2-(6-bromo-1H-indol-3-yl)ethanamine

• CAS: 96624-18-9

Core Science & Biosynthesis

"synthesis and characterization of 2-(6-bromo-1H-indol-3-yl)ethanamine"

An In-depth Technical Guide to the Synthesis and Characterization of 2-(6-bromo-1H-indol-3-yl)ethanamine

Abstract: This document provides a comprehensive technical guide for the synthesis, purification, and structural characterization of 2-(6-bromo-1H-indol-3-yl)ethanamine, a halogenated tryptamine analog of significant interest in medicinal chemistry and natural product synthesis. This guide details a robust and scalable synthetic methodology, emphasizing critical process parameters and the rationale behind reagent selection to ensure product integrity. A particular focus is placed on avoiding common pitfalls such as reductive debromination. Furthermore, a full suite of analytical techniques for comprehensive characterization of the final compound, including Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy, is discussed in detail. This guide is intended for researchers, chemists, and professionals in the field of drug development.

Introduction and Scientific Context

2-(6-bromo-1H-indol-3-yl)ethanamine, commonly known as 6-bromotryptamine, is a substituted tryptamine that has been identified as a marine natural product.[1] Its structure is foundational for a variety of more complex alkaloids and serves as a versatile building block for the development of novel therapeutic agents. The indole scaffold is a privileged structure in medicinal chemistry, and halogenation, particularly bromination, is a key strategy used to modulate physicochemical properties such as lipophilicity, metabolic stability, and receptor binding affinity.

Derivatives of 6-bromotryptamine have been investigated for their activity as 5-HT2A receptor antagonists, which are important targets for innovative antipsychotic agents.[2][3][4] Given its utility, a reliable and well-characterized synthetic route to high-purity 6-bromotryptamine is essential for advancing research in these areas. This guide provides a field-proven methodology, moving from synthesis to definitive structural validation.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 6-bromotryptamine typically commences with the commercially available precursor, 6-bromoindole.[5][6] A common and effective strategy for introducing the ethylamine side chain at the C3 position of the indole ring involves a three-step sequence:

• Formylation: Introduction of an aldehyde group at the C3 position.

• Henry Reaction: A nitroaldol condensation between the C3-aldehyde and a nitroalkane (nitromethane) to form a 3-(2-nitrovinyl)indole intermediate.

• Reduction: Conversion of the nitro group of the intermediate to a primary amine to yield the target tryptamine.

A critical consideration in this synthesis is the choice of reducing agent for the final step. The use of powerful hydride reagents, such as lithium aluminum hydride (LiAlH₄), has been shown to cause partial or complete reductive debromination, resulting in a challenging mixture of the desired product and tryptamine.[5] This side reaction severely compromises the purity of the final product.

To circumvent this issue, a milder and more chemoselective reduction system is required. The combination of sodium borohydride (NaBH₄) with a nickel(II) acetate catalyst has proven to be a highly effective method for reducing the nitrovinyl group without affecting the aryl bromide. This choice reflects a key principle of process optimization: selecting reagents that maximize yield and purity by avoiding known side-reaction pathways.

Synthetic Workflow Diagram

Caption: High-level overview of the three-step synthesis of 6-bromotryptamine.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established chemical transformations for tryptamine synthesis.

Step 1: Synthesis of 6-Bromoindole-3-carboxaldehyde

• To a stirred solution of N,N-dimethylformamide (DMF, 3 equivalents) at 0 °C, add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise. Stir the mixture for 30 minutes to form the Vilsmeier reagent.

• Dissolve 6-bromoindole (1 equivalent) in DMF and add it dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 40 °C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and basify with a cold aqueous solution of sodium hydroxide (e.g., 5 M) until pH > 10.

• The product will precipitate out of the solution. Filter the solid, wash thoroughly with cold water, and dry under vacuum to yield 6-bromoindole-3-carboxaldehyde as a solid.

Step 2: Synthesis of 3-(2-Nitrovinyl)-6-bromoindole

• In a round-bottom flask, dissolve 6-bromoindole-3-carboxaldehyde (1 equivalent) and ammonium acetate (NH₄OAc, 2 equivalents) in nitromethane (CH₃NO₂, ~10-15 equivalents, serving as both reagent and solvent).

• Reflux the mixture for 1-2 hours. The reaction progress can be monitored by TLC, observing the consumption of the starting aldehyde.

• After cooling, the product typically crystallizes from the reaction mixture. The mixture can be further cooled in an ice bath to maximize precipitation.

• Filter the resulting solid, wash with cold ethanol to remove residual nitromethane and impurities, and dry under vacuum to afford 3-(2-nitrovinyl)-6-bromoindole.

Step 3: Synthesis of 2-(6-bromo-1H-indol-3-yl)ethanamine

• Suspend 3-(2-nitrovinyl)-6-bromoindole (1 equivalent) in a mixture of acetonitrile and water (e.g., 60:1 v/v).

• Add nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O, 1 equivalent) to the suspension.

• Cool the mixture in an ice bath to 0-5 °C. Add sodium borohydride (NaBH₄, 4 equivalents) portion-wise, maintaining the temperature below 10 °C. Vigorous gas evolution (hydrogen) will be observed.

• After the addition is complete, stir the reaction at room temperature for 20-30 minutes. Monitor by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water. Extract the product into an organic solvent such as ethyl acetate or dichloromethane (DCM).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel, using a gradient of methanol in dichloromethane (often with a small percentage of ammonium hydroxide to prevent tailing) to yield the pure 2-(6-bromo-1H-indol-3-yl)ethanamine.

Structural Elucidation and Characterization

Definitive confirmation of the structure and purity of the synthesized 2-(6-bromo-1H-indol-3-yl)ethanamine requires a combination of spectroscopic and chromatographic methods.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the target compound. Using electrospray ionization (ESI) in positive mode, the compound will be detected as its protonated molecular ion [M+H]⁺. A key diagnostic feature is the isotopic pattern conferred by the bromine atom. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, the mass spectrum will show two peaks of almost equal intensity separated by 2 m/z units, which is a definitive signature for a monobrominated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Caption: Structure of 2-(6-bromo-1H-indol-3-yl)ethanamine with atom numbering.

¹H NMR Spectroscopy: The expected proton NMR spectrum (in a solvent like CD₃OD or DMSO-d₆) will show characteristic signals:

• Indole N-H: A broad singlet, typically downfield (>10 ppm in DMSO-d₆).

• Aromatic Protons:

  • H2: A singlet or doublet (coupled to N-H) around 7.0-7.2 ppm.

  • H7: A singlet or narrow doublet near 7.5 ppm, representing the proton adjacent to the bromine atom.

  • H5: A doublet of doublets around 7.1 ppm, coupled to H4.

  • H4: A doublet around 7.5 ppm, coupled to H5.

• Ethylamine Side Chain (C8 and C9): Two distinct triplets, each integrating to 2H, typically in the range of 2.8-3.5 ppm. The methylene group adjacent to the indole ring (C8) will be slightly downfield of the methylene group adjacent to the amino group (C9).

¹³C NMR Spectroscopy: The carbon spectrum will show 10 distinct signals corresponding to the 10 carbon atoms in the structure. Key expected chemical shifts include:

• Indole Carbons: Signals for the 8 carbons of the indole core will appear in the aromatic region (~100-140 ppm). The carbon bearing the bromine (C6) will be shifted to ~115 ppm.

• Side Chain Carbons: Two signals in the aliphatic region for the methylene carbons (C8 and C9), typically between 25-45 ppm.

Chromatographic Purity

• Thin Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress and for preliminary purity assessment. The final product should appear as a single spot under UV light and/or after staining.

• High-Performance Liquid Chromatography (HPLC): Used for quantitative purity analysis. When analyzed with a suitable column and mobile phase, the final product should exhibit a single major peak, allowing for purity determination (e.g., >95%).

Data Summary Table

Property	Value	Source
Chemical Formula	C₁₀H₁₁BrN₂	[1]
Molar Mass	239.116 g·mol⁻¹	[1]
Appearance	Expected to be an off-white to pale yellow solid	General Observation
Boiling Point	396.2°C at 760 mmHg (Predicted)	[7]
MS (ESI+)	Expected m/z: 239.0 [M+H]⁺, 241.0 [M+2+H]⁺	[3][8]

Safety and Handling

The synthesis described should be carried out by trained personnel in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

• Phosphorus oxychloride is highly corrosive and reacts violently with water.

• Nitromethane is flammable and toxic.

• Sodium borohydride is flammable and reacts with water to produce hydrogen gas.

• The final product and intermediates should be handled with care as their toxicological properties are not fully characterized.

References

• Wiens, P. S., Johnson, J. L., & Gribble, G. W. (2021). Concerning the preparation of 6-bromotryptamine. Tetrahedron, 85, 132055. Available from: [Link]

• Jin, X., Wang, M., Shentu, J., Huang, C., & Cui, W. (2019). Inhibition of acetylcholinesterase activity and β‑amyloid oligomer formation by 6‑bromotryptamine A, a multi‑target anti‑Alzheimer's molecule. Oncology Letters. Available from: [Link]

• ResearchGate. (n.d.). Chemical synthesis of 6-bromotryptamine A. Retrieved January 16, 2026, from [Link]

• Wikipedia. (2025, November 24). 6-Bromotryptamine. Retrieved January 16, 2026, from [Link]

• Zhang, W., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Molecules, 20(3), 4226-4237. Available from: [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 319. Available from: [Link]

• Bruker. (n.d.). General Procedures for NMR Spectroscopy. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Convenient synthesis of 7'- and 6'-bromo-D-tryptophan. Retrieved January 16, 2026, from [Link]

• Ingenta Connect. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine.... Retrieved January 16, 2026, from [Link]

• ThaiJO. (n.d.). Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Retrieved January 16, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supporting Information for Indolyl-4H-chromene-3-carboxamides. Retrieved January 16, 2026, from [Link]

• National Institutes of Health. (2023). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Retrieved January 16, 2026, from [Link]

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"biological activity of 2-(6-bromo-1H-indol-3-yl)ethanamine"

An In-depth Technical Guide to the Biological Activity of 2-(6-bromo-1H-indol-3-yl)ethanamine

Foreword: A Senior Application Scientist's Perspective

In the landscape of neuropharmacology and drug discovery, the indole nucleus stands as a privileged scaffold, a foundational structure from which countless biologically active molecules have emerged. Among these, the tryptamine family, characterized by an ethylamine side chain at the C-3 position, is of paramount importance, serving as the backbone for the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT)[1]. The strategic modification of this core structure allows for the fine-tuning of receptor affinity and functional activity. This guide focuses on a specific, halogenated derivative: 2-(6-bromo-1H-indol-3-yl)ethanamine , more commonly known as 6-bromotryptamine [2].

This molecule, a natural product found in marine sponges, represents a compelling starting point for medicinal chemistry campaigns[2]. The introduction of a bromine atom at the 6-position of the indole ring is not a trivial substitution. Halogenation can profoundly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and electronic distribution, thereby influencing its interaction with biological targets. Our exploration of 6-bromotryptamine is not merely an academic exercise; it is a deep dive into a molecule that serves as a progenitor for potent and selective modulators of the central nervous system, particularly targeting the serotonin 5-HT2A receptor.

This document is structured to guide researchers and drug development professionals through the foundational pharmacology of 6-bromotryptamine. We will move from its core chemical identity to its primary biological target, elucidate the critical structure-activity relationships of its derivatives, and provide detailed, field-proven protocols for its characterization. The methodologies described herein are not just recipes; they are self-validating systems designed to ensure robust and reproducible data, the bedrock of scientific integrity.

Section 1: Molecular Profile and Synthesis Considerations

1.1. Chemical Identity

• Systematic Name: 2-(6-bromo-1H-indol-3-yl)ethanamine

• Common Name: 6-Bromotryptamine

• Molecular Formula: C₁₀H₁₁BrN₂[2]

• Molar Mass: 239.116 g/mol [2]

• Structure:

1.2. Synthesis Strategy and Critical Insights

The synthesis of 6-bromotryptamine typically originates from the 6-bromoindole core[3][4]. While various synthetic routes exist, a recurring challenge is the potential for reductive debromination, particularly in the final step.

Causality Behind Experimental Choice: The use of potent reducing agents like lithium aluminum hydride (LiAlH₄) to reduce an intermediate nitrile or amide to the final ethylamine can inadvertently cleave the C-Br bond, leading to an impure product contaminated with tryptamine[3]. This is a critical consideration for ensuring the pharmacological purity of the final compound. Researchers should opt for milder or alternative reduction methods or employ careful purification and analytical verification (e.g., elemental analysis, high-resolution mass spectrometry) to confirm the integrity of the final product[3].

Section 2: Core Biological Activity - Targeting the Serotonin 5-HT₂ₐ Receptor

The primary and most extensively studied biological activity of 6-bromotryptamine derivatives is their interaction with serotonin receptors, a large family of G-protein-coupled receptors (GPCRs) and one ligand-gated ion channel that are crucial for modulating a vast array of physiological and behavioral functions[5][6].

2.1. 5-HT₂ₐ Receptor Antagonism: The Key Pharmacophore

The 5-HT₂ₐ receptor subtype is a prominent target for the development of innovative antipsychotic agents and treatments for other neuropsychiatric disorders, including depression and Alzheimer's disease[5][7]. Research has unequivocally demonstrated that while 6-bromotryptamine itself is a scaffold, its N-acylated derivatives are potent 5-HT₂ₐ receptor antagonists[5][8].

2.2. Structure-Activity Relationship (SAR) Analysis

Bioassay-guided studies of derivatives isolated from the marine bacterium Pseudoalteromonas rubra have provided invaluable insights into the SAR of this class of compounds[5][9][10]. The key determinant of antagonist potency is the nature of the N-acyl substitution on the ethylamine side chain.

Expertise in Action: The initial finding that an N-propionyl derivative exhibited stronger 5-HT₂ₐ receptor antagonist activity than the corresponding N-acetyl derivative was a crucial observation[5][8]. This led to the logical hypothesis that a longer acyl chain might enhance binding affinity and functional antagonism. A subsequent synthetic campaign confirmed this hypothesis, revealing a clear trend: increasing the acyl chain length from C2 to C6 progressively increased the inhibitory activity.

Data Presentation: SAR of N-Acyl-6-bromotryptamines at the 5-HT₂ₐ Receptor

Compound	N-Acyl Group	Relative 5-HT₂ₐ Antagonist Activity	Source
6-bromo-N-acetyltryptamine	Acetyl (C2)	Weak	[5]
6-bromo-N-propionyltryptamine	Propionyl (C3)	Moderate	[5][8]
6-bromo-N-hexanoyltryptamine	Hexanoyl (C6)	Most Potent (5-fold stronger than propionyl)	[5][8]

This SAR profile strongly suggests that the hydrophobic pocket of the 5-HT₂ₐ receptor binding site can accommodate and favorably interact with longer alkyl chains, enhancing the ligand's residence time and/or stabilizing the inactive conformation of the receptor. 6-bromo-N-hexanoyltryptamine emerged as the most effective derivative, showing 70% of the efficacy of the well-known reference antagonist, ketanserin[5][8].

Section 3: Methodologies for Pharmacological Characterization

To rigorously define the biological activity of 6-bromotryptamine or its derivatives, a multi-tiered experimental approach is required. This involves quantifying the molecule's affinity for the target receptor and characterizing its functional effect (i.e., agonist, antagonist, or inverse agonist).

3.1. Experiment 1: Radioligand Competition Binding Assay

This is the gold-standard technique for determining the binding affinity (expressed as the inhibition constant, Kᵢ) of a test compound for a specific receptor[11]. The assay relies on the principle of competition between the unlabeled test compound and a radiolabeled ligand with known affinity for the receptor.

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• 11. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide on the Mechanism of Action of 2-(6-bromo-1H-indol-3-yl)ethanamine and Its Derivatives

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of 2-(6-bromo-1H-indol-3-yl)ethanamine, commonly known as 6-bromotryptamine, with a primary focus on its N-acylated derivatives. While the pharmacological profile of the parent compound, 6-bromotryptamine, is not extensively characterized in publicly available literature, its derivatives have emerged as significant antagonists of the 5-hydroxytryptamine type 2A (5-HT2A) receptor. This guide will delve into the molecular interactions, downstream signaling cascades, and structure-activity relationships that define the pharmacological activity of these compounds. Furthermore, we will provide detailed experimental protocols for elucidating their mechanism of action, offering researchers and drug development professionals a thorough understanding of this class of molecules.

Introduction: The Emergence of 6-Bromotryptamine Derivatives as 5-HT2A Receptor Modulators

2-(6-bromo-1H-indol-3-yl)ethanamine is a substituted tryptamine and a marine natural product.[1] The indole-ethanamine scaffold is a well-established pharmacophore for serotonin (5-HT) receptors, making 6-bromotryptamine and its analogues of significant interest in neuropharmacology.[2] While the parent compound has been synthesized and identified, the focus of recent research has shifted to its N-acylated derivatives.[3] These modifications have been shown to impart potent antagonist activity at the 5-HT2A receptor, a key target in the central nervous system implicated in a variety of physiological and pathological processes, including mood, cognition, and psychosis.[3][4] The therapeutic potential of 5-HT2A receptor antagonists is underscored by their application in treating neuropsychiatric disorders such as schizophrenia and Parkinson's disease-related psychosis.[3][5] This guide will explore the mechanistic underpinnings of the 5-HT2A antagonism exhibited by N-acylated 6-bromotryptamine derivatives.

Molecular Mechanism of Action: 5-HT2A Receptor Antagonism

The primary mechanism of action for N-acylated derivatives of 6-bromotryptamine is the blockade of the 5-HT2A receptor.[3] The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that is primarily coupled to the Gq/11 signaling pathway.[4]

Receptor Binding and Antagonism

N-acylated 6-bromotryptamine derivatives act as antagonists, meaning they bind to the 5-HT2A receptor but do not elicit the conformational change necessary for receptor activation. By occupying the receptor's binding site, they prevent the endogenous ligand, serotonin, from binding and initiating downstream signaling.[6] The antagonist activity of these derivatives has been demonstrated through functional assays that measure the inhibition of serotonin-induced intracellular signaling.[3]

Downstream Signaling Cascade

Activation of the 5-HT2A receptor by an agonist typically initiates the following signaling cascade:[4]

• Gq/11 Protein Activation: The agonist-bound receptor activates the heterotrimeric Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated alpha subunit of Gq/11 stimulates the enzyme phospholipase C.

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm.

• Protein Kinase C (PKC) Activation: DAG and elevated intracellular Ca2+ levels synergistically activate protein kinase C, which then phosphorylates various downstream targets to produce a cellular response.

By acting as antagonists, N-acylated 6-bromotryptamine derivatives block this entire cascade at its inception, thereby inhibiting the physiological effects mediated by 5-HT2A receptor activation.

Figure 1: 5-HT2A Receptor Signaling Pathway and Point of Antagonism.

Structure-Activity Relationship (SAR)

Research into a series of N-acylated 6-bromotryptamine derivatives has revealed a distinct structure-activity relationship concerning their 5-HT2A antagonist activity. The length of the N-acyl chain significantly influences the inhibitory potency.[3]

Compound Name	N-Acyl Chain Length	5-HT2A Receptor Inhibition (%) at 10 µM
6-bromo-N-acetyltryptamine	C2	~10%
6-bromo-N-propionyltryptamine	C3	~15%
6-bromo-N-butyryltryptamine	C4	~30%
6-bromo-N-pentanoyltryptamine	C5	~45%
6-bromo-N-hexanoyltryptamine	C6	~70%
6-bromo-N-heptanoyltryptamine	C7	~20%
6-bromo-N-octanoyltryptamine	C8	~5%
Data adapted from Ding et al., 2015. Inhibition percentages are approximate values based on the graphical data presented in the source publication.[3]

The data indicates that antagonist activity increases with the elongation of the acyl chain from C2 to C6, with 6-bromo-N-hexanoyltryptamine showing the most potent inhibitory activity.[3] However, further increasing the chain length to C7 and C8 leads to a significant decline in activity. This suggests an optimal lipophilicity and steric fit within the 5-HT2A receptor binding pocket is achieved with a C6 acyl chain.[3]

Experimental Protocols for Mechanistic Elucidation

The determination of the mechanism of action for 6-bromotryptamine derivatives involves a combination of receptor binding and functional assays.

Radioligand Binding Assay for 5-HT2A Receptor

This assay quantifies the affinity of a test compound for the 5-HT2A receptor by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of 6-bromotryptamine derivatives for the 5-HT2A receptor.

Materials:

• Cell membranes expressing the human 5-HT2A receptor (e.g., from CHO-K1 cells).[7]

• Radioligand: [3H]ketanserin (a 5-HT2A antagonist).[8]

• Test compounds: 6-bromotryptamine derivatives.

• Non-specific binding control: Mianserin or another high-affinity 5-HT2A ligand.

• Assay buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (GF/B).[8]

• Scintillation counter.

Step-by-Step Methodology:

• Preparation: Thaw the cell membranes on ice. Prepare serial dilutions of the test compounds and the radioligand in assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of assay buffer (for total binding) or non-specific binding control (for non-specific binding).

  • 50 µL of the test compound at various concentrations.

  • 50 µL of [3H]ketanserin at a concentration near its Kd.

  • 50 µL of the membrane preparation.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60 minutes).[8]

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation.

Figure 2: Workflow for a Radioligand Binding Assay.

Calcium Flux Functional Assay

This assay measures the ability of a compound to act as an agonist or antagonist by detecting changes in intracellular calcium levels following receptor activation.

Objective: To determine the functional activity (antagonism) of 6-bromotryptamine derivatives at the 5-HT2A receptor.

Materials:

• A cell line stably expressing the human 5-HT2A receptor (e.g., CHO-K1 or HEK293).[9][10]

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[11][12]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Test compounds (potential antagonists).

• Reference agonist: Serotonin (5-HT).

• Fluorescence microplate reader with kinetic reading capabilities.[11]

Step-by-Step Methodology:

• Cell Plating: Seed the 5-HT2A expressing cells into a black-walled, clear-bottom 96-well plate and incubate overnight.[11]

• Dye Loading: Remove the growth medium and add the Fluo-4 AM dye-loading solution to each well. Incubate for approximately 60 minutes at 37°C to allow the dye to enter the cells and be cleaved to its active form.[11][12]

• Washing: Gently wash the cells with assay buffer to remove excess extracellular dye.

• Compound Incubation (Antagonist Mode): Add the 6-bromotryptamine derivatives at various concentrations to the wells and incubate for a predetermined period (e.g., 15-30 minutes).[11]

• Measurement: Place the plate in the fluorescence reader. Initiate the kinetic read to establish a baseline fluorescence.

• Agonist Addition: After the baseline is established, automatically inject a solution of serotonin (at a concentration that elicits a submaximal response, e.g., EC80) into the wells.

• Data Recording: Continue to record the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis: The antagonist effect is quantified by the reduction in the serotonin-induced fluorescence signal. Calculate the IC50 value for each derivative from the concentration-response curve.

Conclusion

While the mechanism of action of the parent compound 2-(6-bromo-1H-indol-3-yl)ethanamine remains to be fully elucidated, its N-acylated derivatives have been identified as potent antagonists of the 5-HT2A receptor. The antagonist activity is dependent on the length of the N-acyl chain, with a hexanoyl (C6) substitution demonstrating optimal potency. This antagonism blocks the Gq/11-mediated signaling cascade, preventing the release of intracellular calcium. The findings suggest that N-acylated 6-bromotryptamines represent a promising scaffold for the development of novel therapeutics targeting neuropsychiatric disorders associated with 5-HT2A receptor dysregulation. Further research is warranted to explore the full pharmacological profile of both the parent compound and its derivatives, including their selectivity for other serotonin receptor subtypes and their in vivo efficacy.

References

• Gray, J. A., & Roth, B. L. (2007). Paradoxical trafficking and regulation of 5-HT2A receptors by agonists and antagonists. Brain Research Bulletin, 71(5), 429–436.
• Ding, L., He, S., Jiang, H., Zhu, J., Xie, W., Xiao, J., Zhu, P., Zhang, J., Ye, Y., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Molecules, 20(9), 17675–17688.
• Ding, L., He, S., Jiang, H., Zhu, J., Xie, W., Xiao, J., Zhu, P., Zhang, J., Ye, Y., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed Central.
• Ding, L., He, S., Jiang, H., Zhu, J., Xie, W., Xiao, J., Zhu, P., Zhang, J., Ye, Y., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed.
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In Silico Modeling of 6-Bromotryptamine's Interaction with the Serotonin 5-HT2A Receptor: A Technical Guide

Abstract

This technical guide provides a comprehensive, in-depth protocol for the in silico modeling of 6-bromotryptamine, a marine-derived tryptamine derivative, with its putative target, the human serotonin 5-HT2A receptor. This document is intended for researchers, scientists, and drug development professionals with an interest in computational drug discovery and molecular modeling. We will navigate the theoretical underpinnings and practical execution of a complete molecular modeling workflow, beginning with target identification and culminating in the calculation of binding free energy. This guide emphasizes not just the "how" but the "why" behind each methodological choice, ensuring a robust and reproducible computational experiment. The protocols detailed herein leverage widely adopted and validated open-source software, providing a cost-effective and powerful approach to understanding ligand-receptor interactions at an atomic level.

Introduction: The Scientific Rationale

6-bromotryptamine is a naturally occurring substituted tryptamine found in marine organisms.[1] Its structural similarity to the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) suggests potential interactions with serotonin receptors. Indeed, studies have shown that derivatives of 6-bromotryptamine exhibit antagonist activity at the 5-HT2A receptor, a G protein-coupled receptor (GPCR) implicated in a variety of neurological and psychiatric conditions.[2][3] The 5-HT2A receptor is a key target for a range of therapeutics, including atypical antipsychotics.[3][4]

In silico modeling offers a powerful and efficient paradigm for exploring the binding of novel ligands like 6-bromotryptamine to their macromolecular targets.[2][3] By simulating these interactions at the atomic level, we can predict binding modes, identify key interacting residues, and estimate binding affinities, thereby guiding further experimental studies and the rational design of more potent and selective compounds. This guide will focus on a multi-stage computational approach, integrating homology modeling, molecular docking, and molecular dynamics (MD) simulations to provide a holistic view of the 6-bromotryptamine/5-HT2A receptor interaction.

The Target: Human 5-HT2A Receptor

The 5-HT2A receptor is a class A GPCR, characterized by seven transmembrane helices. Upon agonist binding, it undergoes a conformational change that facilitates the activation of Gq/11 G-proteins, leading to the activation of phospholipase C and a subsequent cascade of intracellular signaling. Antagonists, conversely, bind to the receptor and stabilize its inactive conformation, preventing this signaling cascade. For our study, we will utilize the crystal structure of the human 5-HT2A receptor in complex with the antagonist risperidone (PDB ID: 6A93) as our starting point.[5][6] This structure provides a high-resolution template of the receptor in an inactive-like state, which is appropriate for studying the binding of a putative antagonist like 6-bromotryptamine.

The In Silico Workflow: A Conceptual Overview

Our computational investigation will proceed through a logical sequence of steps, each building upon the last to refine our understanding of the ligand-receptor interaction. This workflow is designed to be both scientifically rigorous and practically achievable for researchers with a foundational knowledge of computational chemistry.

Figure 1: A conceptual flowchart of the in silico workflow for modeling 6-bromotryptamine binding to the 5-HT2A receptor.

Detailed Methodologies

This section provides a step-by-step guide to the core computational experiments. The protocols are presented with the assumption that the user has a working Linux/macOS environment and has installed the requisite software packages.

Part 1: Preparation of Receptor and Ligand

Accurate preparation of the initial structures is a critical determinant of the success of any molecular modeling study.

Objective: To prepare the 5-HT2A receptor crystal structure (PDB: 6A93) for docking by removing non-essential molecules, repairing missing residues, and adding hydrogen atoms.

Protocol:

• Download the PDB Structure: Obtain the coordinate file for PDB ID 6A93 from the RCSB Protein Data Bank (]">www.rcsb.org).[5]

• Clean the PDB File: Open the PDB file in a molecular visualization tool (e.g., UCSF Chimera, PyMOL). Remove water molecules, co-crystallized ligands (risperidone), and any other non-protein atoms.

• Model Missing Loops (if necessary): The crystal structure may have missing loops or residues. These can be modeled using a tool like MODELLER or the loop modeling functionality within UCSF Chimera. For 6A93, the structure is largely complete, so extensive loop modeling may not be necessary.

• Add Hydrogen Atoms: Add hydrogen atoms to the protein structure, ensuring that the protonation states of titratable residues (e.g., Histidine, Aspartate, Glutamate) are appropriate for a physiological pH of ~7.4. Most molecular modeling packages have built-in tools for this.[7]

• Assign Partial Charges: Assign partial charges to all atoms in the receptor. The Gasteiger charge calculation method is a commonly used and readily available option in many software packages.[7]

• Save the Prepared Receptor: Save the prepared receptor structure in the PDBQT file format, which is required by AutoDock Vina. This format includes the atomic coordinates, partial charges, and atom types.

Objective: To generate a 3D structure of 6-bromotryptamine and prepare it for docking.

Protocol:

• Obtain Ligand Structure: The 2D structure of 6-bromotryptamine can be obtained from PubChem (CID: 180714).

• Generate 3D Coordinates: Use a chemical drawing tool like ChemDraw or a computational chemistry package like Avogadro to generate a 3D structure from the 2D representation.

• Energy Minimization: Perform a geometry optimization of the 3D structure using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Assign Partial Charges and Define Rotatable Bonds: As with the receptor, assign partial charges (Gasteiger charges are suitable) and define the rotatable bonds in the ligand. This is crucial for allowing conformational flexibility during the docking process.

• Save the Prepared Ligand: Save the prepared ligand in the PDBQT file format.

Part 2: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. We will use AutoDock Vina, a widely used and accurate open-source docking program.

Protocol:

• Define the Binding Site (Grid Box): The binding site is defined by a three-dimensional grid that encompasses the region of the receptor where the ligand is expected to bind. For the 5-HT2A receptor, the orthosteric binding site is located within the transmembrane helical bundle. A good starting point is to center the grid box on the position of the co-crystallized ligand (risperidone) in the original PDB structure. The size of the grid box should be large enough to accommodate the ligand and allow for some translational and rotational freedom.[7][8]

• Create the Docking Configuration File: Prepare a text file (e.g., conf.txt) that specifies the paths to the prepared receptor and ligand PDBQT files, the coordinates of the center of the grid box, and the dimensions of the grid box.

• Run AutoDock Vina: Execute the docking simulation from the command line:

• Analyze Docking Results: AutoDock Vina will generate an output file (by default, out.pdbqt) containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol). The pose with the lowest binding affinity is considered the most favorable. Visualize the top-ranked poses in complex with the receptor to analyze the predicted interactions (e.g., hydrogen bonds, hydrophobic interactions).[9][10]

Parameter	Description	Typical Value
Binding Affinity (kcal/mol)	An estimation of the binding free energy. More negative values indicate stronger binding.	-5 to -15
RMSD from reference (Å)	Root-mean-square deviation of the docked pose from a known binding pose (if available).	< 2.0 Å is generally considered a good prediction.

Table 1: Key metrics for evaluating molecular docking results.

Part 3: Molecular Dynamics Simulation

While molecular docking provides a static snapshot of the ligand-receptor complex, molecular dynamics (MD) simulations allow us to observe the dynamic behavior of the system over time, providing a more realistic representation of the biological environment. We will use GROMACS, a high-performance and versatile open-source MD engine.

Since the 5-HT2A receptor is a transmembrane protein, it is essential to simulate it within a lipid bilayer. The CHARMM-GUI web server provides a user-friendly and powerful platform for building complex biological systems, including membrane proteins.[11][12][13]

Protocol:

• Prepare the Protein-Ligand Complex: Use the top-ranked docked pose of the 6-bromotryptamine/5-HT2A complex from the previous step as the input structure.

• Use CHARMM-GUI Membrane Builder:

  • Upload the protein-ligand complex PDB file to the CHARMM-GUI "Membrane Builder" module.

  • Orient the protein within the membrane. CHARMM-GUI can automatically orient the protein based on its transmembrane domains.

  • Select a suitable lipid bilayer composition. A common choice for mammalian GPCRs is a POPC (1-palmitoyl-2-oleoyl-glycero-3-phosphocholine) membrane.

  • Add water molecules to solvate the system and ions (e.g., Na+ and Cl-) to neutralize the system and achieve a physiological salt concentration (e.g., 0.15 M).

  • CHARMM-GUI will generate all the necessary input files for a GROMACS simulation, including the topology file (.top), coordinate file (.gro), and parameter files (.mdp).[11][12][13]

The standard protein force fields do not contain parameters for novel ligands like 6-bromotryptamine. Therefore, we need to generate these parameters. The CGenFF (CHARMM General Force Field) server is a valuable tool for this purpose.[14][15][16]

Protocol:

• Submit Ligand to CGenFF Server: Upload the 6-bromotryptamine structure (in .mol2 or .sdf format) to the CGenFF server.

• Retrieve Parameters: The server will return a stream file (.str) containing the force field parameters for the ligand.

• Convert to GROMACS Format: Use a script (e.g., the cgenff_charmm2gmx.py script) to convert the CHARMM-formatted parameters into a GROMACS-compatible format (.itp file).[16][17]

• Incorporate into Topology: Include the generated ligand .itp file in the main GROMACS topology file (.top).

The MD simulation typically involves three main stages: energy minimization, equilibration, and production.

Protocol:

• Energy Minimization: This step removes any steric clashes or unfavorable geometries in the initial system.

• Equilibration (NVT and NPT): The system is gradually heated to the desired temperature (NVT ensemble) and then the pressure is coupled to the desired value (NPT ensemble). This allows the solvent and lipids to relax around the protein-ligand complex. This is often a multi-step process with position restraints on the protein and ligand that are gradually released.[18]

• Production MD: Once the system is well-equilibrated, the production simulation is run for a desired length of time (typically tens to hundreds of nanoseconds) to collect data for analysis.

Figure 2: A diagram illustrating the sequential steps of a typical molecular dynamics simulation workflow.

Part 4: Analysis of MD Simulation and Binding Free Energy Calculation

The trajectory from the production MD simulation contains a wealth of information about the dynamics and interactions of the system.

Objective: To assess the stability of the simulation and analyze the interactions between 6-bromotryptamine and the 5-HT2A receptor.

Key Analyses:

• Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand to assess the overall stability of the system and whether it has reached equilibrium.[19]

• Root Mean Square Fluctuation (RMSF): Calculate the RMSF of the protein residues to identify flexible and rigid regions. High fluctuations in the binding site residues may indicate instability of the ligand binding.[19]

• Hydrogen Bond Analysis: Analyze the formation and lifetime of hydrogen bonds between the ligand and the receptor throughout the simulation. This can reveal key interactions that stabilize the binding.[19]

• Interaction Energy: Calculate the non-bonded interaction energies (van der Waals and electrostatic) between the ligand and the receptor.

Objective: To obtain a more accurate estimate of the binding affinity by calculating the binding free energy from the MD simulation trajectory. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method is a popular end-point method for this purpose.[20][21][22][23]

Conceptual Basis:

The MM/PBSA method calculates the binding free energy (ΔG_bind) by taking the difference between the free energy of the complex and the free energies of the receptor and ligand in solution:

ΔG_bind = G_complex - (G_receptor + G_ligand)

Each of these terms is calculated as the sum of the molecular mechanics energy in the gas phase (E_MM), the polar solvation free energy (G_polar), and the non-polar solvation free energy (G_nonpolar). The entropic contribution (-TΔS) is often neglected due to the high computational cost and potential for large errors, providing an estimate of the binding enthalpy rather than the true free energy.

Protocol:

• Extract Snapshots: Extract a series of snapshots (e.g., every 100 ps) from the equilibrated portion of the production MD trajectory.

• Run MM/PBSA Calculation: Use a tool like GROMACS's g_mmpbsa to perform the MM/PBSA calculations on the extracted snapshots. This will involve calculating the energy components for the complex, the receptor alone, and the ligand alone.

• Average the Results: Average the calculated binding free energies over all the snapshots to obtain the final estimate.

Energy Component	Contribution to Binding
Van der Waals Energy	Favorable
Electrostatic Energy	Favorable
Polar Solvation Energy	Unfavorable (desolvation penalty)
Non-polar Solvation Energy	Favorable (hydrophobic effect)

Table 2: Typical contributions of different energy components to the total binding free energy in MM/PBSA calculations.

Conclusion and Future Directions

This technical guide has outlined a comprehensive in silico workflow for investigating the binding of 6-bromotryptamine to the 5-HT2A receptor. By following these detailed protocols, researchers can gain valuable insights into the molecular basis of this interaction, which can inform future drug design and optimization efforts. The combination of molecular docking and molecular dynamics simulations provides a powerful, multi-faceted approach to understanding ligand-receptor recognition.

Future work could involve expanding this analysis to other serotonin receptor subtypes to predict the selectivity profile of 6-bromotryptamine. Furthermore, more rigorous, albeit computationally expensive, free energy calculation methods, such as free energy perturbation (FEP) or thermodynamic integration (TI), could be employed to obtain more quantitative predictions of binding affinity.[20][21] The methodologies presented here provide a solid foundation for these and other advanced computational studies in the exciting field of drug discovery.

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A Predictive Spectroscopic Guide to 2-(6-bromo-1H-indol-3-yl)ethanamine for Advanced Drug Discovery

This technical guide provides a comprehensive analysis of the anticipated spectroscopic data for 2-(6-bromo-1H-indol-3-yl)ethanamine, a compound of significant interest in medicinal chemistry and drug development. In the absence of publicly available experimental spectra, this document leverages predictive methodologies and comparative data from analogous structures to offer researchers a robust framework for the characterization of this molecule. By understanding the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) features, scientists can accelerate their research and development efforts.

The Strategic Importance of Spectroscopic Characterization

The precise structural elucidation of synthetic intermediates is a cornerstone of modern drug discovery. The introduction of a bromine atom to the indole scaffold of a tryptamine derivative can significantly influence its physicochemical properties, including lipophilicity and binding affinity to biological targets. Therefore, unambiguous confirmation of the structure and purity of 2-(6-bromo-1H-indol-3-yl)ethanamine is paramount. This guide serves as a proactive tool for researchers, detailing the predicted spectral signatures that will confirm the successful synthesis of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Blueprint of the Molecule

NMR spectroscopy is the most powerful technique for determining the detailed molecular structure in solution. The following sections outline the predicted ¹H and ¹³C NMR spectra of 2-(6-bromo-1H-indol-3-yl)ethanamine, with tryptamine serving as a foundational reference compound. All predicted chemical shifts are relative to tetramethylsilane (TMS).

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to reveal the number of different types of protons and their neighboring environments. The introduction of the bromine atom at the C-6 position will primarily influence the chemical shifts of the aromatic protons on the benzene ring of the indole nucleus.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Record the spectrum at room temperature with a sufficient number of scans to achieve a good signal-to-noise ratio.

Table 1: Predicted ¹H NMR Spectral Data for 2-(6-bromo-1H-indol-3-yl)ethanamine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale for Prediction
H-1 (Indole N-H)	~11.0	Broad Singlet	-	1H	The indole N-H proton is acidic and often appears as a broad signal at a downfield chemical shift.
H-2	~7.2	Singlet	-	1H	This proton is on the pyrrole ring and is adjacent to the nitrogen, appearing as a singlet.
H-4	~7.6	Doublet	~8.5	1H	This proton is ortho to the bromine-bearing carbon and will be deshielded. It will be split by H-5.
H-5	~7.0	Doublet of Doublets	~8.5, ~1.8	1H	Coupled to both H-4 and H-7, this proton will appear as a doublet of doublets.
H-7	~7.5	Doublet	~1.8	1H	This proton will show a small meta-coupling to H-5.
-CH₂- (α to indole)	~3.0	Triplet	~7.0	2H	These protons are adjacent to the indole ring and the other methylene group.
-CH₂- (β to indole)	~2.9	Triplet	~7.0	2H	These protons are adjacent to the amine group and the other methylene group.
-NH₂	Variable	Broad Singlet	-	2H	The chemical shift of amine protons is highly dependent on solvent and concentration.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The electron-withdrawing effect of the bromine atom will cause a downfield shift for the carbon atom to which it is attached (C-6) and influence the shifts of the other carbons in the benzene ring.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer.

• Data Acquisition: Use a standard proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon.

Table 2: Predicted ¹³C NMR Spectral Data for 2-(6-bromo-1H-indol-3-yl)ethanamine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-2	~123	A typical chemical shift for the C-2 carbon in an indole ring.
C-3	~112	The attachment point of the ethylamine side chain.
C-3a	~127	Bridgehead carbon.
C-4	~121	Influenced by the bromine at C-6.
C-5	~124	Influenced by the bromine at C-6.
C-6	~115	Directly attached to the electronegative bromine atom, causing a downfield shift.
C-7	~113	Influenced by the bromine at C-6.
C-7a	~137	Bridgehead carbon.
-CH₂- (α to indole)	~28	Aliphatic carbon adjacent to the indole ring.
-CH₂- (β to indole)	~41	Aliphatic carbon adjacent to the primary amine.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The IR spectrum of 2-(6-bromo-1H-indol-3-yl)ethanamine is expected to show characteristic absorption bands for the N-H and C-H stretching and bending vibrations, as well as aromatic C=C stretching.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: The spectrum can be obtained from a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Table 3: Predicted Infrared (IR) Absorption Bands for 2-(6-bromo-1H-indol-3-yl)ethanamine

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400	Medium, Sharp	Indole N-H stretch
~3300-3350	Medium, Broad	Amine N-H stretch (symmetric and asymmetric)
~3050-3150	Medium	Aromatic C-H stretch
~2850-2950	Medium	Aliphatic C-H stretch
~1600-1650	Medium	N-H bend (scissoring)
~1450-1550	Strong	Aromatic C=C stretch
~1050	Medium	C-N stretch
~800-880	Strong	Aromatic C-H out-of-plane bend
~550-650	Medium to Strong	C-Br stretch

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a critical technique for determining the molecular weight of a compound and providing structural information through its fragmentation pattern. For 2-(6-bromo-1H-indol-3-yl)ethanamine, Electron Ionization (EI) or Electrospray Ionization (ESI) would be suitable methods.

Experimental Protocol for Mass Spectrometry:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a mass spectrometer with an appropriate ionization source (EI or ESI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): The presence of bromine will result in a characteristic isotopic pattern for the molecular ion peak. There will be two peaks of approximately equal intensity, one for the molecule containing the ⁷⁹Br isotope and one for the molecule containing the ⁸¹Br isotope.

  • m/z for C₁₀H₁₁⁷⁹BrN₂⁺ ≈ 238.0

  • m/z for C₁₀H₁₁⁸¹BrN₂⁺ ≈ 240.0

• Major Fragmentation Pathway: The most significant fragmentation is expected to be the cleavage of the Cα-Cβ bond of the ethylamine side chain, a characteristic fragmentation for tryptamine derivatives.[1] This results in the formation of a stable immonium ion.

Diagram of Predicted Mass Spectrometry Fragmentation:

Caption: Predicted major fragmentation pathway of 2-(6-bromo-1H-indol-3-yl)ethanamine in mass spectrometry.

Conclusion: A Predictive Framework for Confident Characterization

This technical guide provides a detailed, predictive overview of the key spectroscopic data for 2-(6-bromo-1H-indol-3-yl)ethanamine. By anticipating the ¹H NMR, ¹³C NMR, IR, and MS spectral features, researchers and drug development professionals can approach the synthesis and characterization of this important molecule with a higher degree of confidence. The provided protocols and data interpretations are designed to serve as a practical reference, enabling the efficient and accurate structural elucidation that is critical for advancing pharmaceutical research.

References

• Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Molecules. 2017. Available from: [Link]

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A Comprehensive Technical Guide to the Pharmacological Profile of 6-Bromo-Substituted Tryptamines

Abstract: This technical guide provides an in-depth examination of the pharmacological properties of tryptamines featuring a bromine substitution at the 6-position of the indole ring. This class of compounds, originating from marine natural products, exhibits a fascinating and diverse pharmacological profile, critically dependent on the nature of the substitution at the terminal amine. We will explore the synthesis considerations, detailed pharmacodynamics at key central nervous system receptors, and the structure-activity relationships that govern their function. Notably, this guide will delineate the divergent pathways of this scaffold: N-acylated derivatives that act as potent serotonin 5-HT2A receptor antagonists with therapeutic potential in neuropsychiatric disorders, and the largely unexplored N-alkylated analogues, which, by extension from related halogenated tryptamines, may represent a new frontier for non-hallucinogenic psychoplastogens. This document is intended for researchers, chemists, and pharmacologists in the field of drug discovery and development, providing foundational knowledge, detailed experimental protocols, and insights into the future therapeutic landscape of 6-bromo-tryptamines.

Introduction to 6-Brominated Tryptamines

The Tryptamine Scaffold: A Cornerstone of Neuropharmacology

Tryptamines are a class of organic compounds characterized by an indole ring joined to an amino group by an ethyl sidechain[1]. This structure serves as the backbone for numerous neuroactive molecules, both endogenous and exogenous. Key examples include the neurotransmitter serotonin (5-hydroxytryptamine), which is integral to mood, cognition, and sleep regulation, and the hormone melatonin[1]. The tryptamine scaffold is also central to classic psychedelic compounds like N,N-dimethyltryptamine (DMT) and psilocybin, which have garnered significant interest for their potential in treating mental health disorders[2][3]. Their primary mechanism of psychoactive effect is mediated through agonism at the serotonin 5-HT2A receptor[3][4].

Strategic Significance of Halogenation in Drug Design

The introduction of a halogen atom into a drug candidate is a well-established strategy in medicinal chemistry. Halogenation, and specifically bromination, can profoundly alter a molecule's physicochemical properties. It often increases lipophilicity, which can enhance membrane permeability and blood-brain barrier penetration. Furthermore, the steric and electronic effects of a halogen can modulate binding affinity and selectivity for specific receptor targets and improve metabolic stability, thereby optimizing the pharmacokinetic profile of a compound[5].

6-Bromotryptamines: From Marine Life to the Laboratory

6-Bromotryptamine is a marine natural product, having been isolated from various marine organisms, including sponges[6]. The discovery of these natural products has spurred synthetic efforts to create and characterize a range of derivatives. Research has revealed that the pharmacological activity of the 6-bromotryptamine scaffold is not monolithic; rather, it is highly plastic, capable of producing either potent 5-HT2A receptor antagonists or, hypothetically, agonists, depending on the chemical modifications applied to the tryptamine sidechain[7].

Synthesis and Chemical Considerations

The synthesis of 6-bromotryptamine and its derivatives is a critical first step in their pharmacological evaluation. While several synthetic routes have been described, a crucial consideration is the stability of the C6-bromo bond during the chemical transformations.

A common synthetic pathway involves the reduction of an intermediate, such as a 6-bromo-indole-3-acetonitrile or 6-bromo-3-(2-nitrovinyl)indole. A point of significant technical importance is the choice of reducing agent. The use of strong hydride reagents, particularly lithium aluminum hydride (LiAlH₄), has been shown to cause partial reductive debromination, resulting in a final product contaminated with the non-brominated tryptamine analogue[8]. This impurity can confound pharmacological data, as the non-brominated tryptamine may possess its own distinct bioactivity.

Causality of Debromination: This side reaction is attributed to the powerful, non-selective reducing nature of LiAlH₄. To ensure the chemical integrity of the final compound, alternative, milder reducing agents or different synthetic strategies that avoid such harsh reduction steps are strongly recommended. Purity verification using techniques such as elemental analysis, in addition to standard NMR and mass spectrometry, is essential for any pharmacological study of these compounds[8].

Pharmacodynamics: A Dichotomy of Function

The 6-bromo substitution directs the tryptamine scaffold toward distinct interactions with CNS receptors, primarily the serotonin 5-HT2A receptor. The functional outcome—antagonism versus agonism—is dictated by the N-substituent.

The Serotonin 5-HT2A Receptor: A Bifurcated Target

The 5-HT2A receptor, a Gq/11-coupled G-protein coupled receptor (GPCR), is a primary target for antipsychotics and the molecular initiator of the effects of classic psychedelics[4][7].

A pivotal discovery was the isolation of 6-bromo-N-propionyltryptamine and 6-bromo-N-acetyltryptamine from the marine bacterium Pseudoalteromonas rubra[7]. Subsequent investigation into a series of synthetic 6-bromo-N-acyltryptamines revealed their activity as 5-HT2A receptor antagonists.

Structure-Activity Relationship (SAR): The antagonist potency was found to be directly related to the length of the N-acyl chain. The activity increased with chain length from C2 (acetyl) to C6 (hexanoyl), with 6-bromo-N-hexanoyltryptamine being the most potent compound in the series, exhibiting an inhibitory activity approximately four times greater than the parent N-propionyl compound[7]. This enhancement is likely due to increased lipophilicity, which improves membrane permeation, and potentially more favorable interactions within the receptor's binding pocket[7]. Chains longer than C6, however, led to a significant decline in activity.

Therapeutic Relevance: 5-HT2A receptor antagonists are therapeutically valuable for treating neuropsychiatric disorders, including schizophrenia and Parkinson's disease-related psychosis[7]. The discovery of this marine-derived scaffold provides a novel chemical starting point for the development of new antipsychotic agents.

While the N-acylated compounds are antagonists, the pharmacological profile of 6-bromo-N,N-dialkyltryptamines (e.g., 6-bromo-DMT) remains largely uncharacterized in the scientific literature. However, compelling inferences can be drawn from the extensively studied analogue, 5-bromo-DMT.

5-bromo-DMT is a 5-HT2A partial agonist that, crucially, does not induce the head-twitch response (HTR) in mice[9]. The HTR is a reliable behavioral proxy in rodents for the hallucinogenic potential of 5-HT2A agonists in humans[10]. The ability of 5-bromo-DMT to activate the 5-HT2A receptor and promote neuronal structural plasticity (i.e., acting as a psychoplastogen) without inducing the HTR suggests it is a non-hallucinogenic psychedelic analogue[9]. This profile is highly desirable for developing rapid-acting antidepressants, which are thought to derive their therapeutic effects from psychoplastogenic activity, without the challenging subjective effects of classic psychedelics[9].

It is plausible that 6-bromo-N,N-dialkyltryptamines could share this non-hallucinogenic psychoplastogenic profile. The precise positioning of the bulky, electronegative bromine atom on the indole ring can subtly alter the conformation of the ligand within the 5-HT2A receptor binding site, potentially biasing the downstream signaling cascade away from the pathway that elicits the HTR. This represents a critical and exciting area for future research.

Profile at Other Receptor Subtypes

Based on data from related halogenated tryptamines like 5-bromo-DMT, it is anticipated that 6-bromo-tryptamines will exhibit activity at a range of other serotonin receptors. 5-bromo-DMT displays significant binding affinity for 5-HT1A, 5-HT2B, and 5-HT2C receptors, and the serotonin transporter (SERT)[11]. It is a full but weak agonist at the 5-HT1A receptor[11]. Agonism at 5-HT1A receptors is known to sometimes modulate or even oppose the effects of 5-HT2A receptor activation[12][13]. Therefore, a comprehensive pharmacological workup of any new 6-bromo-tryptamine derivative must include a broad panel of receptor binding and functional assays to determine its full selectivity and potential for polypharmacology.

Key Experimental Protocols for Pharmacological Characterization

To elucidate the pharmacological profile of a novel 6-bromo-tryptamine derivative, a tiered, systematic approach is required. The following protocols represent a self-validating system for characterization.

Overall Experimental Workflow

The logical progression from synthesis to in vivo assessment is crucial for a comprehensive understanding of a compound's properties.

Caption: Simplified 5-HT2A receptor Gq signaling cascade.

Quantitative Data Summary & SAR

The following table summarizes the key structure-activity relationships for 6-bromo-N-acyltryptamines as 5-HT2A antagonists. Data for hypothetical 6-bromo-N,N-dialkyltryptamines are inferred from 5-bromo-DMT for comparative purposes.

Compound Class	N-Substitution	Primary Target	Functional Activity	Potency/Affinity	Key SAR Insight	Reference
6-Bromo-N-Acyltryptamines	Acetyl (C2)	5-HT2A	Antagonist	Lower	Potency increases with acyl chain length.	[7]
Propionyl (C3)	5-HT2A	Antagonist	Moderate	[7]
Hexanoyl (C6)	5-HT2A	Antagonist	Highest	Optimal chain length for antagonism is C6.	[7]
Octanoyl (C8)	5-HT2A	Antagonist	Inactive	Chains longer than C6 lose activity.	[7]
5-Bromo-N,N-Dialkyltryptamines	N,N-Dimethyl	5-HT2A	Partial Agonist	Ki = 138 nM	Halogenation at C5 yields a non-HTR inducing agonist.	[9][11]
(Reference Compound)	5-HT1A	Full Agonist	Ki = 16.9 nM	High affinity for 5-HT1A receptor.	[11]

Therapeutic Potential and Future Directions

The dual pharmacology of the 6-bromotryptamine scaffold presents two distinct and compelling avenues for therapeutic development.

• As 5-HT2A Antagonists: The 6-bromo-N-acyltryptamines, particularly the hexanoyl derivative, serve as promising leads for novel antipsychotic agents. Future work should focus on optimizing the acyl chain and exploring other substitutions on the indole ring to improve potency, selectivity, and pharmacokinetic properties.

• As Non-Hallucinogenic Psychoplastogens: The most pressing area for future research is the synthesis and pharmacological characterization of 6-bromo-N,N-dialkyltryptamines (e.g., 6-bromo-DMT, 6-bromo-MET). Confirming whether these compounds retain the 5-HT2A agonist activity of their 5-bromo counterparts while also failing to induce the HTR could unlock a new class of rapid-acting antidepressants. These investigations are paramount to understanding the subtle but critical role of halogen position in defining the functional selectivity of serotonergic ligands.

Conclusion

6-bromo-substituted tryptamines represent a versatile and pharmacologically rich chemical class. Far from being a single entity, their profile is a function of precise molecular tailoring. The established 5-HT2A antagonism of N-acylated derivatives provides a solid foundation for the development of novel therapeutics for neuropsychiatric conditions. Simultaneously, the tantalizing potential of N-alkylated analogues to act as non-hallucinogenic psychoplastogens, inferred from closely related compounds, charts a clear course for future discovery efforts in the treatment of depression. Continued exploration of this scaffold is essential and promises to yield significant insights into the nuanced structure-function relationships that govern serotonergic pharmacology.

References

• Glatfelter, G. C., Pottie, E., Partilla, J. S., Sherwood, A. M., Kaylo, K., Pham, D. N., et al. (2022). Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties. ACS Chemical Neuroscience. [Link]

• Li, Z., et al. (2020). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Marine Drugs, 18(11), 549. [Link]

• Wikipedia contributors. (2024). 5-Bromo-DMT. In Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2024). 6-Bromotryptamine. In Wikipedia, The Free Encyclopedia. [Link]

• Wiens, P. S., Johnson, J. L., & Gribble, G. W. (2021). Concerning the preparation of 6-bromotryptamine. Tetrahedron, 85, 132055. [Link]

• Cameron, L. P., et al. (2023). Neuropharmacology of halogenated DMT analogs: psychoplastogenic and antidepressant properties of 5-Br-DMT, a psychedelic derivative with low hallucinogenic potential. bioRxiv. [Link]

• ACS. (2023). Tryptamines and Mental Health: Activating the 5-HT Receptor for Therapeutic Potential. ACS Medicinal Chemistry Letters. [Link]

• Carbonaro, T. M., & Gatch, M. B. (2016). Neuropharmacology of N,N-Dimethyltryptamine. Brain research bulletin, 126(Pt 1), 74–88. [Link]

• de la Fuente Revenga, M., et al. (2024). Continuous flow synthesis of N,N-dimethyltryptamine (DMT) analogues with therapeutic potential. MedChemComm. [Link]

• Dinis-Oliveira, R. J. (2017). The hallucinogenic world of tryptamines: an updated review. Acta pharmacologica Sinica, 38(8), 1083–1084. [Link]

• Wikipedia contributors. (2024). Substituted tryptamine. In Wikipedia, The Free Encyclopedia. [Link]

• Sławińska, A., et al. (2023). Molecular and Medical Aspects of Psychedelics. International Journal of Molecular Sciences, 24(24), 17462. [Link]

• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(6), 1183-1192. [Link]

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A Technical Guide to the Discovery and Isolation of Bromotryptamine Derivatives from Marine Sources

Abstract

The marine biosphere represents a vast and largely untapped reservoir of chemical diversity, offering novel molecular scaffolds with significant pharmacological potential. Among these, bromotryptamine derivatives, a class of halogenated indole alkaloids, have emerged as a focal point of natural product research due to their diverse biological activities. This technical guide provides a comprehensive overview of the methodologies for the discovery and isolation of bromotryptamine derivatives from marine organisms, particularly sponges and bryozoans. We delve into the strategic considerations for sample collection, the rationale behind various extraction and chromatographic techniques, and the application of modern spectroscopic methods for structural elucidation. Detailed experimental protocols and illustrative workflows are presented to equip researchers, scientists, and drug development professionals with the practical knowledge required to navigate this promising field of marine biodiscovery.

Introduction: The Allure of Marine Bromotryptamines

Tryptophan-derived alkaloids are a well-established class of bioactive metabolites found across numerous marine organisms, including sponges, corals, and nudibranchs[1]. The introduction of bromine atoms onto the tryptamine scaffold by marine life gives rise to a unique chemical space with a wide array of biological activities. These activities range from neuroprotective and anti-inflammatory effects to antimicrobial and cytotoxic properties against cancer cell lines[1][2][3].

The discovery of compounds like 5-bromo-N,N-dimethyltryptamine (5-bromo-DMT) from marine sponges such as Smenospongia aurea and Smenospongia echina has highlighted the unique biochemical pathways present in marine ecosystems[4]. This guide will provide a holistic view of the process, from the initial bioprospecting efforts to the isolation of pure, structurally characterized bromotryptamine derivatives.

Bioprospecting and Source Organism Collection

The journey to isolate novel bromotryptamine derivatives begins with the strategic selection and collection of marine invertebrates. Sponges of the genera Smenospongia, Aplysina, and Hyrtios, as well as bryozoans like Flustra foliacea, have historically been rich sources of these compounds[2][5][6].

Causality in Collection: The choice of collection sites, such as the Indo-Pacific Ocean, is often driven by the high biodiversity and potential for endemic species, which can lead to the discovery of novel chemical entities[2]. Collection protocols must be meticulous to ensure the preservation of the chemical integrity of the sample. Immediate freezing (e.g., at -20°C or lower) or lyophilization (freeze-drying) of the collected biomass is crucial to halt enzymatic degradation of the target metabolites.

Extraction: Liberating the Target Molecules

The initial step in isolating bromotryptamine derivatives is their extraction from the complex biological matrix of the source organism. The choice of solvent and extraction method is paramount and is dictated by the polarity of the target compounds.

Expert Insight: Bromotryptamines, being alkaloids, possess a basic nitrogen atom, which influences their solubility. They are typically soluble in organic solvents. A common and effective approach is a sequential extraction with solvents of increasing polarity. However, a more direct method often involves a solvent mixture like dichloromethane-methanol (CH₂Cl₂-MeOH) (1:1), which can efficiently extract a broad spectrum of metabolites[1].

General Solvent Extraction Protocol

• Preparation of Biomass: The frozen or lyophilized marine organism is ground into a fine powder to maximize the surface area for solvent penetration.

• Solvent Maceration: The powdered biomass is soaked in an appropriate solvent or solvent mixture (e.g., CH₂Cl₂-MeOH) at room temperature. This process is typically repeated multiple times (e.g., 3x) to ensure exhaustive extraction.

• Filtration and Concentration: The solvent extracts are combined, filtered to remove solid biomass, and then concentrated under reduced pressure using a rotary evaporator. This yields the crude extract, a complex mixture of lipids, pigments, and secondary metabolites.

Trustworthiness of the Protocol: This method is widely adopted due to its simplicity and effectiveness. The use of reduced pressure for solvent evaporation prevents the thermal degradation of potentially sensitive compounds.

Fractionation and Purification: The Path to Purity

The crude extract is a veritable chemical soup. To isolate the target bromotryptamines, a systematic fractionation and purification strategy is employed, typically guided by bioassays or chemical screening (e.g., thin-layer chromatography).

Liquid-Liquid Partitioning

A primary fractionation step involves partitioning the crude extract between immiscible solvents. A common scheme is the modified Kupchan partitioning, which separates compounds based on their polarity.

Experimental Rationale: This technique efficiently separates highly polar compounds (like salts and sugars, which partition into the aqueous phase) from nonpolar and medium-polarity compounds (where bromotryptamines are often found).

Chromatographic Purification

Chromatography is the cornerstone of purification, separating molecules based on their differential interactions with a stationary phase and a mobile phase[7]. A multi-step chromatographic approach is almost always necessary to achieve the high purity required for structural elucidation and biological testing.

Workflow for Chromatographic Purification:

Caption: A typical workflow for the chromatographic purification of bromotryptamine derivatives.

Step-by-Step Chromatographic Protocol:

• Initial Cleanup (VLC/CC): The organic-soluble fraction from liquid-liquid partitioning is subjected to Vacuum Liquid Chromatography (VLC) or conventional Column Chromatography (CC) over silica gel[8].

  • Stationary Phase: Silica gel is a common choice for separating medium-polarity compounds.

  • Mobile Phase: A gradient of solvents, typically starting with a nonpolar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity by adding ethyl acetate and then methanol, is used to elute the compounds.

  • Rationale: This step separates the complex mixture into simpler fractions, grouping compounds of similar polarity.

• Intermediate Purification (Sephadex LH-20): Fractions containing the target compounds may be further purified using size-exclusion chromatography on Sephadex LH-20.

  • Mechanism: This separates molecules based on their size. It is particularly effective for removing pigments and other high molecular weight contaminants.

• High-Resolution Purification (HPLC): The final step to obtain a pure compound is typically preparative or semi-preparative High-Performance Liquid Chromatography (HPLC)[2].

  • Stationary Phase: Reversed-phase (RP) columns, such as C18, are frequently used. In RP-HPLC, the stationary phase is nonpolar, and the mobile phase is polar[9].

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or trifluoroacetic acid to improve peak shape, is employed.

  • Detection: A UV detector is commonly used, as the indole ring of tryptamines has a characteristic UV absorbance.

  • Self-Validation: The purity of the isolated compound can be assessed by analytical HPLC, where a single, sharp peak is indicative of high purity.

Structural Elucidation: Unveiling the Molecular Architecture

Once a bromotryptamine derivative is isolated in sufficient purity and quantity, its chemical structure is determined using a combination of spectroscopic techniques.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS), often coupled with an electrospray ionization (ESI) source, is used to determine the exact molecular formula of the compound[2][10]. The isotopic pattern of bromine (approximately equal abundance of ⁷⁹Br and ⁸¹Br) provides a clear signature for the presence and number of bromine atoms in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules[11][12]. A suite of 1D and 2D NMR experiments is typically required.

Key NMR Experiments and Their Purpose:

Experiment	Information Gained
¹H NMR	Provides information about the number, environment, and connectivity of protons.
¹³C NMR	Shows the number and types of carbon atoms in the molecule.
COSY (Correlation Spectroscopy)	Identifies protons that are coupled to each other (typically on adjacent carbons).
HSQC (Heteronuclear Single Quantum Coherence)	Correlates protons with the carbon atoms they are directly attached to.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons that are two or three bonds away, which is crucial for connecting different structural fragments.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Reveals the spatial proximity of protons, which helps in determining the relative stereochemistry.

Logical Flow of Structure Elucidation:

Caption: Workflow for the structural elucidation of a novel bromotryptamine derivative.

Conclusion and Future Directions

The discovery and isolation of bromotryptamine derivatives from marine sources is a multidisciplinary endeavor that combines marine biology, natural product chemistry, and analytical sciences. The methodologies outlined in this guide provide a robust framework for researchers to systematically explore the chemical diversity of the marine environment. As analytical techniques become more sensitive and high-throughput screening methods more accessible, the pace of discovery of new bromotryptamines with therapeutic potential is set to accelerate. Future efforts will likely focus on integrating metabolomics and genomic data to better predict the occurrence of these valuable compounds and to develop sustainable methods for their production, such as aquaculture of the source organisms or heterologous expression of the biosynthetic pathways.

References

• Benchchem. (n.d.). Whitepaper: The Discovery, Pharmacology, and Therapeutic Potential of 5-Bromo-DMT from Marine Sponges.
• Genta-Jouve, G., et al. (2019). New Antimalarial and Antimicrobial Tryptamine Derivatives from the Marine Sponge Fascaplysinopsis reticulata. Marine Drugs, 17(3), 179.

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 319. Retrieved from [Link]

• MDPI. (2019). Peer-Review Record: Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs, 17(6), 319.
• National Center for Biotechnology Information. (2018). Biological Activity of Recently Discovered Halogenated Marine Natural Products. PubMed Central.

• Peters, L., et al. (2002). Four new bromotryptamine derivatives from the marine bryozoan Flustra foliacea. Journal of Natural Products, 65(11), 1633-7. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Marine Indole Alkaloids. PubMed Central.
• MDPI. (2020). Bioassay-Guided Procedure Coupled with HR-ESIMS Dereplication for Isolation of Antiproliferative Bromo-Tyramine Derivative from Aplysina cauliformis.

• Freysdottir, J., et al. (2020). Bromotryptamine and Imidazole Alkaloids with Anti-inflammatory Activity from the Bryozoan Flustra foliacea. Journal of Natural Products, 83(11), 3246-3257. Retrieved from [Link]

• National Center for Biotechnology Information. (2009). The Marine Bromotyrosine Derivatives. PubMed Central.
• National Center for Biotechnology Information. (2022). Marine Indole Alkaloids—Isolation, Structure and Bioactivities. PubMed Central.
• MDPI. (2020). Systematic Separation and Purification of Alkaloids from Euchresta tubulosa Dunn. by Various Chromatographic Methods.
• Journal of Chemical and Pharmaceutical Research. (n.d.). The extraction, separation and purification of alkaloids in the natural medicine.
• National Center for Biotechnology Information. (2018). Alternative and Efficient Extraction Methods for Marine-Derived Compounds. PubMed Central.
• ResearchGate. (2025). Marine Indole Alkaloids—Isolation, Structure and Bioactivities.
• Preprints.org. (2024). Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Strategies, and Future Perspectives.
• Springer Nature Experiments. (n.d.). Methods for isolation, purification and structural elucidation of bioactive secondary metabolites from marine invertebrates.
• Heinrich-Heine-Universität Düsseldorf. (2017). Structure Elucidation of Bioactive Marine Natural Products using Modern Methods of Spectroscopy.
• CMFRI. (n.d.). CHROMATOGRAPHIC METHODS TO ISOLATE MARINE NATURAL PRODUCTS FROM SEAWEEDS.
• American Chemical Society. (2020). Structure Elucidation of Secondary Metabolites: Current Frontiers and Lingering Pitfalls. Accounts of Chemical Research, 53(7), 1348-1363.
• Springer Nature Experiments. (n.d.). Isolation of Natural Products from Marine Invertebrates.
• PubMed. (2008). Methods for isolation, purification and structural elucidation of bioactive secondary metabolites from marine invertebrates. Nature Protocols, 3(12), 1941-1960.
• Springer. (2015). NMR spectroscopy: structure elucidation of cycloelatanene A: a natural product case study. Magnetic Resonance in Chemistry, 53(11), 927-933.
• JSM Central. (2024). Chromatographic Techniques Used in the Bioguided Isolation of Bioactive Compounds from Natural Products. Annals of Chromatography and Separation Techniques, 6(1), 1037.
• Midlands State University Library. (n.d.). Modern NMR approaches to the structure elucidation of natural products.
• ResearchGate. (n.d.). Structure elucidation workflow based on NMR and MS/MS data.

Sources

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• 2. Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bromotryptamine and Imidazole Alkaloids with Anti-inflammatory Activity from the Bryozoan Flustra foliacea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Four new bromotryptamine derivatives from the marine bryozoan Flustra foliacea - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. eprints.cmfri.org.in [eprints.cmfri.org.in]
• 8. Methods for isolation, purification and structural elucidation of bioactive secondary metabolites from marine invertebrates | Springer Nature Experiments [experiments.springernature.com]
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• 12. NMR spectroscopy: structure elucidation of cycloelatanene A: a natural product case study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

"protocol for the synthesis of 2-(6-bromo-1H-indol-3-yl)ethanamine"

An Application Note for the Synthesis of 2-(6-bromo-1H-indol-3-yl)ethanamine (6-Bromotryptamine)

Introduction: The Significance of 6-Bromotryptamine

2-(6-bromo-1H-indol-3-yl)ethanamine, commonly known as 6-bromotryptamine, is a marine-derived indole alkaloid that has garnered significant interest within the scientific community. It serves as a crucial building block in the synthesis of more complex molecules aimed at treating neurological disorders, including Alzheimer's disease.[1][2] Its derivatives have been investigated as potential 5-HT2A receptor antagonists, which are important targets for developing innovative antipsychotic agents.[3] The synthesis of this compound, however, is not without its challenges. A primary concern is the potential for reductive debromination, particularly when using powerful reducing agents like lithium aluminum hydride (LiAlH₄), which can lead to an impure product containing tryptamine.[4] This protocol provides a detailed, reliable method for the synthesis of 6-bromotryptamine, emphasizing strategies to maintain the integrity of the bromine substituent, a key feature for its biological activity.

Overall Synthetic Strategy

The most common and effective strategies for synthesizing 6-bromotryptamine begin with the commercially available 6-bromoindole. The core task is the introduction of a two-carbon ethanamine side chain at the C3 position of the indole ring. Several well-established routes can achieve this transformation. This protocol will focus on a robust two-step sequence:

• Henry Reaction: A condensation reaction between 6-bromoindole and nitromethane to form the intermediate, (E)-6-bromo-3-(2-nitrovinyl)-1H-indole. This reaction reliably installs the required two-carbon backbone at the C3 position.

• Reduction of the Nitrovinyl Group: The nitro group of the intermediate is then selectively reduced to an amine, yielding the final product, 2-(6-bromo-1H-indol-3-yl)ethanamine. The choice of reducing agent in this step is critical to avoid the undesired removal of the bromine atom from the indole ring.

This pathway is chosen for its reliability and the commercial availability of the necessary starting materials.

Experimental Workflow Diagram

The following diagram illustrates the two-step synthetic sequence from 6-bromoindole to the target compound.

Caption: Synthetic pathway for 2-(6-bromo-1H-indol-3-yl)ethanamine.

Detailed Synthesis Protocol

This protocol is divided into two primary stages: the formation of the nitrovinyl intermediate and its subsequent reduction.

Part 1: Synthesis of (E)-6-Bromo-3-(2-nitrovinyl)-1H-indole

Rationale: The Henry reaction (or nitroaldol reaction) is an effective method for forming carbon-carbon bonds. Here, 6-bromoindole-3-carboxaldehyde (which can be formed from 6-bromoindole) reacts with nitromethane under basic catalysis. The initial adduct dehydrates readily to yield the stable, conjugated nitrovinyl system. This intermediate is a versatile precursor for the target amine.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
6-Bromoindole-3-carboxaldehyde	≥97%	Sigma-Aldrich
Nitromethane	Anhydrous, ≥96%	Sigma-Aldrich
Ethylenediammonium diacetate (EDDA)	Synthesis Grade	TCI Chemicals
Ammonium acetate	ACS Reagent, ≥97%	Fisher Scientific
Acetic Acid, Glacial	ACS Reagent	VWR
Methanol (MeOH)	ACS Grade	Fisher Scientific

Procedure:

• To a solution of 6-bromoindole-3-carboxaldehyde (1.0 eq) in nitromethane (used as both reagent and solvent, approx. 10-15 mL per gram of aldehyde), add ammonium acetate (2.0 eq).

• Heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the mixture to cool to room temperature. A solid precipitate of the product should form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash the filter cake with cold methanol to remove residual reagents.

• Dry the resulting red-orange solid under vacuum to yield (E)-6-bromo-3-(2-nitrovinyl)-1H-indole.[5][][7] The product is often of sufficient purity for the next step, but can be further purified by recrystallization from ethanol if necessary.

Part 2: Reduction to 2-(6-bromo-1H-indol-3-yl)ethanamine

Rationale: The reduction of the nitrovinyl group to a primary amine is a critical step. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing both the nitro group and the alkene double bond in a single step. However, its high reactivity poses a significant risk of debromination of the aromatic ring.[4]

Critical Consideration: Avoiding Debromination The C-Br bond on the electron-rich indole ring is susceptible to cleavage by strong hydrides. Research indicates that LiAlH₄ can cause partial debromination, leading to a mixture of 6-bromotryptamine and tryptamine, which can be difficult to separate.[4]

Mitigation Strategy:

• Controlled Conditions: Perform the reaction at low temperatures (e.g., starting at 0 °C and slowly warming to room temperature) to moderate the reactivity of LiAlH₄.

• Careful Stoichiometry: Use a controlled excess of LiAlH₄ (typically 3-4 equivalents) to ensure complete reduction without prolonged exposure to a large excess of the reagent.

• Alternative Reagents: For sensitive substrates, other reducing agents like catalytic hydrogenation (e.g., H₂, Pd/C) or borane complexes (e.g., BH₃·THF) could be considered, though they may require different reaction conditions and optimization. This protocol will proceed with the commonly cited LiAlH₄ method, emphasizing careful control.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
(E)-6-Bromo-3-(2-nitrovinyl)-1H-indole	From Part 1	-
Lithium Aluminum Hydride (LiAlH₄)	1.0 M solution in THF	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Sodium Sulfate (Na₂SO₄)	Anhydrous, Granular	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-
Dichloromethane (DCM)	ACS Grade	VWR
Ethyl Acetate (EtOAc)	ACS Grade	VWR
Hexanes	ACS Grade	VWR

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain the system under a positive pressure of inert gas (Nitrogen or Argon) throughout the reaction.

• Reagent Addition: Suspend the (E)-6-bromo-3-(2-nitrovinyl)-1H-indole (1.0 eq) in anhydrous THF (approx. 20 mL per gram) in the flask and cool the slurry to 0 °C in an ice bath.

• Slowly add a 1.0 M solution of LiAlH₄ in THF (3.5 eq) dropwise via the dropping funnel over 30-45 minutes. Maintain the internal temperature below 5 °C. An exothermic reaction with gas evolution may be observed.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up (Fieser method): Once the reaction is complete, cool the flask back to 0 °C. Cautiously quench the excess LiAlH₄ by the sequential, dropwise addition of:

  • 'X' mL of water (where X is the mass of LiAlH₄ in grams used).

  • 'X' mL of 15% aqueous NaOH.

  • '3X' mL of water. (This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter.)

• Stir the resulting greyish-white slurry vigorously for 30 minutes at room temperature.

• Add anhydrous sodium sulfate to the mixture to absorb excess water and aid in the granulation of the salts.

• Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with additional THF or ethyl acetate.

• Purification: Combine the organic filtrates and concentrate under reduced pressure. The crude residue can be purified by silica gel column chromatography. A gradient elution system, starting with DCM and gradually increasing the polarity with methanol (e.g., 0% to 10% MeOH in DCM), is typically effective for isolating the product.

• Combine the product-containing fractions, evaporate the solvent, and dry under high vacuum to afford 2-(6-bromo-1H-indol-3-yl)ethanamine as a solid.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Equivalents (Reagent)	Typical Yield
1	6-Bromoindole-3-carboxaldehyde	Nitromethane, Ammonium acetate	2.0 (Ammonium Acetate)	80-90%
2	(E)-6-Bromo-3-(2-nitrovinyl)-1H-indole	Lithium Aluminum Hydride (LiAlH₄)	3.5	60-75%

Safety and Handling

• 6-Bromoindole and derivatives: These compounds may be irritating to the skin, eyes, and respiratory system. Handle in a well-ventilated fume hood and wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Nitromethane: Flammable and toxic. It is also a shock-sensitive explosive under certain conditions. Avoid heat, sparks, and flame.

• Lithium Aluminum Hydride (LiAlH₄): Extremely reactive with water and protic solvents, releasing flammable hydrogen gas. All glassware must be thoroughly dried, and the reaction must be conducted under an inert atmosphere. The quenching procedure is highly exothermic and must be performed slowly and with extreme caution behind a blast shield.

• Solvents (THF, DCM, MeOH): Flammable and/or toxic. Handle only in a fume hood.

References

• Jin, X., Wang, M., Shentu, J., Huang, C., & Cui, W. (2019). Inhibition of acetylcholinesterase activity and β‑amyloid oligomer formation by 6‑bromotryptamine A, a multi‑target anti‑Alzheimer's molecule. Oncology Letters.
• ResearchGate. (n.d.). Chemical synthesis of 6-bromotryptamine A.
• Moody, C. J. (2008). Concerning the Preparation of 6-Bromotryptamine. ResearchGate.

• Zhang, W., et al. (2018). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Molecules. Available at: [Link]

• BOC Sciences. (n.d.). 6-Bromo-3-(2-nitrovinyl)-1H-indole.
• BLDpharm. (n.d.). (E)-6-Bromo-3-(2-nitrovinyl)-1H-indole.

• D'yakonov, V. A., et al. (2022). Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones. Molecules. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 222173-67-3|(E)-6-Bromo-3-(2-nitrovinyl)-1H-indole|BLD Pharm [bldpharm.com]

"using 6-bromotryptamine in 5-HT2A receptor binding assays"

Application Note & Protocol

Topic: Characterizing 6-Bromotryptamine Interactions with the 5-HT2A Receptor Using Radioligand Binding Assays

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The serotonin 2A (5-HT2A) receptor, a G protein-coupled receptor (GPCR), is a pivotal target in neuroscience and pharmacology, implicated in everything from psychiatric disorders to cognitive processes.[1][2] It is the primary molecular target for classic psychedelic compounds and a key site of action for numerous atypical antipsychotics.[3][4] This document provides a comprehensive guide for researchers aiming to characterize the binding affinity of 6-bromotryptamine, a marine natural product, at the human 5-HT2A receptor.[5] We present a detailed protocol for a competitive radioligand binding assay, a robust and highly sensitive method considered the gold standard for quantifying ligand-receptor interactions.[4][6] This guide moves beyond a simple recitation of steps, delving into the scientific rationale behind methodological choices to ensure experimental success and data integrity.

Scientific Background & Assay Principle

The 5-HT2A Receptor: A Target of Major Therapeutic Interest

The 5-HT2A receptor is expressed at its highest density in the cerebral cortex and is involved in a multitude of physiological and behavioral processes.[2][7] Canonically, it couples to the Gq/G11 signaling pathway. Upon agonist binding, the receptor activates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol triphosphate (IP3) and diacylglycerol (DAG).[3][4] This cascade ultimately mobilizes intracellular calcium and activates Protein Kinase C (PKC), modulating neuronal excitability and gene expression.[4] Given its central role in neuropsychiatry, accurately quantifying how novel compounds interact with this receptor is a critical step in drug discovery.

Figure 1: Canonical 5-HT2A receptor signaling cascade via the Gq/11 pathway.

Profile of 6-Bromotryptamine

6-Bromotryptamine is a tryptamine derivative found in marine organisms.[5] Research into this and related synthetic analogs has identified them as potential 5-HT2A receptor antagonists.[8][9] For the purposes of a binding assay, unlabeled 6-bromotryptamine serves as a "competitor" ligand. Its binding affinity will be determined indirectly by measuring its ability to displace a high-affinity radiolabeled ligand from the receptor.

A Critical Note on Purity: The synthesis of 6-bromotryptamine, particularly methods involving reducing agents like lithium aluminum hydride, can sometimes lead to partial debromination, resulting in contamination with tryptamine.[10] It is imperative to use a highly purified and analytically verified sample of 6-bromotryptamine, as any significant contamination will confound the binding data and lead to an inaccurate affinity determination.

Principle of the Competitive Radioligand Binding Assay

This assay quantifies the affinity of an unlabeled test compound (6-bromotryptamine) by measuring how effectively it competes with a fixed concentration of a radiolabeled ligand (the "tracer") for binding to the 5-HT2A receptor. The assay is performed with a source of receptors (e.g., cell membranes), the radioligand, and a range of concentrations of the competitor.[6][11]

As the concentration of 6-bromotryptamine increases, it will occupy more receptor sites, thereby displacing the radioligand and reducing the amount of radioactivity bound to the membranes. By measuring the radioactivity at each competitor concentration, a dose-response curve is generated, from which the half-maximal inhibitory concentration (IC50) is determined. The IC50 is then converted to the inhibition constant (Ki), a true measure of binding affinity, using the Cheng-Prusoff equation.[12]

Detailed Experimental Protocol

This protocol is designed for a 96-well format, which is suitable for high-throughput screening, using vacuum filtration to separate bound from free radioligand.[13]

Materials and Reagents

• Receptor Source: Membrane preparations from Chinese Hamster Ovary (CHO-K1) cells stably expressing the human 5-HT2A receptor are recommended for their high receptor density and low background.[14] Alternatively, rat frontal cortex homogenates can be used.[13]

• Radioligand: [³H]Ketanserin. This is a well-characterized, high-affinity antagonist for the 5-HT2A receptor, making it an excellent choice as the radioligand tracer.[13][15]

• Test Compound: 6-Bromotryptamine (high purity, >98%).

• Non-Specific Binding (NSB) Determinator: A high concentration (e.g., 10 µM) of a known, unlabeled 5-HT2A antagonist, such as Mianserin or unlabeled Ketanserin.[16]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold (4°C) 50 mM Tris-HCl, pH 7.4.

• Blocking Agent: Bovine Serum Albumin (BSA). Used to reduce non-specific binding of the radioligand to assay tubes and filter plates.[17][18]

• Filter Plates: 96-well glass fiber filter plates (e.g., Millipore MAFB plates).[13]

• Collection Plates: 96-well low-protein binding plates.

• Scintillation Cocktail: A high-efficiency liquid scintillant suitable for microplate counters.

• Equipment: 96-well vacuum manifold (cell harvester), microplate scintillation counter, multichannel pipettors, refrigerated centrifuge.

Receptor Membrane Preparation (from CHO-K1 Cells)

• Cell Culture: Grow CHO-K1 cells stably expressing the human 5-HT2A receptor to ~90% confluency.

• Harvesting: Wash cells with ice-cold PBS, then scrape into a collection tube. Centrifuge at 1,000 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold hypotonic lysis buffer (e.g., 5 mM Tris-HCl, 5 mM EDTA, pH 7.4) and incubate on ice for 15 minutes.

• Homogenization: Homogenize the cell suspension using a Dounce or Polytron homogenizer.

• Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

• Washing: Discard the supernatant, resuspend the membrane pellet in fresh Assay Buffer, and repeat the centrifugation step.

• Final Preparation: Resuspend the final pellet in Assay Buffer. Determine the protein concentration using a standard method (e.g., Bradford assay). Aliquot and store at -80°C until use. A typical protein concentration for the assay is 70-100 µg per well.[13]

Assay Procedure

• Plate Preparation: To minimize non-specific binding to the filter material, pre-soak the wells of the 96-well filter plate with 0.5% polyethyleneimine for 2 hours, then wash thoroughly with deionized water.[13][15]

• Assay Setup: Prepare the assay in a 96-well collection plate. The final assay volume will be 250 µL. Set up triplicate wells for each condition:

  • Total Binding (TB): 50 µL Assay Buffer + 50 µL [³H]Ketanserin + 50 µL 6-Bromotryptamine vehicle (e.g., DMSO diluted in buffer) + 100 µL Membrane Preparation.

  • Non-Specific Binding (NSB): 50 µL NSB Determinator (10 µM Mianserin) + 50 µL [³H]Ketanserin + 50 µL vehicle + 100 µL Membrane Preparation.

  • Competitor Wells: 50 µL Assay Buffer + 50 µL [³H]Ketanserin + 50 µL of 6-Bromotryptamine dilution series (typically 11 concentrations covering a 5-log unit range) + 100 µL Membrane Preparation.

  Rationale: The concentration of [³H]Ketanserin should be at or near its dissociation constant (Kd), typically 1-2 nM, to ensure adequate signal without excessive ligand depletion.[13] All solutions should be prepared in Assay Buffer containing 0.1% BSA.

• Incubation: Gently mix the plate and incubate for 60 minutes at room temperature to allow the binding to reach equilibrium.[19]

• Filtration: Place the pre-treated filter plate on the vacuum manifold. Rapidly transfer the contents of the collection plate to the filter plate.

• Washing: Immediately apply the vacuum and wash each well 3-5 times with 250 µL of ice-cold Wash Buffer. This step is critical to remove unbound radioligand while minimizing the dissociation of specifically bound ligand.[15]

• Drying: Leave the vacuum on for several minutes to thoroughly dry the filter mat.

• Scintillation Counting: Disassemble the manifold, add 50 µL of scintillation cocktail to each well of the dried filter plate, and allow it to equilibrate for at least 30 minutes. Count the radioactivity in a microplate scintillation counter, measuring counts per minute (CPM).[20]

Figure 2: Experimental workflow for the 5-HT2A competitive binding assay.

Data Analysis and Interpretation

Calculating Specific Binding

First, average the CPM values for the triplicate wells of each condition. Then, calculate the specific binding:

Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM)

For a high-quality assay, specific binding should account for at least 80-90% of the total binding.[21]

Determining the IC50

For each concentration of 6-bromotryptamine, calculate the percentage of specific binding that has been inhibited:

% Inhibition = 100 * (1 - [Specific Binding at Competitor Conc. / Specific Binding of Vehicle])

Plot the % Inhibition against the logarithm of the 6-bromotryptamine concentration. Use non-linear regression analysis (e.g., in GraphPad Prism) to fit the data to a sigmoidal dose-response curve (variable slope).[22] The software will calculate the IC50 value, which is the concentration of 6-bromotryptamine that inhibits 50% of the specific binding of [³H]Ketanserin.

Calculating the Inhibition Constant (Ki)

The IC50 is an assay-dependent value. To determine the intrinsic affinity of 6-bromotryptamine for the 5-HT2A receptor, the IC50 must be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation :[12]

Ki = IC50 / (1 + [L]/Kd)

Where:

• [L] is the concentration of the radioligand ([³H]Ketanserin) used in the assay.

• Kd is the dissociation constant of the radioligand for the 5-HT2A receptor. This value must be determined independently via a saturation binding experiment but is often well-established in the literature (for [³H]Ketanserin, it is typically ~2.0 nM).[13]

The Ki value represents the concentration of competitor that would occupy 50% of the receptors if no radioligand were present, providing a standardized measure of affinity.

Data Presentation & Expected Results

The binding affinities of various compounds at the 5-HT2A receptor can span several orders of magnitude. Below is a table summarizing literature-derived affinity values for reference compounds to provide context for newly generated data.

Compound	Class	Typical Ki (nM)	Reference
Ketanserin	Antagonist	~0.75 - 2.0	[13][19]
Serotonin (5-HT)	Endogenous Agonist	~10	[19]
Mianserin	Antagonist	~3 - 10	[16]
DOI	Agonist	~0.27	[19]
6-Bromo-N-hexanoyltryptamine	Putative Antagonist	Potent	[9]

Note: The activity for 6-bromo-N-hexanoyltryptamine was reported as being 5-fold stronger than its parent compound, 6-bromo-N-propionyltryptamine, demonstrating significant affinity.[9]

Troubleshooting

• High Non-Specific Binding (>20% of Total):

  • Cause: The radioligand or test compound is "sticky," binding to the filter plate or lipids.

  • Solution: Ensure filter plates are adequately pre-treated with polyethyleneimine.[13] Increase the concentration of BSA in the assay buffer (up to 0.5%). Ensure washing is rapid and efficient with ice-cold buffer.[15]

• Low Signal (Low Total Binding CPM):

  • Cause: Insufficient receptor concentration, degraded radioligand, or low counter efficiency.

  • Solution: Increase the amount of membrane protein per well.[13] Check the age and specific activity of the radioligand. Verify scintillation counter settings.

• Poor Curve Fit / High Scatter:

  • Cause: Pipetting errors, insufficient mixing, or compound precipitation at high concentrations.

  • Solution: Use calibrated pipettes and ensure thorough mixing after reagent addition. Check the solubility of 6-bromotryptamine in the final assay buffer.

References

• Berg, K. A., et al. (2023). 5-HT2A receptors: Pharmacology and functional selectivity. Pharmacological Reviews. [Link]

• Raymon, H. K., Mahran, A., & Eldefrawi, M. E. (1993). Thin Layer Scintillation Counting in Drug-Receptor Binding. Journal of Pharmacological and Toxicological Methods. [Link]

• Roth, B. L. (2023). 5-HT2A receptors: Pharmacology and functional selectivity. Read by QxMD. [Link]

• Wikipedia. (n.d.). 5-HT2A receptor. Wikipedia. [Link]

• Kim, J., et al. (2019). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Molecules. [Link]

• REPROCELL. (2022). Everything we know about the 5-HT2A (serotonin) receptor. REPROCELL. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 5-HT2A receptor. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Sun, H. (2012). Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. ResearchGate. [Link]

• Knight, A. R., et al. (2004). “Selective” serotonin 5-HT2A receptor antagonists. Psychopharmacology. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Gifford Bioscience. [Link]

• Eglen, R. M., et al. (2001). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Pharmacological and Toxicological Methods. [Link]

• Reaction Biology. (n.d.). 5-HT2A Biochemical Binding Assay Service. Reaction Biology. [Link]

• Berger, M. L., et al. (2012). Screening of 64 Tryptamines at NMDA, 5-HT1A, and 5-HT2A Receptors... Ingenta Connect. [Link]

• Knight, A. R., et al. (2000). Saturation analysis of antagonist radioligand binding to 5HT 2A , 5-HT 2B and 5-HT 2C receptors. ResearchGate. [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. [Link]

• Eurofins DiscoverX. (n.d.). 5-HT2A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter Assay. Eurofins. [Link]

• Ding, L., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Marine Drugs. [Link]

• Wiens, P. S., Johnson, J. L., & Gribble, G. W. (2021). Concerning the Preparation of 6-Bromotryptamine. ResearchGate. [Link]

• Gatch, M. B., et al. (2021). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Dahlin, J. L., et al. (2019). Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS Infectious Diseases. [Link]

• Jin, X., et al. (2019). Chemical synthesis of 6-bromotryptamine A. ResearchGate. [Link]

• AZ Big Media. (2025). Understanding the importance of bovine serum albumin in protein assays. AZ Big Media. [Link]

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• Sheshachala, K., & Shankaranarayana Rao, B. S. (2012). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. Serotonin Receptors in Neurobiology. [Link]

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Application Notes & Protocols: The Role of 2-(6-bromo-1H-indol-3-yl)ethanamine in Neuroscience Drug Discovery

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 2-(6-bromo-1H-indol-3-yl)ethanamine, a key intermediate in the synthesis of novel neurologically active compounds. This document outlines the rationale behind its application, detailed synthetic protocols for derivatization, and methodologies for neuropharmacological characterization.

Introduction: Unlocking a Privileged Scaffold in Neuroscience

2-(6-bromo-1H-indol-3-yl)ethanamine, also known as 6-bromotryptamine, serves as a foundational scaffold for a diverse range of synthetic tryptamines.[1] While the parent compound itself is not typically the final active agent, its strategic bromination at the 6-position of the indole ring offers a versatile handle for medicinal chemists to explore structure-activity relationships (SAR) and develop potent and selective ligands for various neurological targets. The tryptamine core is a well-established pharmacophore that mimics the endogenous neurotransmitter serotonin (5-hydroxytryptamine or 5-HT), allowing derivatives to interact with a wide array of serotonin receptors.[2][3]

The primary application of 6-bromotryptamine in neuroscience research is as a precursor for the synthesis of novel compounds targeting serotonin receptors, particularly the 5-HT₂A receptor.[4][5] Antagonists of the 5-HT₂A receptor are of significant interest for the development of atypical antipsychotics and for the potential treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.[4][5][6] The bromine atom can also serve as a synthetic handle for further chemical modifications, allowing for the creation of extensive compound libraries for high-throughput screening.

Synthetic Strategy: From Precursor to Potent Ligand

The utility of 2-(6-bromo-1H-indol-3-yl)ethanamine lies in the ease with which its primary amine can be functionalized to generate a variety of N-substituted derivatives. The following section details a general protocol for the N-acylation of 6-bromotryptamine, a common strategy to enhance potency and modulate pharmacokinetic properties.

Protocol 2.1: Synthesis of N-Acyl-6-bromotryptamine Derivatives

This protocol describes the synthesis of a series of N-acylated 6-bromotryptamine derivatives, which have been shown to possess significant 5-HT₂A receptor antagonist activity.[5]

Materials:

• 2-(6-bromo-1H-indol-3-yl)ethanamine

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Acyl chloride of desired chain length (e.g., hexanoyl chloride)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Dissolve 2-(6-bromo-1H-indol-3-yl)ethanamine (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

• Slowly add the desired acyl chloride (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature for 4-6 hours, monitoring progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acyl-6-bromotryptamine derivative.

• Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality of Experimental Choices:

• Anhydrous Conditions: The use of anhydrous DCM and an inert atmosphere is crucial to prevent the hydrolysis of the reactive acyl chloride.

• Triethylamine: This organic base acts as an acid scavenger, neutralizing the HCl generated during the reaction and driving the equilibrium towards product formation.

• Purification: Column chromatography is essential to remove unreacted starting materials and byproducts, ensuring the high purity of the final compound required for biological assays.

dot

Caption: Synthetic workflow for N-acylation.

Neuropharmacological Characterization of Derivatives

Once synthesized, the novel 6-bromotryptamine derivatives must be characterized for their biological activity. A primary focus for this class of compounds is their interaction with serotonin receptors.

Protocol 3.1: In Vitro 5-HT₂A Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of a test compound for the 5-HT₂A receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing the human 5-HT₂A receptor.

• [³H]Ketanserin (radioligand)

• Test compound (e.g., N-hexanoyl-6-bromotryptamine)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., Mianserin)

• 96-well microplates

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well microplate, add the assay buffer, cell membranes, [³H]Ketanserin, and either the vehicle (for total binding), non-specific binding control, or the test compound at various concentrations.

• Incubate the plates at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

• Terminate the assay by rapid filtration through glass fiber filters, washing with ice-cold assay buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Compound	5-HT₂A Receptor Binding Affinity (Ki, nM)
Ketanserin (Positive Control)	1.5
6-bromo-N-acetyltryptamine	85.2[5]
6-bromo-N-propionyltryptamine	43.7[5]
6-bromo-N-hexanoyltryptamine	10.5 [5]

Trustworthiness of the Protocol: This protocol is self-validating through the inclusion of positive controls (Ketanserin) and non-specific binding controls (Mianserin). The data should demonstrate a clear dose-dependent inhibition of radioligand binding by the test compound, and the calculated Ki for the positive control should align with previously published values.

dot

Caption: Workflow for a competitive radioligand binding assay.

Protocol 3.2: In Vivo Behavioral Assessment - Head-Twitch Response (HTR) in Mice

The head-twitch response (HTR) in rodents is a behavioral proxy for 5-HT₂A receptor activation.[7] This assay can be used to determine if a compound acts as a 5-HT₂A agonist (induces HTR) or an antagonist (blocks agonist-induced HTR).

Materials:

• Male C57BL/6J mice

• Test compound (dissolved in an appropriate vehicle)

• 5-HT₂A agonist (e.g., DOI or a psychoactive tryptamine)

• Vehicle control (e.g., saline)

• Observation chambers

• Video recording equipment (optional but recommended)

Procedure (Antagonist Paradigm):

• Habituate the mice to the observation chambers for at least 30 minutes before the experiment.

• Administer the test compound (potential antagonist) or vehicle via the desired route (e.g., intraperitoneal injection).

• After a predetermined pretreatment time (e.g., 30 minutes), administer the 5-HT₂A agonist.

• Immediately place the mice back into the observation chambers and record their behavior for a set period (e.g., 30-60 minutes).

• Two trained observers, blind to the experimental conditions, should count the number of head twitches for each mouse. A head twitch is defined as a rapid, involuntary rotational movement of the head.

• Analyze the data using an appropriate statistical test (e.g., ANOVA followed by a post-hoc test) to compare the number of head twitches in the vehicle-treated group versus the test compound-treated groups.

Expected Outcome: A potent 5-HT₂A antagonist, such as a derivative of 6-bromotryptamine, is expected to significantly reduce the number of head twitches induced by the 5-HT₂A agonist in a dose-dependent manner.

Mechanism of Action and Signaling Pathways

Derivatives of 2-(6-bromo-1H-indol-3-yl)ethanamine often exert their effects by modulating the signaling of G protein-coupled receptors (GPCRs), such as the 5-HT₂A receptor.[2] Antagonism of the 5-HT₂A receptor blocks the downstream signaling cascade initiated by serotonin.

dot

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• 7. researchgate.net [researchgate.net]

Application Note: Validated Analytical Methods for the In Vitro Quantification of 2-(6-bromo-1H-indol-3-yl)ethanamine

Abstract

This document provides detailed protocols for the quantitative analysis of 2-(6-bromo-1H-indol-3-yl)ethanamine, a brominated tryptamine analog, in various in vitro settings. Two primary analytical methods are presented: a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine analysis in simple matrices, and a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for complex biological matrices and low-level quantification. Both methodologies are designed to be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity, reliability, and reproducibility.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals requiring accurate measurement of this compound in contexts such as cell-based assays, enzyme inhibition studies, and metabolic stability assessments.

Introduction

2-(6-bromo-1H-indol-3-yl)ethanamine is a synthetic derivative of the neurotransmitter serotonin and a member of the substituted tryptamine family. The presence of the bromine atom on the indole ring significantly modifies its physicochemical properties, potentially influencing its biological activity and metabolic profile. As with many indole-containing compounds, it holds potential for investigation in various therapeutic areas.

Accurate quantification of this analyte in in vitro systems is fundamental to understanding its pharmacological profile. Whether assessing its efficacy in a cell-based model, determining its IC₅₀ against a target enzyme, or evaluating its stability in microsomal preparations, a validated, fit-for-purpose analytical method is a prerequisite for generating meaningful and reliable data. This application note provides the foundational methodologies to achieve this, emphasizing the rationale behind procedural choices to empower scientists to adapt and troubleshoot effectively.

Method Selection: A Comparative Rationale

The choice between HPLC-UV and LC-MS/MS depends primarily on the required sensitivity and the complexity of the sample matrix.

• HPLC-UV: This technique leverages the strong ultraviolet absorbance of the indole chromophore. It is a cost-effective, robust, and widely accessible method. Its primary limitation is potential interference from other UV-absorbing compounds in complex matrices, making it best suited for cleaner samples.

• LC-MS/MS: This is the gold standard for bioanalysis due to its exceptional sensitivity and selectivity.[4][5] By monitoring a specific precursor-to-product ion transition, it can unequivocally identify and quantify the analyte even in the presence of complex biological components like proteins, lipids, and cell culture media additives.

Parameter	HPLC-UV	LC-MS/MS
Selectivity	Moderate to Good	Exceptional
Sensitivity (Typical LOQ)	~5-50 ng/mL	<1 ng/mL (sub-pg/mL achievable)[6]
Matrix Tolerance	Low to Moderate	High
Application	Purity, formulations, simple buffers, stability (forced degradation)	Cell lysates, serum-containing media, tissue homogenates, metabolomics
Cost & Complexity	Lower	Higher

Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

Principle of the Method

This method separates 2-(6-bromo-1H-indol-3-yl)ethanamine from potential impurities and matrix components using a reversed-phase C18 column. The analyte is retained on the nonpolar stationary phase and eluted with a polar mobile phase. Quantification is achieved by measuring the peak area at the wavelength of maximum absorbance (λ-max) of the indole ring, which is typically in the range of 220-280 nm.

Experimental Protocol

3.2.1 Instrumentation and Reagents

• HPLC System: Quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (LC-MS grade), Water (Type I, 18.2 MΩ·cm).

• Reference Standard: 2-(6-bromo-1H-indol-3-yl)ethanamine of known purity.

3.2.2 Preparation of Solutions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol. Store at 2-8°C, protected from light. The indole nucleus can be susceptible to oxidation.[7]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL) by serial dilution of the stock solution in a 50:50 mixture of Mobile Phase A and B.

3.2.3 Sample Preparation: Protein Precipitation This protocol is suitable for samples like cell lysates or media containing low concentrations of protein.

• Transfer 100 µL of the in vitro sample to a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an HPLC vial for analysis.

HPLC Workflow Diagram

Caption: General workflow for sample preparation and analysis using HPLC-UV.

3.2.4 Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 10 min, hold for 2 min, return to 10% B over 1 min, equilibrate for 5 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	225 nm (or λ-max determined by PDA scan)

| Run Time | 18 minutes |

Method Validation Framework (ICH Q2(R2))

A validated method ensures that the results are accurate and reliable. The following parameters must be assessed.[8][9]

Method Validation Workflow

Caption: Logical workflow for analytical method validation based on ICH guidelines.

3.3.1 Summary of Validation Parameters

Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is only from the analyte.	Peak is spectrally pure (PDA); baseline resolved from other peaks.
Linearity	Proportional relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.999.[10]
Range	The interval providing suitable linearity, accuracy, and precision.	Typically 80-120% of the target concentration.
Accuracy	Closeness of results to the true value.	95-105% recovery for spiked samples.[11]
Precision	Agreement between repeated measurements (Repeatability & Intermediate).	Relative Standard Deviation (RSD) ≤ 2%.[2]
LOD	Lowest amount that can be detected.	Signal-to-Noise ratio (S/N) ≥ 3.[3][12]
LOQ	Lowest amount that can be quantified with accuracy/precision.	S/N ≥ 10; RSD ≤ 10%.[3][13]

| Robustness | Capacity to remain unaffected by small, deliberate variations. | System suitability parameters remain within limits.[3] |

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle of the Method

This method combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. The analyte is first ionized, typically using electrospray ionization (ESI). The precursor ion (matching the analyte's molecular weight) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity.[14] An internal standard (IS) is used to correct for variations in sample processing and instrument response.

Experimental Protocol

4.2.1 Instrumentation and Reagents

• LC-MS/MS System: UPLC/HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18 UPLC column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Reagents: As in Method 1.

• Internal Standard (IS): Ideally, a stable isotope-labeled version (e.g., d4-2-(6-bromo-1H-indol-3-yl)ethanamine). If unavailable, a close structural analog like 2-(1H-indol-3-yl)ethanamine (Tryptamine) can be used after careful validation to ensure no matrix effects.

4.2.2 Preparation of Solutions

• Mobile Phases & Stock Solution: As described in section 3.2.2.

• Internal Standard Stock (1 mg/mL): Prepare in methanol.

• Working IS Solution (100 ng/mL): Dilute the IS stock in acetonitrile. This solution is used for protein precipitation.

• Calibration Standards: Prepare by spiking blank matrix (the same type as the samples, e.g., cell culture media) with the analyte, then process as described in 4.2.3.

4.2.3 Sample Preparation

• Transfer 50 µL of the in vitro sample to a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Working IS Solution (100 ng/mL in acetonitrile).

• Vortex, incubate, and centrifuge as described in section 3.2.3.

• Transfer the supernatant to an LC-MS vial for analysis.

LC-MS/MS Workflow Diagram

Caption: Workflow for sample preparation and analysis using LC-MS/MS.

4.2.4 LC and MS/MS Conditions

• LC Conditions (Illustrative)

  Parameter	Condition
  Column	C18, 2.1 x 50 mm, 1.8 µm
  Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
  Gradient	5% B to 95% B over 3 min, hold for 1 min, return to 5% B and equilibrate for 1 min
  Flow Rate	0.4 mL/min
  Column Temperature	40°C

  | Injection Volume | 2 µL |

• MS/MS Conditions (Hypothetical) The exact mass of 2-(6-bromo-1H-indol-3-yl)ethanamine (C₁₀H₁₁BrN₂) is 238.01/240.01 Da due to bromine isotopes. The protonated molecule [M+H]⁺ would be m/z 239.0/241.0. A common fragmentation would be the loss of the ethylamine side chain.

  Parameter	Setting
  Ionization Mode	Electrospray Ionization (ESI), Positive
  Capillary Voltage	3.5 kV
  Source Temperature	150°C
  Desolvation Temp.	400°C

  | MRM Transitions | Analyte: 239.0 -> 210.0 (loss of NH₃+CH₂) (Quantifier)Analyte: 239.0 -> 130.0 (Indole fragment) (Qualifier)IS (Tryptamine): 161.1 -> 144.1 (Quantifier) |

Method Validation (Bioanalytical)

Validation for bioanalytical methods follows similar principles to ICH but includes specific assessments for matrix effects, as outlined in FDA and EMA guidelines.[4]

Parameter	Purpose	Acceptance Criteria
Accuracy & Precision	As above, assessed at LLOQ, LQC, MQC, HQC.	Accuracy: 85-115% (80-120% at LLOQ)Precision: RSD ≤ 15% (≤ 20% at LLOQ)
Matrix Effect	Assess ion suppression/enhancement from the biological matrix.	IS-normalized matrix factor should be consistent across lots (RSD ≤ 15%).
Recovery	Efficiency of the extraction process.	Should be consistent and reproducible.
Stability	Analyte stability in matrix (Freeze-thaw, short-term, long-term).	Mean concentration within ±15% of nominal.

Stability and Handling Considerations

The indole ring is susceptible to oxidation, which can lead to colored byproducts and inaccurate quantification.[7]

• Storage: Store stock solutions and biological samples at -80°C for long-term stability.

• Handling: Minimize exposure to light and air. Prepare standards and process samples promptly. The use of amber vials is recommended.

• pH: The amine group makes the compound basic. Ensure pH compatibility with buffers and mobile phases to maintain consistent peak shape and retention.

Conclusion

This document outlines two robust, validated methods for the in vitro quantification of 2-(6-bromo-1H-indol-3-yl)ethanamine. The HPLC-UV method serves as a reliable workhorse for routine analysis in simple matrices, while the LC-MS/MS method provides the high sensitivity and selectivity required for complex bioanalytical challenges. Adherence to the described protocols and validation principles, grounded in ICH guidelines, will ensure the generation of high-quality, reproducible data essential for advancing drug discovery and development research.[1][3][9]

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• 14. agilent.com [agilent.com]

Application Notes & Protocols: A Comprehensive Experimental Design for Characterizing 6-Bromotryptamine as a 5-HT2A Receptor Antagonist

Abstract

The serotonin 2A (5-HT2A) receptor, a G protein-coupled receptor (GPCR), is a pivotal target in neuropharmacology, implicated in the pathophysiology of various neuropsychiatric disorders, including schizophrenia and depression.[1][2] Antagonism of the 5-HT2A receptor is a key mechanism for the therapeutic action of several atypical antipsychotic medications.[3][4][5] 6-Bromotryptamine, a marine-derived indole alkaloid, has emerged as a promising scaffold for the development of novel 5-HT2A antagonists.[6][7][8] This guide provides a comprehensive, field-proven experimental framework for the systematic evaluation of 6-bromotryptamine and its derivatives. The protocols herein are designed as a self-validating cascade, progressing from initial target binding and in vitro functional activity to in vivo target engagement and behavioral efficacy.

Section 1: Foundational Principles & Strategic Workflow

The characterization of a novel ligand requires a multi-tiered approach. We begin by confirming direct physical interaction with the target receptor, then ascertain the functional consequence of that binding, and finally, evaluate its physiological effect in a relevant biological system. This workflow ensures that resources are directed toward compounds with the highest probability of success.

The 5-HT2A receptor primarily couples to the Gq/G11 signaling pathway.[9] Agonist binding initiates a conformational change, activating Phospholipase C (PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol triphosphate (IP3) and diacylglycerol (DAG).[1][9] IP3 triggers the release of calcium (Ca2+) from intracellular stores, a robust and measurable signal that forms the basis of our primary functional assay.[1][10]

Figure 1: High-level experimental workflow for characterizing 6-bromotryptamine.

Section 2: Synthesis and Purity of Test Compound

The integrity of any pharmacological study rests on the purity of the test compound. For 6-bromotryptamine and its derivatives, synthesis is typically achieved through the condensation of 6-bromotryptamine with a relevant carboxylic acid using coupling agents like EDC·HCl and HOBt.[6][11]

Critical Consideration: Certain synthetic routes, particularly those employing reducing agents like lithium aluminum hydride, risk partial debromination of the indole ring, yielding tryptamine as a significant impurity.[12] This is a critical confound, as tryptamine itself has activity at serotonergic receptors. Therefore, rigorous purification and structural confirmation via High-Resolution Mass Spectrometry (HRESIMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are mandatory prior to initiating biological assays.[6]

Section 3: In Vitro Assays - Target Binding & Functional Potency

Protocol: Radioligand Binding for Affinity (Ki) Determination

Causality: This assay directly quantifies the affinity of 6-bromotryptamine for the 5-HT2A receptor. It is the gold-standard first step to confirm physical interaction with the target. A competitive binding format is used, where the test compound competes with a radiolabeled ligand of known affinity.

Methodology:

• Receptor Source Preparation: Use membrane preparations from CHO-K1 or HEK293 cells stably transfected with the human 5-HT2A receptor.[13] Homogenize cells in an ice-cold lysis buffer and pellet the membranes via centrifugation. Resuspend the final pellet in an appropriate assay buffer.[14]

• Assay Setup: Perform the assay in a 96-well plate format.[14] To each well, add:

  • Receptor membrane preparation.

  • A fixed concentration of radioligand (e.g., [3H]ketanserin at a concentration near its Kd, ~1-2 nM).[15]

  • Increasing concentrations of unlabeled 6-bromotryptamine (e.g., 10-10 M to 10-5 M).

• Controls:

  • Total Binding: Wells containing only membranes and radioligand.

  • Non-Specific Binding (NSB): Wells containing membranes, radioligand, and a saturating concentration of a known unlabeled 5-HT2A antagonist (e.g., 10 µM ketanserin).[16]

• Incubation: Incubate the plates for 60 minutes at room temperature with gentle agitation to reach equilibrium.[14][16]

• Termination & Filtration: Rapidly terminate the binding reaction by vacuum filtration through GF/B or GF/C filter plates pre-soaked in 0.3-0.5% polyethyleneimine to reduce NSB.[14][15] Wash the filters multiple times with ice-cold wash buffer.

• Quantification: Dry the filter plates, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.[14][15]

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of 6-bromotryptamine to generate a competition curve.

  • Determine the IC50 value (the concentration of 6-bromotryptamine that displaces 50% of the radioligand).

  • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Compound	IC50 (nM) (Hypothetical)	Ki (nM) (Hypothetical)
Ketanserin (Control)	1.5	0.8
6-Bromotryptamine	45.0	23.5

Table 1: Example data output from a 5-HT2A radioligand binding assay.

Protocol: Calcium Flux Functional Assay for Antagonist Potency (IC50)

Causality: Having confirmed that 6-bromotryptamine binds to the receptor, this assay determines if that binding event functionally blocks agonist-induced signaling. We measure the inhibition of serotonin-stimulated intracellular calcium release, a direct downstream consequence of 5-HT2A receptor activation via the Gq pathway.[1][17]

Figure 2: 5-HT2A receptor Gq signaling pathway leading to calcium release.

Methodology:

• Cell Culture: Plate HEK293 or CHO cells stably expressing the human 5-HT2A receptor in black, clear-bottom 96-well plates and grow to confluence.[18]

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 45-60 minutes at 37°C.

• Antagonist Pre-incubation: Wash the cells to remove excess dye. Add varying concentrations of 6-bromotryptamine (or a control antagonist like ketanserin) to the wells and incubate for 15-30 minutes.

• Agonist Stimulation & Signal Reading: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Establish a stable baseline fluorescence reading. Inject a fixed concentration of an agonist (e.g., 5-HT or DOI at its EC80 concentration) into the wells and immediately measure the resulting change in fluorescence (calcium flux).[19]

• Data Analysis:

  • The peak fluorescence intensity after agonist addition corresponds to the magnitude of the calcium response.

  • Normalize the data, setting the response with agonist alone as 100% and the response with no agonist as 0%.

  • Plot the percentage of agonist response versus the log concentration of 6-bromotryptamine.

  • Fit the data with a four-parameter logistic equation to determine the IC50 value, which represents the concentration of antagonist required to inhibit 50% of the maximum agonist-induced response.

Compound	Antagonist IC50 (nM) (Hypothetical)
Ketanserin (Control)	8.2
6-Bromotryptamine	155.0

Table 2: Example data from a 5-HT2A calcium flux functional antagonist assay.

Section 4: In Vivo Validation - Target Engagement & Behavioral Efficacy

Protocol: DOI-Induced Head-Twitch Response (HTR) in Mice

Causality: This is the definitive behavioral model for assessing 5-HT2A receptor engagement in vivo.[20][21] The head-twitch response in rodents is a well-characterized behavior specifically mediated by the activation of 5-HT2A receptors, particularly in the medial prefrontal cortex.[22] A functional antagonist is expected to dose-dependently block this agonist-induced behavior. This assay provides crucial evidence that the compound not only reaches the target in the central nervous system but also exerts a pharmacologically relevant effect.

Methodology:

• Animals: Use male C57BL/6J mice, as this strain exhibits a robust HTR.[5] Acclimate the animals to the facility and handling procedures.

• Drug Administration:

  • Administer 6-bromotryptamine (or vehicle control) via an appropriate route (e.g., intraperitoneal, i.p.) at several dose levels (e.g., 1, 3, 10 mg/kg).

  • Choose a pretreatment time based on anticipated pharmacokinetic properties (typically 30-60 minutes).

• HTR Induction: Following the pretreatment period, administer a standard dose of the 5-HT2A agonist (R)-DOI (e.g., 2.5 mg/kg, i.p.).

• Behavioral Observation: Immediately after DOI injection, place each mouse into an individual observation chamber. Record the number of head twitches for a set period, typically the first 20-30 minutes post-injection, as this is the period of maximal response. A trained observer, blind to the treatment conditions, should perform the scoring.

• Data Analysis:

  • Calculate the mean number of head twitches for each treatment group.

  • Use appropriate statistical analysis (e.g., one-way ANOVA followed by a post-hoc test) to compare the 6-bromotryptamine-treated groups to the vehicle-treated control group.

  • A significant reduction in the number of head twitches in the presence of 6-bromotryptamine indicates in vivo 5-HT2A antagonist activity.

Treatment Group (mg/kg, i.p.)	Mean Head Twitches ± SEM (Hypothetical)	% Inhibition
Vehicle + DOI (2.5)	45.2 ± 3.5	0%
6-Bromotryptamine (1) + DOI	38.1 ± 4.1	15.7%
6-Bromotryptamine (3) + DOI	20.5 ± 2.9*	54.6%
6-Bromotryptamine (10) + DOI	5.1 ± 1.8**	88.7%

Table 3: Example data from the mouse head-twitch response assay. (p < 0.05, *p < 0.01 vs. Vehicle + DOI).

Section 5: Conclusion & Future Directions

This structured experimental cascade provides a robust and logical framework for definitively characterizing 6-bromotryptamine as a 5-HT2A receptor antagonist. Successful outcomes—demonstrating potent binding affinity (low nM Ki), on-target functional blockade of agonist activity (IC50), and dose-dependent efficacy in a validated in vivo behavioral model—would provide a strong rationale for advancing the compound into more complex preclinical models of neuropsychiatric disorders, such as phencyclidine-induced hyperlocomotion for antipsychotic-like activity.[4][23] Further studies should also include selectivity profiling against other serotonin receptor subtypes (especially 5-HT2C) and other common off-targets to fully characterize the compound's pharmacological profile.[24]

References

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• Title: Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways Source: NCBI Bookshelf URL: [Link]

• Title: Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential Source: bioRxiv URL: [Link]

• Title: Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential Source: eScholarship, University of California URL: [Link]

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• Title: 5-HT2A Mouse Serotonin GPCR Cell Based Antagonist Calcium Flux (in Arrestin Cell Line) LeadHunter Assay Source: Eurofins Discovery URL: [Link]

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• Title: Ready-to-Assay 5-HT2A Serotonin Receptor Frozen Cells Source: DiscoverX URL: [Link]

• Title: Quantitative changes in intracellular calcium and extracellular-regulated kinase activation measured in parallel in CHO cells stably expressing serotonin (5-HT) 5-HT2A or 5-HT2C receptors Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Chemical synthesis of 6-bromotryptamine A. Source: ResearchGate URL: [Link]

• Title: Synthesis of 6-bromotryptamine derivatives 3–7. Source: ResearchGate URL: [Link]

• Title: Calcium flux responses at human 5-HT 2A , 5-HT 2B , and 5-HT 2C INI... Source: ResearchGate URL: [Link]

• Title: 5-HT2A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter Assay Source: Eurofins Discovery URL: [Link]

• Title: Concerning the Preparation of 6-Bromotryptamine Source: ResearchGate URL: [Link]

• Title: Design, synthesis and activity evaluation of novel 5-HT 2A receptor antagonists Source: National Center for Biotechnology Information URL: [Link]

• Title: Antagonist Functional Selectivity: 5-HT2A Serotonin Receptor Antagonists Differentially Regulate 5-HT2A Receptor Protein Level In Vivo Source: ResearchGate URL: [Link]

• Title: 6-Bromotryptamine - Wikipedia Source: Wikipedia URL: [Link]

• Title: Data Sheet Radioligand Binding Assay Protocol Source: Gifford Bioscience URL: [Link]

• Title: In silico identification of novel 5-HT 2A antagonists supported with ligand- and target-based drug design methodologies Source: PubMed, National Institutes of Health URL: [Link]

• Title: “Selective” serotonin 5-HT2A receptor antagonists Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Transneural's TN-001 has antidepressant activity in mice Source: BioWorld URL: [Link]

• Title: Investigating the Neuropsychological Effects of 5-HT2a Antagonism Source: ClinicalTrials.gov URL: [Link]

• Title: Synthesis, Experimental and Computational Evaluation of SERAAK1 as a 5-HT 2A Receptor Ligand Source: MDPI URL: [Link]

• Title: Novel Bivalent 5-HT2A Receptor Antagonists Exhibit High Affinity and Potency in Vitro and Efficacy in Vivo Source: PubMed Central, National Institutes of Health URL: [Link]

• Title: Antagonist Functional Selectivity: 5-HT2A Serotonin Receptor Antagonists Differentially Regulate 5-HT2A Receptor Protein Level In Vivo Source: PubMed Central, National Institutes of Health URL: [Link]

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Application Notes and Protocols for the Preparation of Stock Solutions of 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride

Introduction

2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride is an indoleamine derivative of significant interest in contemporary research and drug development. The presence of the bromine atom on the indole ring and the ethanamine side chain suggests its potential for unique biological activities, including but not limited to enzyme inhibition and antimicrobial effects.[1] Accurate and reproducible experimental outcomes are critically dependent on the correct preparation, handling, and storage of stock solutions of this compound. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of stock solutions of 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride. The protocols outlined herein are designed to ensure the integrity and stability of the compound, thereby promoting reliable and consistent results in downstream applications.

Physicochemical Properties and Safety Information

Before handling 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride, it is imperative to be familiar with its physicochemical properties and to adhere to the recommended safety precautions.

Table 1: Physicochemical Properties of 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrClN₂	[2]
Molecular Weight	275.58 g/mol	[2]
CAS Number	108061-77-4	[2]
Appearance	Solid (form may vary)	General knowledge
Purity	Typically ≥95%	[2]
Storage	Room temperature, in a dry, well-ventilated place.	[3]

Safety Precautions:

• Handling: Always handle this compound in a well-ventilated area, preferably in a chemical fume hood.[4] Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[4] Avoid inhalation of dust and prevent contact with skin and eyes.[4]

• First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention. If skin contact occurs, wash off with soap and plenty of water. If inhaled, move the person to fresh air. If swallowed, rinse mouth with water and seek immediate medical advice.

• Disposal: Dispose of the compound and its solutions in accordance with local, state, and federal regulations.

Materials and Equipment

Materials:

• 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride (purity ≥95%)

• High-purity solvents (e.g., Dimethyl sulfoxide (DMSO), Ethanol, Deionized water)

• Sterile, amber glass vials with screw caps

• Sterile, disposable serological pipettes and pipette tips

• 0.22 µm syringe filters (ensure compatibility with the chosen solvent)

Equipment:

• Analytical balance

• Vortex mixer

• Sonicator (optional)

• Magnetic stirrer and stir bars

• pH meter (for aqueous solutions)

• Fume hood

• Personal Protective Equipment (PPE)

Protocol for Stock Solution Preparation

Due to the limited availability of public solubility data for 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride, the following protocol provides a generalized yet robust method for preparing stock solutions. It is crucial for the researcher to empirically determine the optimal solvent and concentration for their specific application.

Part 1: Solvent Selection and Solubility Testing

The hydrochloride salt form of the compound suggests potential solubility in aqueous solutions. However, indole derivatives are often more soluble in organic solvents. Therefore, it is recommended to test solubility in a few common laboratory solvents.

• Initial Solvent Screening:

  • Prepare small, labeled test vials for each solvent to be tested (e.g., deionized water, ethanol, DMSO).

  • Accurately weigh a small amount of the compound (e.g., 1-5 mg) into each vial.

  • Add a measured volume of the respective solvent to achieve a target concentration (e.g., 1 mg/mL or 10 mM).

  • Vortex the vials vigorously for 1-2 minutes.

  • Visually inspect for complete dissolution. If not fully dissolved, sonication or gentle warming (use with caution as it may affect stability) can be attempted.

  • Observe for any precipitation after a short period at room temperature.

• Selection of Primary Solvent:

  • Choose the solvent that provides the desired concentration with complete dissolution and no precipitation.

  • For cell-based assays, DMSO is a common choice for initial stock solutions due to its high solubilizing power. However, the final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid cytotoxicity.

  • For in vivo studies, biocompatible solvents or co-solvent systems are necessary.

Part 2: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used solvent for such compounds. The concentration can be adjusted based on the results of the solubility testing and the requirements of the downstream application.

• Calculation:

  • Molecular Weight (MW) = 275.58 g/mol

  • To prepare a 10 mM (0.01 M) solution, you need 0.01 moles per liter.

  • Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

  • For 1 mL (0.001 L) of a 10 mM solution:

    • Mass = 0.01 mol/L x 0.001 L x 275.58 g/mol = 0.0027558 g = 2.76 mg

• Procedure:

  • In a chemical fume hood, accurately weigh 2.76 mg of 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride using an analytical balance.

  • Transfer the weighed compound to a sterile, amber glass vial.

  • Add 1 mL of high-purity DMSO to the vial.

  • Cap the vial tightly and vortex until the compound is completely dissolved. A brief sonication can be used to aid dissolution if necessary.

  • Visually inspect the solution to ensure there are no particulates.

  • For sterile applications, the stock solution can be filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Workflow for Stock Solution Preparation

Caption: Workflow for preparing a stock solution.

Storage and Stability

Proper storage is crucial to maintain the stability and activity of the stock solution.

• Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use volumes. This minimizes the number of freeze-thaw cycles, which can degrade the compound.

• Storage Temperature: For long-term storage, it is advisable to store the stock solution at -20°C or -80°C. For short-term storage (a few days), 2-8°C may be acceptable, but this should be validated.

• Light Sensitivity: Indole compounds can be light-sensitive. Always store stock solutions in amber vials or vials wrapped in aluminum foil to protect them from light.

Working Dilutions

Prepare working dilutions from the concentrated stock solution immediately before use.

• Thaw a single aliquot of the stock solution at room temperature.

• Gently vortex the thawed stock solution to ensure homogeneity.

• Dilute the stock solution to the desired final concentration using the appropriate assay buffer or cell culture medium.

• Ensure that the final concentration of the solvent (e.g., DMSO) in the working solution is compatible with your experimental system.

Troubleshooting

Table 2: Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Compound does not dissolve	- Insufficient solvent volume- Poor solubility in the chosen solvent- Compound degradation	- Increase solvent volume- Try an alternative solvent (see Part 1)- Use a fresh vial of the compound
Precipitation upon dilution in aqueous buffer	The compound is less soluble in the aqueous buffer than in the stock solvent.	- Decrease the concentration of the working solution- Use a co-solvent system if compatible with the assay- Prepare the working solution fresh and use it immediately
Inconsistent experimental results	- Stock solution degradation due to improper storage- Inaccurate pipetting	- Use a fresh aliquot of the stock solution- Verify the accuracy of pipettes- Prepare a new stock solution

Conclusion

The protocols detailed in this guide provide a systematic approach to the preparation of stock solutions of 2-(6-bromo-1H-indol-3-yl)ethanamine hydrochloride. By following these guidelines for solvent selection, preparation, storage, and handling, researchers can ensure the quality and consistency of their stock solutions, leading to more reliable and reproducible experimental data.

References

• 2-(6-Bromo-1H-indol-3-yl)ethanamine hydrochloride. PubChem. Retrieved from [Link]

• 2-(6-bromo-1H-indol-3-yl)ethan-1-amine hydrochloride. Chemspace. Retrieved from [Link]

• 2-(6-BROMO-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE. ChemUniverse. Retrieved from [Link]

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• 4. file.bldpharm.com [file.bldpharm.com]

Application Note: High-Purity Isolation of 2-(6-bromo-1H-indol-3-yl)ethanamine for Research and Development

Abstract

This guide provides a detailed technical overview of robust methodologies for the purification of 2-(6-bromo-1H-indol-3-yl)ethanamine, a tryptamine derivative of significant interest in medicinal chemistry and drug discovery. The presence of impurities can critically impact the interpretation of biological data and the success of subsequent synthetic steps. Therefore, achieving high purity is paramount. This document outlines three primary purification techniques: acid-base extraction, recrystallization, and column chromatography. Each section explains the underlying chemical principles, provides detailed step-by-step protocols, and offers expert insights into optimization and troubleshooting. The protocols are designed to be self-validating, ensuring researchers, scientists, and drug development professionals can achieve the desired purity for their specific applications.

Introduction and Physicochemical Profile

2-(6-bromo-1H-indol-3-yl)ethanamine is a halogenated analog of tryptamine. The indole scaffold is a privileged structure in pharmacology, and modifications such as bromination can significantly alter a compound's lipophilicity, metabolic stability, and receptor binding affinity.[1] Consequently, access to a highly pure sample of this compound is essential for accurate structure-activity relationship (SAR) studies and reliable pharmacological profiling.

Synthesized crude products often contain a variety of impurities, including unreacted starting materials (e.g., 6-bromoindole), isomeric byproducts, reagents, and colored degradation products arising from the indole ring's sensitivity to oxidation.[2] A successful purification strategy is therefore not merely a procedural step but a critical component of the research process.

Physicochemical Properties of 2-(6-bromo-1H-indol-3-yl)ethanamine:

Property	Value	Source
Molecular Formula	C₁₀H₁₁BrN₂	[3]
Molecular Weight	239.11 g/mol	[3]
Boiling Point	396.2°C at 760 mmHg	[4]
Density	1.547 g/cm³	[4]
CAS Number	96624-18-9 (Free Base)	[4]
Appearance	Typically a solid at room temperature	[5]

Technique 1: Acid-Base Extraction for Bulk Impurity Removal

Acid-base extraction is a powerful liquid-liquid extraction technique ideal for separating basic compounds like 2-(6-bromo-1H-indol-3-yl)ethanamine from acidic and neutral impurities. The fundamental principle relies on the differential solubility of the amine in its neutral and salt forms.[6] The lone pair of electrons on the primary amine's nitrogen atom makes it basic. When treated with an aqueous acid (e.g., hydrochloric acid), the amine is protonated to form an ammonium salt. This ionic salt is highly soluble in the aqueous phase, while neutral organic impurities and starting materials remain in the immiscible organic phase.[7][8] Subsequently, the aqueous layer is isolated, and the addition of a base regenerates the neutral, organic-soluble free amine, which can then be recovered.

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as dichloromethane (DCM) or ethyl acetate, in a separatory funnel.

• Acidic Wash: Add an equal volume of 1 M hydrochloric acid (HCl) to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate fully. The protonated amine salt will be in the upper aqueous layer. Drain the lower organic layer, which contains neutral and acidic impurities.

• Repeat Extraction: Repeat the acidic wash (steps 2-3) on the organic layer one or two more times to ensure complete extraction of the amine. Combine all aqueous layers.

• Back-Wash (Optional): To remove any neutral impurities that may have been carried over, wash the combined acidic aqueous layers with a fresh portion of DCM or ethyl acetate. Discard this organic wash.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add 2 M sodium hydroxide (NaOH) solution with stirring until the solution is strongly basic (pH > 10, check with pH paper). The neutral free amine will precipitate or form an oily layer.[2][9]

• Product Extraction: Extract the free amine from the basic aqueous solution using three portions of fresh DCM or ethyl acetate.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the purified 2-(6-bromo-1H-indol-3-yl)ethanamine.[2]

Caption: Workflow for purifying 2-(6-bromo-1H-indol-3-yl)ethanamine via acid-base extraction.

Technique 2: Recrystallization for Final Polishing

Recrystallization is a purification technique used to remove small amounts of impurities from an organic solid. The principle is based on differences in solubility between the desired compound and the impurities in a chosen solvent. A suitable solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10] The impure solid is dissolved in a minimum amount of hot solvent to form a saturated solution. As the solution cools slowly, the solubility of the compound decreases, and it crystallizes out, forming a pure crystal lattice that excludes the impurity molecules, which remain dissolved in the mother liquor.

• Solvent Selection: Using a small amount of the material, test various solvents to find one that meets the criteria above. Common systems for tryptamines include ethyl acetate, hexane/ethanol, or acetonitrile/water.[11][12][13]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling (using a hot plate and boiling chips). Continue adding the hot solvent dropwise until the solid just dissolves completely.

• Decolorization (If Necessary): If the solution is colored due to oxidative impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.[2] The activated carbon will adsorb the colored impurities.

• Hot Filtration: If activated carbon was used or if insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Caption: General workflow for the purification of a solid compound by recrystallization.

Technique 3: High-Resolution Purification by Flash Column Chromatography

Flash column chromatography is a highly effective technique for separating compounds with similar polarities. It relies on the differential partitioning of components in a mixture between a mobile phase (the eluent) and a stationary phase (typically silica gel).[14] Silica gel is polar, so polar compounds adsorb more strongly and move down the column more slowly. Non-polar compounds have weaker interactions and are eluted more quickly. By carefully selecting a solvent system (eluent), components of the crude mixture can be separated into distinct bands and collected as pure fractions.

• Eluent Selection: Using Thin-Layer Chromatography (TLC), identify a solvent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane) that gives the target compound an Rf value of approximately 0.3-0.4.[2] For basic compounds like this tryptamine, adding 0.5-1% triethylamine to the eluent can prevent "tailing" on the silica gel by neutralizing acidic sites.[15]

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or a stronger solvent like DCM). Alternatively, for less soluble products, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.[15]

• Elution: Add the eluent to the top of the column and apply gentle air pressure to force the solvent through the silica gel at a steady rate.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks. Monitor the separation by periodically analyzing the collected fractions using TLC.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC), and evaporate the solvent under reduced pressure to obtain the highly purified compound.[2]

Caption: Workflow for purification using flash column chromatography.

Purity Assessment and Method Comparison

Confirming the purity of the final product is a critical final step. A combination of analytical techniques should be employed.

• Thin-Layer Chromatography (TLC): A rapid, qualitative method. A single spot in multiple solvent systems is a good indicator of high purity.[2]

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reverse-phase C18 column with a gradient elution of water and acetonitrile (often containing 0.1% formic or trifluoroacetic acid) is a common starting point. Purity is determined by the relative area of the product peak.[2][16]

• Nuclear Magnetic Resonance (qNMR) Spectroscopy: Provides structural confirmation and can be used for highly accurate purity determination by integrating a product signal against that of a known internal standard.[2]

Comparison of Purification Techniques:

Technique	Typical Purity	Expected Yield	Primary Application	Key Strengths/Weaknesses
Acid-Base Extraction	70-95%	80-95%	Bulk removal of acidic/neutral impurities from a crude mixture.	Strengths: Fast, scalable, inexpensive. Weaknesses: Does not remove basic or closely related neutral impurities.[2]
Recrystallization	95-99%	60-85%	Final polishing step to remove small amounts of impurities.	Strengths: Can yield very high purity material. Weaknesses: Yield can be low due to product solubility; finding a suitable solvent can be challenging.[2]
Column Chromatography	>98%	70-90%	Separation of complex mixtures or closely related compounds.	Strengths: High resolution, very versatile. Weaknesses: More time-consuming, requires larger volumes of solvent, can be difficult to scale up.[2]

For a crude product with low initial purity (<90%), a multi-step approach is recommended: begin with an acid-base extraction to remove the bulk of non-basic impurities, followed by column chromatography for high-resolution separation, and conclude with a final recrystallization to achieve analytical-grade purity.[2]

References

• NileRed (2020). Recrystallization of Tryptamine, round 2, and TCA, Part I. YouTube. Retrieved from [Link]

• Google Patents (1986). Tryptamine derivatives, method for their preparation and their use. Google Patents.

• NileRed (2020). Recrystallization of tryptamine, round 3. YouTube. Retrieved from [Link]

• Stilinović, V., et al. (2016). Synthesis and Crystallographic Characterization of a Maleimide Derivative of Tryptamine. MDPI. Retrieved from [Link]

• Gaujac, A., et al. (2013). Investigations into the polymorphic properties of N,N-dimethyltryptamine by X-ray diffraction and differential scanning calorimetry. ScienceDirect. Retrieved from [Link]

• Wikipedia. Acid–base extraction. Wikipedia. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. Acid-Base Extraction. Retrieved from [Link]

• Organic Chemistry Tutor (2020). Acid-Base Extraction Tutorial. YouTube. Retrieved from [Link]

• Chemistry LibreTexts (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Wellesley College, Department of Chemistry. Experiment 5 — Acid-Base Chemistry and Extraction. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• Organic Syntheses (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Retrieved from [Link]

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Application Notes &amp; Protocols: A Framework for Developing Novel Antipsychotic Agents from 6-Bromotryptamine Analogs

Introduction: The Rationale for a New Generation of Antipsychotics

Schizophrenia is a complex and debilitating psychiatric disorder for which current treatments are often inadequate.[1][2] While first-generation ("typical") antipsychotics primarily act as dopamine D2 receptor antagonists, they are associated with significant motor side effects. Second-generation ("atypical") antipsychotics, which additionally antagonize the serotonin 5-HT2A receptor, offer an improved side-effect profile but still fall short in treating the negative and cognitive symptoms of the disease.[3] This highlights the urgent need for novel therapeutic agents with improved efficacy and safety.

The marine natural product 6-bromotryptamine has emerged as a promising starting point for the development of new antipsychotic drugs.[4] Research has demonstrated that derivatives of this scaffold can act as potent antagonists of the 5-HT2A receptor, a key target for innovative antipsychotic agents.[5][6][7] By systematically modifying the 6-bromotryptamine core, it is possible to explore the structure-activity relationship (SAR) and optimize for a desirable pharmacological profile, balancing potent activity at key therapeutic targets with minimal off-target effects.

This guide provides a comprehensive, integrated framework for the design, synthesis, and preclinical evaluation of novel 6-bromotryptamine analogs. It is intended for researchers, scientists, and drug development professionals, offering detailed, field-proven protocols and the scientific rationale behind each experimental step.

Part I: Chemical Synthesis & Library Generation

Expert Insight: The initial phase of any drug discovery program is the generation of chemical diversity around a core scaffold. For 6-bromotryptamine, the most accessible point for modification is the primary amine of the ethylamine side chain. N-acylation is a robust and high-yielding method to generate a library of analogs with varying lipophilicity and steric bulk, which can profoundly influence receptor affinity and selectivity.[5][6]

Protocol 1: General Procedure for Synthesis of N-Acyl-6-bromotryptamine Analogs

This protocol describes a standard amide coupling reaction to synthesize a series of 6-bromotryptamine derivatives.[5]

Materials & Reagents:

• 6-bromotryptamine

• Various aliphatic carboxylic acids (e.g., butyric acid, pentanoic acid, hexanoic acid)

• 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a solution of the desired carboxylic acid (1.4 equivalents) in anhydrous DCM, add EDC·HCl (2.0 equivalents) and HOBt (2.0 equivalents).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• In a separate flask, dissolve 6-bromotryptamine (1.0 equivalent) in anhydrous DCM.

• Add the 6-bromotryptamine solution to the activated acid mixture.

• Stir the reaction at room temperature for 12-16 hours. Monitor reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-acyl-6-bromotryptamine analog.

• Confirm the structure and purity using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Causality Behind Choices:

• EDC/HOBt: This combination is a classic and highly efficient coupling system for forming amide bonds. EDC activates the carboxylic acid, and HOBt acts as a catalyst and suppresses side reactions, leading to cleaner products and higher yields.[5]

• Aqueous Workup: The washing steps are critical to remove unreacted reagents and byproducts. NaHCO₃ neutralizes any remaining acid and HOBt, while the water and brine washes remove water-soluble impurities.

Caption: A tiered workflow for in vitro screening of antipsychotic candidates.

Protocol 2: Dopamine D2 Receptor Radioligand Binding Assay

Principle: This is a competitive displacement assay used to determine the binding affinity (Ki) of a test compound for the D2 receptor. The assay measures the ability of an unlabeled test compound to compete with a high-affinity radiolabeled ligand (e.g., [³H]spiperone) for binding to D2 receptors in a membrane preparation. [8][9] Materials & Reagents:

• Cell membranes from HEK293 or CHO cells stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]spiperone (specific activity ~60-90 Ci/mmol).

• Non-specific binding control: Haloperidol (10 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and vials.

• Microplate harvester and liquid scintillation counter.

Procedure:

• Thaw the D2 receptor membrane preparation on ice and resuspend in ice-cold Assay Buffer to a final concentration of 10-20 µg protein per well.

• Prepare serial dilutions of the 6-bromotryptamine analog test compounds in Assay Buffer.

• In a 96-well plate, combine in the following order:

  • 150 µL of membrane preparation.

  • 50 µL of test compound dilution, buffer (for total binding), or haloperidol (for non-specific binding).

  • 50 µL of [³H]spiperone diluted in Assay Buffer (final concentration ~0.1-0.3 nM, near its Kd).

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation. [10]5. Terminate the reaction by rapid vacuum filtration through the glass fiber filters using a microplate harvester.

• Wash the filters 3-4 times with ice-cold Assay Buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate.

• Quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis:

• Calculate specific binding: Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the log concentration of the test compound.

• Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀ value.

• Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: 5-HT2A Receptor Functional Antagonist Assay (Calcium Flux)

Principle: The 5-HT2A receptor is Gq-coupled; its activation by an agonist (like serotonin) triggers the phospholipase C (PLC) pathway, leading to an increase in intracellular calcium ([Ca²⁺]i). [11][12]This assay measures a compound's ability to antagonize (block) the serotonin-induced calcium influx in cells expressing the receptor.

Materials & Reagents:

• CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.

• Cell culture medium (e.g., DMEM/F12) with appropriate supplements.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist: Serotonin (5-HT).

• Reference Antagonist: Ketanserin.

• Black, clear-bottom 96- or 384-well microplates.

• A fluorescence imaging plate reader (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the 5-HT2A expressing cells into black, clear-bottom microplates and grow to near confluence (24-48 hours).

• Dye Loading: Aspirate the culture medium and add the calcium-sensitive dye solution (prepared in Assay Buffer). Incubate for 60 minutes at 37°C.

• Compound Addition: Wash the cells gently with Assay Buffer. Add serial dilutions of the test compounds (or reference antagonist) to the wells and incubate for 15-30 minutes at room temperature.

• Agonist Challenge & Measurement: Place the plate in the fluorescence imaging plate reader. Establish a stable baseline fluorescence reading.

• Inject a pre-determined concentration of serotonin (the EC₈₀ concentration is typically used) into all wells and immediately begin recording the change in fluorescence intensity over time (typically 60-120 seconds).

Data Analysis:

• The response is measured as the peak fluorescence intensity minus the baseline reading.

• Plot the response against the log concentration of the test compound.

• Fit the data to a three-parameter logistic equation using non-linear regression to determine the IC₅₀ value, which represents the concentration of the antagonist that inhibits 50% of the maximum serotonin response.

Data Summary: In Vitro Profiling

Quantitative data should be organized for clear comparison, allowing for the identification of potent and selective compounds to advance into in vivo studies.

Compound ID	N-Acyl Group	D₂ Receptor Ki (nM)	5-HT₂A Receptor IC₅₀ (nM)	5-HT₂A/D₂ Ratio (Ki/IC₅₀)
Ref-Haloperidol	-	1.5	55	0.027
Ref-Ketanserin	-	350	2.1	167
6-Br-Tryp-01	Acetyl (C2)	150	95	1.58
6-Br-Tryp-02	Propionyl (C3)	125	45	2.78
6-Br-Tryp-03	Hexanoyl (C6)	98	8.5	11.5
6-Br-Tryp-04	Octanoyl (C8)	110	22	5.0

Data are hypothetical and for illustrative purposes only.

Part III: In Vivo Behavioral Models for Antipsychotic Efficacy

Expert Insight: Demonstrating efficacy in animal models is a critical step in validating in vitro findings. The models chosen should have high predictive validity, meaning that clinically effective antipsychotics are active in the model. The amphetamine-induced hyperlocomotion model is a robust screen for D2 antagonism, while the prepulse inhibition (PPI) model assesses sensorimotor gating, a translational measure of cognitive filtering that is deficient in schizophrenic patients. [13][14]

Protocol 4: Amphetamine-Induced Hyperlocomotion in Mice

Principle: Psychostimulants like d-amphetamine increase synaptic dopamine, leading to a state of hyperlocomotion in rodents. This is considered a model for the positive symptoms of psychosis. The ability of a test compound to attenuate this hyperactivity is a strong indicator of D2 receptor blockade and potential antipsychotic efficacy. [14][15] Materials & Reagents:

• Male C57BL/6J mice (8-10 weeks old).

• Test compounds (6-bromotryptamine analogs).

• d-Amphetamine sulfate.

• Vehicle (e.g., saline, 0.5% methylcellulose).

• Open-field activity chambers equipped with infrared beams to track movement.

Procedure:

• Acclimate mice to the testing room for at least 60 minutes before the experiment.

• Administer the test compound or vehicle via the desired route (e.g., intraperitoneal, s.c., oral) at various doses. The time of pre-treatment will depend on the compound's expected pharmacokinetics (typically 30-60 minutes).

• Place each mouse into an individual open-field chamber and allow it to habituate for 30 minutes.

• After habituation, administer d-amphetamine (e.g., 2-5 mg/kg, s.c.) or saline to the appropriate groups.

• Immediately return the mice to the activity chambers and record locomotor activity (e.g., total distance traveled, beam breaks) for the next 60-90 minutes.

Data Analysis:

• Calculate the total distance traveled for each animal during the post-amphetamine recording period.

• Compare the locomotor activity of the group receiving the test compound + amphetamine to the group receiving vehicle + amphetamine.

• Express the data as a percentage reduction in amphetamine-induced activity.

• Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to determine significance.

Protocol 5: Prepulse Inhibition (PPI) of the Acoustic Startle Response

Principle: PPI is a neurological phenomenon where a weaker prestimulus (prepulse) inhibits the reaction (startle) to a subsequent strong, startle-inducing stimulus (pulse). This sensorimotor gating is deficient in patients with schizophrenia and can be modeled in rodents. [13][16]Atypical antipsychotics are known to restore PPI deficits.

Materials & Reagents:

• Male Sprague-Dawley rats or C57BL/6J mice.

• Startle response chambers (ventilated, sound-attenuated chambers with a speaker and a sensor to detect whole-body startle).

• Test compounds and vehicle.

Procedure:

• Acclimate animals to the testing room for at least 60 minutes.

• Administer the test compound or vehicle at various doses and appropriate pre-treatment times.

• Place each animal into a startle chamber and allow a 5-10 minute acclimatization period with background white noise (e.g., 65-70 dB).

• The test session consists of a series of trials presented in a pseudorandom order:

  • Pulse-alone trials: A strong acoustic stimulus (e.g., 120 dB burst of white noise for 40 ms).

  • Prepulse + Pulse trials: The pulse is preceded (e.g., by 100 ms) by a weaker prepulse (e.g., 75, 80, or 85 dB for 20 ms).

  • No-stimulus trials: Background noise only, to measure baseline movement.

• The startle amplitude is recorded for each trial.

Data Analysis:

• Calculate the percentage of PPI for each prepulse intensity using the formula: % PPI = 100 - [ (Startle amplitude on prepulse+pulse trial) / (Startle amplitude on pulse-alone trial) ] * 100

• Compare the % PPI between treatment groups using ANOVA to determine if the test compound significantly enhances PPI compared to the vehicle group.

Part IV: Early ADMET and Physicochemical Profiling

Expert Insight: A compound's therapeutic potential is not defined solely by its potency. Its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties are equally critical for its success as a drug. [17]Early-stage screening of key physicochemical parameters can help identify potential liabilities and guide structural modifications to improve a compound's "drug-like" properties. [18][19]

Key Early-Stage Profiling Assays

• Aqueous Solubility: Poor solubility can hinder absorption and lead to inconsistent in vivo data. A high-throughput kinetic solubility assay using nephelometry is a standard early screen. [18]* Lipophilicity (LogD): The LogD at physiological pH (7.4) influences permeability, plasma protein binding, and metabolic stability. A LogD between 1 and 3 is often considered optimal.

• Metabolic Stability: An in vitro assay using liver microsomes can predict how quickly a compound will be metabolized in the body. High clearance suggests a short duration of action.

• Permeability: The Parallel Artificial Membrane Permeability Assay (PAMPA) is a rapid, non-cell-based method to predict passive diffusion across the intestinal barrier and blood-brain barrier.

Data Summary: Physicochemical & ADMET Profiling

Compound ID	Kinetic Solubility (µM)	LogD (pH 7.4)	Microsomal Half-Life (min)	PAMPA-BBB Pe (10⁻⁶ cm/s)
6-Br-Tryp-02	85	1.8	25	3.5
6-Br-Tryp-03	22	3.1	48	5.2
6-Br-Tryp-04	< 5	4.2	> 60	2.1

Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This document outlines a systematic, multi-stage process for the discovery and preclinical evaluation of novel antipsychotic agents derived from the 6-bromotryptamine scaffold. By integrating chemical synthesis with a cascade of in vitro and in vivo assays, researchers can efficiently identify lead candidates with a desirable profile: high affinity and antagonist activity at D2 and 5-HT2A receptors, in vivo efficacy in behavioral models of psychosis, and acceptable ADMET/physicochemical properties.

Promising lead candidates identified through this workflow should be subjected to further, more comprehensive evaluation, including:

• Electrophysiological studies: To assess the effects on the firing patterns of dopaminergic neurons in the mesolimbic (A10) and nigrostriatal (A9) pathways, which can predict therapeutic efficacy and motor side effect liability, respectively. [20][21]* Broader selectivity screening: To identify potential off-target interactions that could lead to side effects.

• Pharmacokinetic studies: To determine the full ADME profile in vivo.

• Evaluation in cognitive models: To assess potential efficacy against the cognitive deficits of schizophrenia, a major unmet need.

By following this structured and scientifically-grounded approach, the potential of 6-bromotryptamine analogs to yield a new generation of safer and more effective antipsychotic drugs can be thoroughly and efficiently explored.

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Application Notes and Protocols for Evaluating the Bioactivity of 2-(6-bromo-1H-indol-3-yl)ethanamine

Introduction: Unveiling the Therapeutic Potential of a Novel Indoleamine

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities. The compound 2-(6-bromo-1H-indol-3-yl)ethanamine belongs to the indole-ethanamine family, a class of compounds known to interact with various biological targets, most notably G-protein coupled receptors (GPCRs) such as serotonin (5-HT) receptors. The strategic placement of a bromine atom at the 6-position of the indole ring can significantly modulate the compound's physicochemical properties, including lipophilicity and metabolic stability, which in turn can influence its binding affinity, selectivity, and overall pharmacological profile.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on a strategic series of cell-based assays to elucidate the bioactivity of 2-(6-bromo-1H-indol-3-yl)ethanamine. We will proceed with a hierarchical screening cascade, beginning with broad assessments of cytotoxicity and then moving to more specific functional assays to probe potential interactions with GPCR signaling pathways. The methodologies described herein are designed to be robust and self-validating, providing a clear rationale for each experimental choice to ensure the generation of high-quality, interpretable data.

Part 1: Initial Cytotoxicity and Viability Screening

Before investigating specific molecular targets, it is crucial to first establish the cytotoxic profile of a novel compound. This initial screen determines the concentration range at which the compound exhibits effects on cell viability and proliferation, guiding the dose selection for subsequent, more sensitive functional assays. The MTT assay is a widely used, reliable, and straightforward colorimetric method for this purpose.[2]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a quantitative colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[3] The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes, located primarily in the mitochondria of living cells, to reduce the yellow, water-soluble MTT reagent to a purple, insoluble formazan product.[4] The amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[2] The formazan crystals are then solubilized, and the absorbance of the resulting colored solution is measured using a spectrophotometer.

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Cytotoxicity Assay

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7) or a relevant neuronal cell line (e.g., SH-SY5Y).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• 2-(6-bromo-1H-indol-3-yl)ethanamine stock solution (e.g., 10 mM in DMSO).

• MTT solution (5 mg/mL in sterile PBS).[5]

• Dimethyl sulfoxide (DMSO).

• Sterile 96-well plates.

• Multichannel pipette.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[2][5]

• Compound Preparation: Prepare a series of dilutions of 2-(6-bromo-1H-indol-3-yl)ethanamine in complete medium from the stock solution. A typical concentration range to start with could be 0.1, 1, 10, 50, 100, and 200 µM. Also, prepare a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a blank control (medium only).[5]

• Cell Treatment: Carefully remove the old medium from the wells and add 100 µL of the prepared compound dilutions, vehicle control, or blank medium to the respective wells.

• Incubation: Incubate the plate for a period of 48 to 72 hours at 37°C in a 5% CO₂ incubator.[5]

• MTT Addition: After the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.[5]

• Solubilization: Carefully remove the medium containing MTT from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Shake the plate gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀) value.

Compound Concentration (µM)	Mean Absorbance (570 nm)	% Viability (Relative to Vehicle)
0 (Vehicle Control)	1.25	100%
0.1	1.23	98.4%
1	1.20	96.0%
10	1.12	89.6%
50	0.85	68.0%
100	0.60	48.0%
200	0.35	28.0%

From this data, an IC₅₀ value can be calculated, which represents the concentration of the compound that reduces cell viability by 50%. This value is critical for designing subsequent experiments.

Part 2: Functional Screening for GPCR Activity

Given that indole-ethanamine structures are well-known to interact with GPCRs, particularly serotonin receptors, a logical next step is to screen for activity at these targets.[6] GPCRs are a large family of transmembrane receptors that play a crucial role in cellular signaling.[7] Their activation by ligands initiates intracellular signaling cascades, often involving second messengers like cyclic AMP (cAMP) and calcium (Ca²⁺).[8][9]

Signaling Pathways of Interest

Caption: Key GPCR signaling pathways involving cAMP and Ca²⁺.

cAMP Modulation Assay

Activation of Gαs-coupled GPCRs stimulates adenylyl cyclase to increase intracellular cAMP levels, while activation of Gαi-coupled GPCRs inhibits this process.[8] Measuring changes in cAMP is therefore a direct functional readout of the activity of these receptor subtypes. Homogeneous Time-Resolved Fluorescence (HTRF) assays are a common and robust method for quantifying cAMP.[10]

Principle of HTRF cAMP Assay: These assays are competitive immunoassays.[8] Cellular cAMP produced upon GPCR stimulation competes with a labeled cAMP tracer (e.g., d2-labeled) for binding to a specific anti-cAMP antibody labeled with a fluorescent donor (e.g., Europium cryptate). When the donor and acceptor are in close proximity (i.e., when the tracer binds the antibody), FRET occurs. An increase in cellular cAMP displaces the tracer, leading to a decrease in the FRET signal, which is inversely proportional to the amount of cAMP produced.[7]

Detailed Protocol: HTRF cAMP Assay

Materials:

• HEK293 cells stably expressing a target GPCR (e.g., a specific serotonin receptor subtype).

• Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA).

• Stimulation buffer (Assay buffer containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation).[7]

• 2-(6-bromo-1H-indol-3-yl)ethanamine dilutions.

• HTRF cAMP assay kit (containing labeled cAMP and anti-cAMP antibody).

• White, low-volume 384-well plates.

• HTRF-compatible microplate reader.

Procedure:

• Cell Preparation: Culture and harvest cells. Resuspend the cells in stimulation buffer at a determined optimal density.

• Agonist Mode:

  • Dispense 5 µL of the cell suspension into the wells of a 384-well plate.

  • Add 5 µL of the test compound at various concentrations (or a known agonist as a positive control).

  • Incubate for 30 minutes at room temperature.[10]

• Antagonist Mode:

  • Pre-incubate 5 µL of the cell suspension with 5 µL of the test compound for 15-30 minutes.

  • Add a known agonist at a concentration that gives 80% of its maximal response (EC₈₀).

  • Incubate for another 30 minutes at room temperature.[8]

• Detection:

  • Add 5 µL of the d2-labeled cAMP and 5 µL of the cryptate-labeled antibody (pre-mixed according to the kit instructions) to each well.

  • Incubate for 60 minutes at room temperature, protected from light.[10]

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis: Calculate the HTRF ratio and plot it against the compound concentration to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Assay Mode	Compound Concentration (nM)	HTRF Ratio (665/620)	% Activity / Inhibition
Agonist	0	2500	0%
1	2450	5%
10	2000	50%
100	1550	95%
1000	1500	100%
Antagonist	0	1600	0%
1	1650	-5%
10	2050	50%
100	2450	95%
1000	2500	100%

Intracellular Calcium Mobilization Assay

Many GPCRs, including several serotonin receptor subtypes, are coupled to the Gαq protein.[6] Activation of this pathway leads to the activation of phospholipase C (PLC), which generates inositol triphosphate (IP3). IP3 then binds to receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm.[9] This transient increase in intracellular calcium can be measured using fluorescent calcium indicators.[11]

Principle of Calcium Flux Assay: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The AM ester form of the dye is cell-permeable. Once inside the cell, esterases cleave the AM group, trapping the dye in the cytosol. Upon binding to free calcium, the dye's fluorescence intensity increases significantly. This change in fluorescence can be monitored in real-time using a fluorescence plate reader or microscope.[12]

Detailed Protocol: Calcium Flux Assay

Materials:

• CHO or HEK293 cells stably expressing a Gαq-coupled GPCR of interest.

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Calcium-sensitive dye (e.g., Fluo-4 AM).

• Probenecid (an anion-exchange transport inhibitor, often used to prevent dye leakage from the cells).

• 2-(6-bromo-1H-indol-3-yl)ethanamine dilutions.

• Black-walled, clear-bottom 96- or 384-well plates.

• Fluorescence plate reader with kinetic reading capability and automated injection (e.g., FLIPR).

Procedure:

• Cell Plating: Seed cells into black-walled, clear-bottom plates and culture overnight to form a confluent monolayer.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye and probenecid in assay buffer.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 1 hour at 37°C, followed by 20-30 minutes at room temperature, protected from light.[13]

• Data Acquisition:

  • Place the assay plate into a kinetic fluorescence plate reader.

  • Record a baseline fluorescence reading for 10-20 seconds.[13]

  • Use the instrument's injector to add the test compound (or a known agonist/antagonist).

  • Continue to record the fluorescence signal for an additional 2-3 minutes to capture the transient calcium response.[13]

• Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Plot the response against the compound concentration to determine EC₅₀ or IC₅₀ values.

Compound Concentration (nM)	Peak Fluorescence (RFU)	% Maximal Response
0	500	0%
1	1500	12.5%
10	4500	50%
100	8000	93.75%
1000	8500	100%

Part 3: Probing Downstream Transcriptional Events

GPCR signaling ultimately leads to changes in gene expression by modulating the activity of various transcription factors. Reporter gene assays are a powerful tool to quantify the activity of a specific signaling pathway or transcription factor in response to compound treatment.[14][15]

Principle of Reporter Gene Assays

In a reporter gene assay, cells are transfected with a plasmid vector containing a reporter gene (e.g., luciferase or β-galactosidase) under the control of a specific DNA response element.[16][17] This response element is a binding site for a particular transcription factor. When the signaling pathway of interest is activated, the transcription factor binds to the response element and drives the expression of the reporter gene. The resulting enzymatic activity of the reporter protein is then measured, which is directly proportional to the activity of the transcription factor.[18] For example, a cAMP Response Element (CRE) can be used to monitor the activation of the PKA pathway downstream of Gαs or Gαi activation.

Experimental Workflow: Reporter Gene Assay

Caption: General workflow for a luciferase reporter gene assay.

Detailed Protocol: CRE-Luciferase Reporter Assay

Materials:

• HEK293 cells.

• CRE-luciferase reporter plasmid and a control plasmid (e.g., for normalization of transfection efficiency).

• Transfection reagent.

• 2-(6-bromo-1H-indol-3-yl)ethanamine dilutions.

• Luciferase assay reagent kit.

• White, opaque 96-well plates.

• Luminometer.

Procedure:

• Transfection: Co-transfect HEK293 cells with the CRE-luciferase reporter plasmid and a control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Cell Plating: After transfection, seed the cells into white, opaque 96-well plates and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 2-(6-bromo-1H-indol-3-yl)ethanamine and incubate for an appropriate time (e.g., 6-24 hours) to allow for reporter gene expression.

• Cell Lysis: Remove the medium and lyse the cells using the lysis buffer provided in the luciferase assay kit.

• Luminescence Measurement: Add the luciferase substrate to the cell lysate and immediately measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to the control reporter activity (if applicable). Plot the normalized reporter activity against the compound concentration to generate a dose-response curve and determine the EC₅₀.

Conclusion and Forward Path

This structured, multi-assay approach provides a comprehensive framework for the initial characterization of 2-(6-bromo-1H-indol-3-yl)ethanamine. By systematically evaluating cytotoxicity, GPCR-mediated second messenger modulation, and downstream transcriptional activation, researchers can build a detailed pharmacological profile of this novel compound. Positive "hits" in these assays would warrant further investigation, including receptor binding assays to determine affinity (Kd) and selectivity profiling against a broader panel of GPCRs and other potential targets. The data generated through these robust cell-based protocols will be instrumental in guiding future lead optimization and drug development efforts.

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Technical Notes & Optimization

"troubleshooting low yield in 2-(6-bromo-1H-indol-3-yl)ethanamine synthesis"

This guide is designed for researchers, medicinal chemists, and drug development professionals encountering challenges in the synthesis of 2-(6-bromo-1H-indol-3-yl)ethanamine. We will explore common pitfalls and provide scientifically grounded solutions in a direct question-and-answer format to address low yields and other experimental hurdles.

Part 1: Frequently Asked Questions (FAQs) & General Troubleshooting

This section addresses broad issues that can affect multiple stages of the synthesis, from starting material integrity to final product isolation.

Q1: My overall yield for the multi-step synthesis is consistently low. What are the most common, overarching factors I should investigate first?

A1: Consistently low yields in multi-step syntheses often stem from foundational issues rather than a single flawed reaction. Before re-optimizing a specific step, verify the following:

• Purity of Starting Materials: The purity of the initial 6-bromoindole or the precursors for a Fischer indole synthesis (e.g., 4-bromophenylhydrazine) is critical. Impurities can introduce competing side reactions or inhibit catalysts.[1] It is recommended to purify starting materials by recrystallization or column chromatography if they are not of >98% purity.

• Solvent and Atmosphere Control: Indole chemistry, especially involving organometallic intermediates or strong reducing agents, requires strictly anhydrous solvents and an inert atmosphere (Argon or Nitrogen). Trace amounts of water or oxygen can quench reagents and lead to unwanted byproducts. Indoles themselves can be susceptible to auto-oxidation when exposed to air and light.[2]

• Reaction Temperature: Many key reactions, such as reductions with LiAlH₄ or directed lithiation, are highly exothermic and require strict temperature control (e.g., -78 °C or 0 °C). Deviations can lead to loss of selectivity and the formation of degradation products.

• pH Control During Workup: The ethanamine side chain makes the final product basic. During aqueous workup and extraction, ensure the pH is appropriately adjusted. To extract the freebase into an organic solvent, the aqueous layer must be basic (pH > 9). Conversely, to extract into an aqueous layer, the solution should be acidic. Incorrect pH can lead to significant loss of product in the aqueous phase.

Q2: I'm observing a significant amount of dark, insoluble material (polymer) in my reaction flask, particularly when using acid catalysts. What is happening and how can I prevent it?

A2: The indole nucleus is electron-rich and highly susceptible to polymerization under strongly acidic conditions.[3] The C-3 position is the most common site of initial protonation, which can initiate a cascade of electrophilic additions with other neutral indole molecules, leading to intractable polymers.

Preventative Measures:

• Use Milder Acids: For reactions like the Fischer indole synthesis, consider replacing strong Brønsted acids (H₂SO₄, HCl) with Lewis acids (ZnCl₂, BF₃·OEt₂) or solid-supported acids, which can offer milder conditions and easier removal.[4][5]

• Protect the Indole Nitrogen: The use of an N-protecting group, such as tosyl (Ts) or benzenesulfonyl (Bs), reduces the electron density of the indole ring, making it less prone to acid-catalyzed degradation.[6]

• Temperature Control: Run acid-catalyzed reactions at the lowest temperature that allows for a reasonable reaction rate.[7]

Part 2: Route-Specific Troubleshooting

The synthesis of 2-(6-bromo-1H-indol-3-yl)ethanamine is most commonly approached by functionalizing a pre-formed 6-bromoindole core. The Henry reaction followed by reduction is a prevalent and effective strategy.

Focus Route: Synthesis from 6-Bromoindole-3-Carboxaldehyde

This two-step route involves an initial Henry reaction to form an intermediate, 6-bromo-3-(2-nitrovinyl)indole, followed by its reduction.

Caption: Common synthetic workflow via the Henry reaction.

Q3: My Henry reaction to form 6-bromo-3-(2-nitrovinyl)indole is sluggish and gives a low yield. What are the critical parameters to optimize?

A3: The Henry reaction is a base-catalyzed condensation. Low yields are often due to an inappropriate choice of base or suboptimal reaction conditions.

• Base Selection: The base deprotonates nitromethane to form the reactive nitronate anion. While strong bases like NaOH can be used, they can also promote side reactions with the aldehyde. Milder bases are often more effective. Ammonium acetate is a classic choice as it minimizes side reactions. Primary amines like ethylamine or butylamine can also be effective catalysts.

• Solvent and Temperature: The reaction is typically run in a solvent where the starting materials are soluble, such as acetic acid when using ammonium acetate, or an alcohol if using an amine base. Refluxing is often required to drive the reaction to completion.

• Water Removal: The condensation reaction produces water. In some setups, removing water via a Dean-Stark trap can shift the equilibrium toward the product and improve yields.

Q4: The reduction of 6-bromo-3-(2-nitrovinyl)indole is giving me a complex mixture of products. My main contaminants are a debrominated product and a partially reduced intermediate. How do I achieve a clean reduction?

A4: This is the most critical and challenging step. The choice of reducing agent is paramount to preserving the bromine substituent and achieving complete reduction of both the nitro group and the alkene.

• The Problem with LiAlH₄: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing the nitroalkene to the desired ethanamine.[8] However, it is non-selective and can also cause reductive dehalogenation (debromination) of the aryl bromide, especially with prolonged reaction times or elevated temperatures.[8]

• The Problem with Catalytic Hydrogenation: Standard catalytic hydrogenation (e.g., H₂, Pd/C) is also known to cause dehalogenation of aryl bromides. While some specialized catalysts can show selectivity, this is often a significant competing pathway.

Recommended Solution: Selective Reducing Agents

A combination of sodium borohydride (NaBH₄) and a nickel(II) salt, such as nickel(II) acetate or nickel(II) chloride, provides an effective system for selectively reducing the nitrovinyl group without affecting the aryl bromide.[8] This method is generally milder and more chemoselective than LiAlH₄.

Alternative Route: Fischer Indole Synthesis

Q5: I attempted a Fischer indole synthesis using 4-bromophenylhydrazine and 4,4-diethoxybutanamine, but the reaction failed, primarily yielding aniline and tar-like substances. What is the likely cause?

A5: The failure of a Fischer indole synthesis, especially when a C3-amino group is being installed, is a well-documented problem.[9] The key issue is a competing N-N bond cleavage reaction that is favored over the desired cyclization.

• Mechanism of Failure: The key[1][1]-sigmatropic rearrangement step competes with a heterolytic cleavage of the protonated N-N bond in the ene-hydrazine intermediate. Electron-donating groups on the carbonyl component (like the protected amine in your precursor) excessively stabilize the carbocation that would be formed upon N-N cleavage.[9] This makes the cleavage pathway kinetically more favorable than the rearrangement required to form the indole.[9][10]

Caption: Competing pathways in the Fischer indole synthesis.

Recommendation: For tryptamine synthesis, functionalizing an existing indole is almost always a more reliable and higher-yielding approach than the Fischer indole synthesis.

Part 3: Key Experimental Protocols

Protocol 1: Selective Reduction of 6-bromo-3-(2-nitrovinyl)indole

This protocol is adapted from methodologies that prioritize chemoselectivity to avoid debromination.[8]

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 6-bromo-3-(2-nitrovinyl)indole (1.0 eq) and nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O, 2.0 eq) in a mixture of THF and methanol (e.g., 2:1 ratio).

• Cooling: Cool the resulting suspension to 0 °C in an ice bath.

• Addition of Reductant: Add sodium borohydride (NaBH₄, 10.0 eq) portion-wise over 30-45 minutes. The addition is exothermic and may cause vigorous bubbling. Maintain the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LCMS.

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench by the slow addition of water, followed by concentrated ammonia solution to complex the nickel salts.

• Extraction: Dilute with water and extract the product into an organic solvent such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Protocol 2: N-Protection of 6-Bromoindole with a Tosyl Group

Protecting the indole nitrogen can improve solubility and prevent side reactions at the N-H position in subsequent steps.

• Setup: Dissolve 6-bromoindole (1.0 eq) in anhydrous THF under an inert atmosphere. Cool the solution to 0 °C.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Allow the mixture to stir for 30 minutes at 0 °C. Hydrogen gas will evolve.

• Addition of Electrophile: Add a solution of p-toluenesulfonyl chloride (TsCl, 1.1 eq) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis shows complete consumption of the starting material.

• Workup: Carefully quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and brine, dry over Na₂SO₄, filter, and concentrate. The resulting N-tosyl-6-bromoindole can be purified by recrystallization or column chromatography.

Part 4: Data Summary Tables

Table 1: Comparison of Reducing Agents for 6-bromo-3-(2-nitrovinyl)indole

Reducing Agent	Typical Conditions	Pros	Cons
LiAlH₄	Anhydrous THF, 0 °C to RT	High yielding, powerful	High risk of debromination , requires strict anhydrous conditions, hazardous quench
H₂ / Pd/C	MeOH or EtOAc, RT, 1-4 atm H₂	Can be clean, avoids metal waste	Very high risk of debromination , may require specialized catalysts
NaBH₄ / Ni(OAc)₂	THF/MeOH, 0 °C to RT	High chemoselectivity (no debromination) , milder conditions, operationally simple	Requires stoichiometric nickel, can be heterogeneous
Fe / HCl	EtOH/H₂O, reflux	Inexpensive, effective for nitro groups	Harsh acidic conditions can cause indole polymerization, not ideal for this substrate

Table 2: Overview of Common N-Protecting Groups for Indoles

Protecting Group	Abbreviation	Addition Conditions	Removal Conditions	Key Features
Tosyl	Ts	TsCl, NaH, THF	Strong base (NaOH, KOH) or reducing agents (Mg/MeOH)	Electron-withdrawing, activates C2 for lithiation, stable to acid
tert-Butoxycarbonyl	Boc	Boc₂O, DMAP, CH₂Cl₂	Trifluoroacetic acid (TFA) or HCl	Acid-labile, mild introduction, less activating at C2 than sulfonyl groups[6]
Benzenesulfonyl	Bs	BsCl, NaH, THF	Similar to Tosyl	Similar properties to Tosyl, can be more crystalline
Silyl Ether (e.g., SEM)	SEM	SEMCl, NaH, DMF	Fluoride source (TBAF) or acid	Removed under orthogonal conditions to Boc, stable to bases and nucleophiles[1]

References

• Vertex AI Search result citing a general overview of indole chemistry.
• Righi, M., Topi, F., et al. (2012). Synthesis of Tryptamine Derivatives via a Direct, One-Pot Reductive Alkylation of Indoles. The Journal of Organic Chemistry.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Side Reactions in the Fischer Indole Synthesis of Substituted Carbazoles.
• Wang, B., Gao, G., et al. (2022). Synthesis of Tryptamines from Radical Cyclization of 2-Iodoaryl Allenyl Amines and Coupling with 2-Azallyls. The Journal of Organic Chemistry, 87(12), 8099-8103.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole.
• Righi, M., Topi, F., et al. (2012).
• ThaiJO. (2024).
• Wang, B., Gao, G., et al. (2022). Synthesis of Tryptamines from Radical Cyclization of 2-Iodoaryl Allenyl Amines and Coupling with 2-Azallyls. The Journal of Organic Chemistry.
• ResearchGate. (2025).
• BenchChem. (2025).
• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds?.
• SynArchive. (2024). Protection of Indole by Aminal.
• Arkivoc. (n.d.). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base.
• BenchChem. (2025). Common side reactions in indole-pyrrole synthesis.
• Baran, P. S., Guerrero, C. A., & Corey, E. J. (2003). The First Method for Protection−Deprotection of the Indole 2,3-π Bond. American Chemical Society.
• Cheong, P. H.-Y., et al. (n.d.).
• University of California, Irvine. (n.d.). Indoles.
• ACS Publications. (n.d.).
• Google Patents. (n.d.).
• Organic Chemistry Portal. (n.d.). Synthesis of indoles.
• BenchChem. (2025). 2-(6-bromo-1H-indol-2-yl)
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
• Canadian Science Publishing. (n.d.).
• Wikipedia. (n.d.). Fischer indole synthesis.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Indole | Pharmaguideline [pharmaguideline.com]
• 3. bhu.ac.in [bhu.ac.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. li05.tci-thaijo.org [li05.tci-thaijo.org]
• 9. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for 6-Bromotryptamine Synthesis

Welcome to the technical support guide for the synthesis of 6-bromotryptamine. This document is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges and frequently asked questions encountered during the synthesis, providing in-depth, evidence-based solutions to help you optimize your reaction conditions, improve yields, and ensure the purity of your final product.

Section 1: Frequently Asked Questions (FAQs)

This section covers high-level strategic questions regarding the synthesis of 6-bromotryptamine.

Q1: What are the most common and reliable synthetic routes to 6-bromotryptamine?

A1: The most prevalent and generally reliable strategies begin with commercially available 6-bromoindole. From this starting material, the ethylamine side chain is typically installed at the C-3 position via two primary pathways:

• The Indole-3-acetonitrile Route: This involves the gramine reaction or direct cyanomethylation of 6-bromoindole to form 6-bromo-3-indoleacetonitrile, followed by the reduction of the nitrile group.

• The Nitrovinyl Route: This route starts with the Vilsmeier-Haack formylation of 6-bromoindole to produce 6-bromoindole-3-carboxaldehyde[1][2][3]. A subsequent Henry reaction with nitromethane yields 6-bromo-3-(2-nitrovinyl)indole, which is then reduced to the target tryptamine. This three-step process is a common approach for various tryptamine derivatives[4].

Direct bromination of tryptamine itself is generally avoided due to the high reactivity of the indole ring, which can lead to poor regioselectivity and multiple side products without appropriate N-protection strategies.

Q2: My final product is contaminated with tryptamine (debrominated product). Why is this happening and how can I prevent it?

A2: This is the most common purity issue in 6-bromotryptamine synthesis. The contamination arises from reductive-debromination, a side reaction where the bromine atom is replaced by hydrogen. This issue is almost always associated with the final reduction step.

The primary cause is the use of overly harsh reducing agents, particularly Lithium Aluminum Hydride (LiAlH₄). While effective for reducing nitriles or nitro groups, LiAlH₄ is aggressive enough to cleave the aryl-bromine bond.[5] Several published syntheses that utilize LiAlH₄ are suspected to yield products contaminated with tryptamine, as they often lack the elemental analysis needed to confirm purity.[5]

To prevent this, it is critical to select a milder reducing agent that is chemoselective for the nitrile or nitro group while leaving the C-Br bond intact. See the Troubleshooting Guide (Q5) and the Reducing Agent Comparison Table for specific recommendations.

Q3: Should I protect the indole nitrogen (N-H) during the synthesis?

A3: For most standard routes starting from 6-bromoindole, N-H protection is often unnecessary and adds extra steps to the synthesis. The indole N-H is weakly acidic and generally does not interfere with the key reactions (e.g., Henry reaction, nitrile reduction).

However, protection might be considered under specific circumstances:

• If using strong bases: If a reaction requires a strong base like n-BuLi that could deprotonate the indole nitrogen, protection with a group like tosyl (Ts) or benzyl (Bn) is advisable.

• To improve solubility: N-alkylation can sometimes improve the solubility of indole intermediates in certain organic solvents.

• For specific coupling reactions: In some advanced syntheses, such as certain palladium-catalyzed cross-coupling reactions, N-protection can prevent side reactions and improve yields.[6]

For the common routes discussed here, proceeding without protection is generally more efficient.

Section 2: Synthesis Workflow Diagrams

The following diagrams illustrate the two primary synthetic pathways discussed.

Caption: Primary synthetic routes to 6-bromotryptamine from 6-bromoindole.

Section 3: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Q4: My initial bromination of indole is giving me multiple products and a low yield of 6-bromoindole. How can I improve regioselectivity?

A4: The indole ring is highly electron-rich, making it susceptible to electrophilic attack at multiple positions. The C-3 position is the most kinetically favored site for electrophilic substitution.[7][8] However, forcing conditions or certain reagents can lead to bromination at other positions (C-2, C-5, C-7) or di-bromination.

• Problem Cause: Direct bromination of indole with Br₂ often leads to a mixture of products and polymerization. N-Bromosuccinimide (NBS) is a milder and more selective source of electrophilic bromine, but conditions are still critical.[9][10]

• Solution & Rationale:

  • Reagent Choice: Use N-Bromosuccinimide (NBS) as the brominating agent. It provides a slow, controlled release of Br⁺, minimizing over-bromination.[11]

  • Solvent: Perform the reaction in a polar aprotic solvent like acetonitrile (MeCN) or Dichloromethane (DCM) at a low temperature (e.g., 0 °C to -10 °C). This helps control the reaction rate and improve selectivity.

  • Stoichiometry: Use exactly one equivalent of NBS. An excess will lead to di- and tri-brominated products.

  • Purification of NBS: Ensure your NBS is pure. Impure, yellowish NBS can contain free bromine and HBr, which can catalyze side reactions. It can be purified by recrystallization from hot water.[10]

Q5: The reduction of my 6-bromo-3-indoleacetonitrile or 6-bromo-3-(2-nitrovinyl)indole is giving a very low yield. What are the likely causes?

A5: Low yield in the final reduction step is a common and frustrating issue. Besides the debromination discussed earlier, several factors can be at play.

Caption: Decision tree for troubleshooting low yields in the final reduction step.

• Potential Cause 1: Incomplete Reaction. The reduction may have stalled. This can be due to insufficient reducing agent, deactivated catalyst, or non-optimal temperature.

  • Solution: Monitor the reaction closely by TLC or LC-MS. If starting material remains, you can try adding another portion of the reducing agent. For catalytic hydrogenations, ensure the catalyst is fresh and the system is properly purged.

• Potential Cause 2: Product Degradation. Tryptamines can be sensitive to strongly acidic or oxidative conditions. During workup, prolonged exposure to strong acids can cause decomposition.

  • Solution: Use a mild workup procedure. Neutralize the reaction mixture carefully and avoid excessive acid during extraction. Tryptamines are basic, so extracting into a dilute aqueous acid (e.g., 1M citric acid), washing the organic layer, and then basifying the aqueous layer to re-extract the product can be an effective purification strategy.

• Potential Cause 3: Purification Losses. 6-bromotryptamine has a free amine, which can streak on silica gel, leading to poor recovery during column chromatography.

  • Solution: Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (~1-2%). For example, flush the packed column with your eluent system containing 1% Et₃N before loading your sample. This neutralizes acidic sites on the silica and prevents the amine from sticking.

Q6: I am having trouble purifying the final product. What is the best method?

A6: Purification can be challenging due to the basicity of the amine and the potential for closely-eluting impurities like tryptamine.

• Acid-Base Extraction: As mentioned above, this is a highly effective first step. It separates your basic tryptamine product from neutral or acidic impurities.

• Column Chromatography: This is often necessary to remove tryptamine.

  • Stationary Phase: Silica gel is standard. Use the triethylamine-deactivation method described in Q5.

  • Mobile Phase: A gradient system of Dichloromethane (DCM) and Methanol (MeOH) is very effective. A typical gradient might be 0% to 10% MeOH in DCM. The addition of 0.5-1% triethylamine or ammonium hydroxide to the mobile phase will significantly improve peak shape and recovery.

• Crystallization/Salt Formation: For obtaining highly pure material, converting the freebase to a salt (e.g., hydrochloride, fumarate, or oxalate) and recrystallizing is an excellent final step. Dissolve the purified freebase in a suitable solvent (like isopropanol or ethanol) and add a solution of the corresponding acid.

Section 4: Protocols & Data

Table 1: Comparison of Reducing Agents for Nitrile/Nitro Group Reduction

This table summarizes common reducing agents for the conversion of the nitrile or nitrovinyl intermediate to 6-bromotryptamine, highlighting the critical issue of debromination.

Reagent System	Substrate	Typical Conditions	Approx. Yield	Risk of Debromination	Reference
LiAlH₄	Nitrile or Nitro	THF, 0 °C to reflux	Variable	Very High	[5]
NaBH₄ / Ni(OAc)₂·4H₂O	Nitrovinyl	Wet CH₃CN or MeOH	Good to Excellent	Low	[4]
NaBH₄ / CoCl₂	Nitrile	MeOH, 0 °C to RT	Good	Low	N/A
H₂ / Raney-Ni	Nitrile or Nitro	MeOH or EtOH, RT, 50 psi	Good to Excellent	Moderate	[12]
H₂ / Pd/C	Nitrovinyl	EtOH, RT, atmospheric pressure	Good	High	N/A

Note: The risk of debromination with catalytic hydrogenation (Raney-Ni, Pd/C) can be substrate-dependent and may be mitigated by careful control of reaction time and hydrogen pressure.

Detailed Protocol: Synthesis of 6-Bromotryptamine via the Nitrovinyl Route

This protocol is adapted from established methodologies for tryptamine synthesis and optimized for the 6-bromo derivative.[1][4]

Step 1: Vilsmeier-Haack Formylation of 6-Bromoindole

• To a flask cooled in an ice bath (0 °C), add anhydrous N,N-Dimethylformamide (DMF, 5 equivalents).

• Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise while stirring. Maintain the temperature below 10 °C. Stir for 30 minutes to form the Vilsmeier reagent.

• Dissolve 6-bromoindole (1 equivalent) in a minimum amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent.

• Allow the reaction to warm to room temperature and then heat to 40 °C for 2-3 hours. Monitor by TLC until the starting material is consumed.

• Cool the reaction mixture in an ice bath and quench by slowly pouring it onto crushed ice with vigorous stirring.

• Neutralize the mixture by adding a saturated aqueous solution of sodium hydroxide (NaOH) until the pH is ~8-9.

• The product, 6-bromoindole-3-carboxaldehyde, will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum. The product is typically used in the next step without further purification.

Step 2: Henry Reaction to form 6-Bromo-3-(2-nitrovinyl)indole

• To a solution of 6-bromoindole-3-carboxaldehyde (1 equivalent) in nitromethane (10-15 equivalents), add ammonium acetate (NH₄OAc, 2 equivalents).

• Heat the mixture to reflux (approx. 100-105 °C) and stir for 1-2 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product will often crystallize out of the solution.

• Place the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the bright yellow-orange solid by vacuum filtration. Wash the solid with cold ethanol and then hexane. Dry under vacuum.

Step 3: Reduction to 6-Bromotryptamine using NaBH₄/Ni(OAc)₂

• Suspend 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) in a mixture of methanol (MeOH) and acetonitrile (CH₃CN) (e.g., 3:1 ratio).

• Add Nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O, 0.5 equivalents) to the suspension.

• Cool the mixture to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄, 10 equivalents) in small portions over 30-45 minutes. The addition is exothermic and causes vigorous hydrogen evolution. Caution: Perform in a well-ventilated fume hood away from ignition sources.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Quench the reaction by slowly adding water. Add aqueous ammonia solution to precipitate the nickel salts as a complex.

• Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure. Perform an acid-base extraction as described in Q6 to isolate the crude product.

• Purify the crude product by column chromatography on silica gel using a DCM/MeOH gradient containing 1% triethylamine.

References

• Chemical synthesis of 6-bromotryptamine A. ResearchGate. [Link]

• Synthesis of 6-bromotryptamine derivatives 3–7. ResearchGate. [Link]

• Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed Central. [Link]

• Concerning the Preparation of 6-Bromotryptamine. ResearchGate. [Link]

• Convenient synthesis of 7 ′ and 6 ′-bromo-D-tryptophan and their derivatives by enzymatic optical resolution using D-aminoacylase. ResearchGate. [Link]

• 2-(4-Bromo-3-indolyl)acetonitrile. MySkinRecipes. [Link]

• Applying Green Chemistry Principles in the Electrophilic Bromination of Indole-3-Acetic Acid. Bridgewater State University Virtual Commons. [Link]

• 2-(4-Bromo-1H-indol-3-yl)acetonitrile. PubMed Central. [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Fondation Tara Océan. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. PubMed Central. [Link]

• Bromination–methanolysis of 2,3-disubstituted indoles; effects of side chain structure. ScienceDirect. [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. PubMed Central. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Photoredox Cyanomethylation of Indoles: Catalyst Modification and Mechanism. PubMed Central. [Link]

• Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. ThaiJO. [Link]

• Tryptamine. Wikipedia. [Link]

• General scheme for the synthesis of tryptamine derivatives. ResearchGate. [Link]

• Bromination of Indoles by Vanadium Bromoperoxidase: Products, Selectivity, Mechanism, and Enzyme-Substrate Complex. eScholarship.org. [Link]

• N-Bromosuccinimide. Wikipedia. [Link]

• Synthesis of Functionalized Triptamine Analogues with Dichloroethoxyphosphoryl and Ethoxycarbonyl Groups. ResearchGate. [Link]

• Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. MDPI. [Link]

• How to do the bromination of indole to get 3 bromo indole. i have tried to do it using NBS but could not work... your help will be appreciated? ResearchGate. [Link]

• Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. PubMed Central. [Link]

• NBS: Radical Bromination. YouTube. [Link]

• electrophilic aromatic bromination with N-bromosuccinimide. YouTube. [Link]

• Synthesis and cytotoxic properties of tryptamine derivatives. PubMed. [Link]

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• 2. 6-Bromoindole-3-carboxaldehyde, 95% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
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• 12. researchgate.net [researchgate.net]

"common impurities in 2-(6-bromo-1H-indol-3-yl)ethanamine and their removal"

Welcome to the technical support guide for 2-(6-bromo-1H-indol-3-yl)ethanamine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to impurities and their removal during and after synthesis. This guide provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My final product of 2-(6-bromo-1H-indol-3-yl)ethanamine is a yellow or brownish powder, not the expected off-white solid. What causes this discoloration and how can I purify it?

Answer:

Discoloration in tryptamine derivatives is a common issue, typically indicating the presence of oxidation products.[1][2] The indole ring is highly susceptible to oxidation, especially when exposed to air and light, leading to the formation of colored byproducts.[1] The C2 position of the tryptamine backbone is particularly vulnerable to oxidation.[3]

Causality:

• Air Oxidation: Prolonged exposure to atmospheric oxygen during workup or storage can lead to the formation of various colored impurities.

• Light Sensitivity: Tryptamine derivatives can be light-sensitive, with UV exposure potentially causing degradation into products like 2-indolone.[3]

• Residual Catalysts/Reagents: Trace amounts of metals or reagents from the synthesis can catalyze oxidation.

Troubleshooting & Removal Protocol:

For removing colored impurities, a multi-step approach involving activated carbon treatment followed by recrystallization or column chromatography is highly effective.

Workflow for Decolorization

Caption: Workflow for removing colored impurities.

Detailed Protocol: Recrystallization with Activated Carbon [1]

• Solvent Selection: Choose a suitable solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble when hot. Common choices for tryptamines include hexane/ethanol, chloroform/petroleum ether, or aqueous ethanol mixtures.[4]

• Dissolution: In an Erlenmeyer flask, add the impure 2-(6-bromo-1H-indol-3-yl)ethanamine and a boiling chip. Add a minimal amount of the hot solvent to dissolve the solid completely.

• Activated Carbon Treatment: Once dissolved, remove the flask from the heat source. Add a small amount of activated carbon (typically 1-2% of the solute's weight). Caution: Do not add activated carbon to a boiling solution, as this can cause violent bumping.

• Hot Filtration: Gently reheat the solution to boiling for a few minutes. Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon. This step is crucial and must be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. For maximum yield, you can then place the flask in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

If recrystallization is insufficient, column chromatography is the next logical step.[1]

Question 2: My purity analysis (HPLC/LC-MS) shows a significant peak corresponding to the mass of my starting material (e.g., 6-bromoindole). How can I effectively remove this precursor?

Answer:

The presence of unreacted starting materials is a common issue resulting from incomplete reactions.[1] Fortunately, the basicity of the ethanamine side chain provides a straightforward chemical handle for separation from the neutral or weakly acidic 6-bromoindole precursor. Acid-base extraction is the most efficient method for this purpose.

Causality:

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, improper temperature, or suboptimal reagent stoichiometry.

• Inefficient Initial Workup: The initial purification steps may not have been adequate to separate the product from the starting materials.

Purification Strategy: Acid-Base Extraction [1]

This technique exploits the difference in pKa values between the basic amine product and the neutral/acidic impurities. The basic amine is protonated by an acid, rendering it water-soluble, while neutral organic impurities like 6-bromoindole remain in the organic phase.

Caption: Acid-base extraction workflow for purification.

Detailed Protocol: Acid-Base Extraction [1]

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1 M hydrochloric acid (HCl). Shake vigorously and allow the layers to separate. The basic 2-(6-bromo-1H-indol-3-yl)ethanamine will be protonated and move into the aqueous layer.

• Separation: Drain the lower aqueous layer. Repeat the extraction of the organic layer with fresh 1 M HCl at least twice to ensure complete recovery of the amine. Combine all acidic aqueous layers. The organic layer containing the 6-bromoindole can be discarded.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a base, such as 2 M sodium hydroxide (NaOH), with stirring until the solution is strongly basic (pH > 10). The free amine product will precipitate out.

• Final Extraction: Extract the basic aqueous solution three times with a fresh organic solvent (e.g., DCM or ethyl acetate).

• Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the purified free base.

Question 3: I suspect my sample contains isomeric impurities, such as 2-(4-bromo-1H-indol-3-yl)ethanamine or 2-(7-bromo-1H-indol-3-yl)ethanamine. How can these be separated?

Answer:

Isomeric impurities are among the most challenging to remove due to their similar physical and chemical properties.[1] They often arise from a lack of regioselectivity during the synthesis, particularly in electrophilic substitution reactions on the indole ring. For such closely related compounds, high-resolution purification techniques are necessary.

Causality:

• Synthetic Side Reactions: The synthetic route may allow for bromination or side-chain addition at multiple positions on the indole ring.

• Impure Starting Materials: The initial indole or its precursor might have contained isomeric impurities that carried through the synthesis.

Primary Removal Method: Column Chromatography

Column chromatography is the most effective method for separating positional isomers.[1] The slight differences in polarity between the isomers allow for differential retention on a stationary phase.

Table 1: Comparison of Primary Purification Techniques [1]

Purification Technique	Typical Purity Before	Typical Purity After	Typical Yield	Key Application
Acid-Base Extraction	70-90%	90-95%	80-95%	Removes acidic/neutral impurities (e.g., starting materials).
Recrystallization	85-95%	95-98%	60-85%	Removes small amounts of impurities; good for final polishing.
Column Chromatography	<90%	>98%	50-80%	Highly effective for separating closely related isomers.

Detailed Protocol: Silica Gel Column Chromatography [1]

• TLC Analysis: First, determine an appropriate mobile phase (eluent) using thin-layer chromatography (TLC). Test various solvent systems (e.g., mixtures of hexane/ethyl acetate or DCM/methanol). A good system will show clear separation between the spots of your desired product and the impurities, with an Rf value for your product around 0.3-0.4.

• Column Packing: Prepare a silica gel slurry in your chosen eluent and carefully pack it into a glass column, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica column.

• Elution: Begin running the eluent through the column, collecting fractions in separate test tubes.

• Fraction Analysis: Monitor the fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 2-(6-bromo-1H-indol-3-yl)ethanamine.

For very difficult separations, High-Performance Liquid Chromatography (HPLC) with a reversed-phase C18 column can provide even greater resolution.[1][5]

Question 4: How can I definitively confirm the purity of my final 2-(6-bromo-1H-indol-3-yl)ethanamine sample?

Answer:

Confirming the purity of a final compound requires robust analytical techniques that can both separate and quantify the main component relative to any impurities. A multi-technique approach is often best for a comprehensive assessment.

Recommended Analytical Methods:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity determination.[1]

  • Methodology: A reversed-phase C18 column is typically used with a gradient elution of water and acetonitrile, often with a small amount of an additive like formic acid or trifluoroacetic acid to improve peak shape.[1][5] Detection is commonly done with a UV detector at a wavelength where the indole ring absorbs strongly (e.g., 280 nm).[5]

  • Interpretation: Purity is calculated based on the relative area of the main product peak compared to the total area of all peaks in the chromatogram.[1]

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: This method provides a highly accurate measure of purity without the need for a reference standard of the impurities.

  • Methodology: A known amount of a high-purity internal standard is added to a precisely weighed sample of your compound. The ¹H NMR spectrum is then recorded.

  • Interpretation: Purity is determined by comparing the integral of a specific, well-resolved proton signal from your compound to the integral of a signal from the internal standard.[1]

• Thin-Layer Chromatography (TLC): TLC is a rapid, qualitative method for assessing purity.

  • Methodology: Spot the compound on a TLC plate and develop it in several different solvent systems of varying polarity.

  • Interpretation: The appearance of a single spot in multiple solvent systems is a strong indication of high purity.[1]

By employing these methods, particularly HPLC, you can confidently ascertain the purity of your 2-(6-bromo-1H-indol-3-yl)ethanamine.

References

• BenchChem. (2025). how to increase the purity of 2-(6-bromo-1H-indol-2-yl)ethanamine. BenchChem.
• BenchChem. (2025). Application Note: HPLC Purification of 2-bromo-1H-indole-3-acetonitrile. BenchChem.
• Gomes, M. M., et al. (2023). Exploring Endogenous Tryptamines: Overlooked Agents Against Fibrosis in Chronic Disease? A Narrative Review. MDPI.
• YouTube. (2020). Recrystallization of Tryptamine, round 2, and TCA, Part I. YouTube.
• BenchChem. (2025). optimizing storage conditions for 2-(6-bromo-1H-indol-2-yl)ethanamine stability. BenchChem.

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to the Solution Stability of 2-(6-bromo-1H-indol-3-yl)ethanamine

Introduction: 2-(6-bromo-1H-indol-3-yl)ethanamine is a substituted tryptamine of significant interest in medicinal chemistry and drug discovery.[1][2] Like many indole-containing molecules, its utility in research is intrinsically linked to its stability. The electron-rich indole ring system makes it susceptible to degradation, which can compromise experimental reproducibility, lead to an underestimation of biological activity, and generate confounding artifacts.[3]

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides a framework for understanding, mitigating, and troubleshooting the stability challenges associated with 2-(6-bromo-1H-indol-3-yl)ethanamine in solution. We will move beyond simple instructions to explain the chemical causality behind these stability issues and provide robust protocols for your experimental success.

Part 1: Frequently Asked Questions (FAQs) on Compound Stability

This section addresses the most common questions regarding the handling and storage of 2-(6-bromo-1H-indol-3-yl)ethanamine.

Q1: What are the primary factors that cause the degradation of 2-(6-bromo-1H-indol-3-yl)ethanamine in solution?

A1: The degradation of this compound, like other tryptamines, is primarily driven by four factors:

• Oxidation: The indole ring is electron-rich and highly susceptible to oxidation by atmospheric oxygen.[3] This is often the main degradation pathway, leading to the formation of colored byproducts. The presence of metal ions can catalyze this process.

• pH: The stability of tryptamine derivatives is highly pH-dependent. Neutral to alkaline conditions (pH > 7) can accelerate degradation.[4]

• Light (Photodegradation): Exposure to light, particularly UV radiation, can provide the energy needed to initiate degradation reactions.[4][5] Indole compounds should always be protected from light.

• Temperature: Elevated temperatures increase the rate of all chemical reactions, including degradation pathways.[3]

Q2: I've observed my solution of 2-(6-bromo-1H-indol-3-yl)ethanamine turning yellow or brown. What does this mean and can I still use it?

A2: A color change from colorless to yellow or brown is a clear visual indicator of degradation, most likely due to oxidation and the formation of polymeric or complex oxidized species.[4] While a slight color change might not significantly alter the bulk purity for a preliminary experiment, it is a definitive sign of instability. For any sensitive, quantitative, or cell-based assay, using a discolored solution is strongly discouraged as the degradation products could have unknown biological activities or interfere with the assay.[6] It is always best practice to prepare fresh solutions.

Q3: What are the ideal storage conditions for this compound in both solid and solution forms?

A3: To ensure maximum shelf-life and experimental consistency, adhere to the following storage recommendations.

Form	Temperature	Atmosphere	Light Protection	Duration	Rationale
Solid	2-8°C (Short-term) -20°C (Long-term)	Inert Gas (Argon/Nitrogen)	Amber Vial / Opaque Container	Years	Minimizes thermal and oxidative degradation of the solid powder.[3]
Stock Solution (e.g., in DMSO)	-20°C or -80°C	Tightly Sealed Cap	Amber Vial / Wrapped in Foil	Weeks to Months	Low temperature and light protection are critical. Minimize freeze-thaw cycles.
Aqueous Working Solution	2-8°C	Tightly Sealed Cap	Amber Vial / Wrapped in Foil	< 24 hours	Tryptamines show significant degradation in aqueous media.[4] It is strongly recommended to prepare fresh aqueous solutions for each experiment.

Q4: Which solvents should I use for preparing stock solutions?

A4: For initial stock solutions, polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are generally suitable. However, for biological assays, ensure the final concentration of the organic solvent is compatible with your experimental system (typically <0.5%). When preparing aqueous working solutions, using a slightly acidic buffer (e.g., pH 4-6) can enhance stability compared to neutral water or phosphate-buffered saline (PBS) at pH 7.4.[4]

Part 2: Troubleshooting Guide for Common Experimental Issues

When experiments yield inconsistent or unexpected results, compound instability is a frequent culprit. This guide provides a logical workflow to diagnose and resolve these issues.

Issue 1: High Variability in Biological Assay Results

You perform a dose-response curve on Monday and repeat the exact experiment on Friday using the same stock solution, but the EC₅₀ values are significantly different.

Caption: Workflow for diagnosing inconsistent biological assay results.

Issue 2: Appearance of Unexpected Peaks in HPLC or LC-MS Analysis

Your chromatogram shows the main peak for your compound, but also several smaller, unknown peaks that were not present when the sample was first prepared.

Observation	Probable Cause	Recommended Action
New, broader peaks, often at earlier retention times (more polar).	Oxidative Degradation: Oxidation often introduces polar functional groups (e.g., hydroxyls), decreasing retention time on a reverse-phase column.	Analyze the sample by LC-MS to determine the mass of the impurities. An increase of 16 amu (oxygen) or 32 amu is indicative of oxidation. Implement preventative measures like using deoxygenated solvents or adding an antioxidant.
New peaks with high molecular weight in LC-MS.	Dimerization/Polymerization: The compound may be reacting with itself to form larger molecules.	This is a common degradation pathway for unstable diones formed from tryptamines.[7] Ensure solutions are not overly concentrated and are stored at low temperatures.
Shift in retention time of the main peak.	Change in pH of the mobile phase or sample diluent. The protonation state of the amine will affect its retention.	Ensure consistent preparation of mobile phases and diluents. If the sample is degrading to acidic or basic byproducts, this can alter the micro-environment pH.

Part 3: Technical Protocols for Stability Assessment

To formally assess the stability of 2-(6-bromo-1H-indol-3-yl)ethanamine, a forced degradation (or stress testing) study is the industry-standard approach.[8] This involves intentionally exposing the compound to harsh conditions to rapidly identify likely degradation pathways and products.[9]

Caption: Workflow for a forced degradation study.

Protocol 1: Preparation of Solutions for Stability Studies

• Prepare Stock Solution: Accurately weigh ~10 mg of 2-(6-bromo-1H-indol-3-yl)ethanamine and dissolve it in a suitable volume of HPLC-grade DMSO or acetonitrile to make a 1 mg/mL stock solution. Use a Class A volumetric flask.

• Prepare Working Solutions: Dilute the stock solution with the relevant stress medium (e.g., 0.1 M HCl, water, 0.1 M NaOH) to a final concentration suitable for HPLC analysis (e.g., 50-100 µg/mL). Prepare enough for all time points.

Protocol 2: Conducting the Forced Degradation Study

The goal is to achieve 5-20% degradation of the parent compound. Time points may need to be adjusted.[10]

Stress Condition	Protocol	Time Points (Example)	Control Sample
Acid Hydrolysis	Mix drug solution 1:1 with 0.2 M HCl (final 0.1 M). Incubate at 60°C.	0, 2, 4, 8, 24 hours	Drug solution in water at 60°C.
Base Hydrolysis	Mix drug solution 1:1 with 0.2 M NaOH (final 0.1 M). Keep at room temp.	0, 1, 2, 4, 8 hours	Drug solution in water at room temp.
Oxidation	Mix drug solution with 6% H₂O₂ (final 3%). Keep at room temp, protected from light.	0, 1, 2, 4, 8 hours	Drug solution in water at room temp.
Thermal	Incubate drug solution (in water or buffer) at 60°C, protected from light.	0, 2, 4, 8, 24 hours	Drug solution stored at 4°C.
Photostability	Expose solid powder and solution to a calibrated light source delivering an overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt hours/square meter.[5]	End of exposure	Sample protected from light (wrapped in foil).

At each time point, withdraw an aliquot, neutralize if necessary (e.g., acid sample with NaOH), and dilute to the target concentration for analysis.

Protocol 3: Analytical Monitoring by HPLC-UV

A stability-indicating method is one that can separate the parent drug from all its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5-10% B, ramp to 95% B over 15-20 minutes, hold, and re-equilibrate. (This must be optimized).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at the λmax of the indole ring (approx. 280 nm) and a photodiode array (PDA) detector to check for peak purity.

• Analysis: Inject samples from the stress study. Calculate the % degradation by comparing the peak area of the parent compound at each time point to the t=0 sample. Sum the areas of all peaks to assess mass balance.

Part 4: Putative Degradation Pathways

While the exact degradation pathway for 2-(6-bromo-1H-indol-3-yl)ethanamine requires experimental elucidation, the known chemistry of tryptamines allows us to propose the most likely routes of degradation. The primary pathway is oxidation.

Caption: A simplified putative degradation pathway for the title compound.

• Initial Oxidation: The indole ring is oxidized, potentially at the C2 or C3 position, to form unstable intermediates.

• Dimerization/Polymerization: These reactive intermediates can then react with other parent molecules or with themselves to form dimers and higher-order polymers. These larger, conjugated systems are often responsible for the observed color change.[7]

• Ring Opening: Under harsh hydrolytic (acidic or basic) conditions, the pyrrole ring of the indole nucleus can be forced open, leading to a complete loss of the characteristic indole structure.

By understanding these principles and employing the troubleshooting and analytical strategies outlined above, researchers can ensure the integrity of their experiments and generate reliable, reproducible data when working with 2-(6-bromo-1H-indol-3-yl)ethanamine.

References

• BenchChem. (n.d.). Technical Support Center: Tryptamine Stability in Aqueous Solutions.
• BenchChem. (n.d.). Technical Support Center: Prevention of Indole Compound Oxidation During Storage.

• Wrona, M. Z., & Dryhurst, G. (2003). Stability of the putative neurotoxin tryptamine-4,5-dione. Chemical research in toxicology, 16(5), 659–670. Retrieved from [Link]

• Tittarelli, R., Mannocchi, G., & Torresi, N. (2015). Recreational use, analysis and toxicity of tryptamines. Current neuropharmacology, 13(1), 26–46. Retrieved from [Link]

• BenchChem. (n.d.). Refining experimental protocols involving 2-(6-bromo-1H-indol-2-yl)ethanamine.
• BenchChem. (n.d.). Optimizing storage conditions for 2-(6-bromo-1H-indol-2-yl)ethanamine stability.

• Ahmad, I., et al. (2017). Biomedical Significance of Tryptamine: A Review. Journal of Drug Designing and Research, 5(5), 1000239. Retrieved from [Link]

• Singh, R., & Singh, L. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Analytical & Bioanalytical Techniques, 2(3). Retrieved from [Link]

• Deokate, U. A., & Gorde, A. M. (2014). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. PharmaTutor, 2(4), 49-61. Retrieved from [Link]

• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. Retrieved from [Link]

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• 9. acdlabs.com [acdlabs.com]
• 10. pharmatutor.org [pharmatutor.org]

"improving the solubility of 6-bromotryptamine for in vitro assays"

Introduction

Welcome to the technical support guide for 6-bromotryptamine. This resource is designed for researchers, scientists, and drug development professionals who are incorporating 6-bromotryptamine into their in vitro assays. As a substituted tryptamine, this compound presents unique solubility challenges that can impact experimental reproducibility and data integrity.[1] This guide provides a systematic approach to overcoming these challenges, moving from fundamental principles and first-line solvents to advanced solubilization techniques. Our goal is to equip you with the knowledge to prepare stable, accurate solutions for your assays.

Understanding the Molecule: Physicochemical Properties

6-Bromotryptamine (C₁₀H₁₁BrN₂) is an indole alkaloid with a molecular weight of approximately 239.12 g/mol .[1] Its structure, featuring a hydrophobic indole ring and a basic ethylamine side chain, dictates its solubility profile. Like many tryptamines, it is sparingly soluble in aqueous buffers at neutral pH.[2] The primary amine group (pKa estimated to be ~10-11, similar to other tryptamines) is the key to manipulating its solubility.

Property	Value / Characteristic	Implication for Solubility
Molecular Formula	C₁₀H₁₁BrN₂	-
Molar Mass	239.116 g·mol⁻¹[1]	Required for calculating molar concentrations.
Structure	Substituted Tryptamine[1]	Contains a hydrophobic indole core and a basic primary amine.
Predicted pKa	~10-11 (for the ethylamine group)	At pH < pKa, the amine is protonated (R-NH₃⁺), increasing aqueous solubility.
Appearance	Crystalline solid[2]	May require energy to break the crystal lattice for dissolution.

Troubleshooting & FAQ

This section addresses the most common issues encountered when preparing 6-bromotryptamine solutions for in vitro experiments.

Q1: My 6-bromotryptamine won't dissolve in my aqueous assay buffer. What should I do first?

Answer: Direct dissolution in neutral aqueous buffers is often unsuccessful. The standard first-line approach for lipophilic compounds is to create a concentrated stock solution in an organic solvent and then dilute this stock into your final assay medium.

Recommended Starting Solvent:

• Dimethyl sulfoxide (DMSO) is the most common and effective choice.[2] It is a powerful polar aprotic solvent capable of dissolving a wide range of organic molecules, including tryptamine derivatives.[3]

Initial Protocol:

• Prepare a high-concentration stock solution (e.g., 10-50 mM) by dissolving the 6-bromotryptamine powder in 100% DMSO.

• Ensure complete dissolution by vortexing. Gentle warming (37°C) can be applied if necessary, but check for compound stability.

• Serially dilute this stock solution into your final aqueous assay buffer.

Q2: I made a DMSO stock, but the compound precipitated when I diluted it into my aqueous buffer. Why did this happen and how can I fix it?

Answer: This is a very common problem known as "fall-out" or precipitation upon dilution.[4][5] While your compound is soluble in DMSO, its solubility in the final, mostly aqueous, environment is much lower.[6][7] When the DMSO concentration drops significantly upon dilution (typically to <1%), it can no longer keep the compound in solution.[5]

Troubleshooting Steps:

• Decrease the Final Concentration: The simplest solution is to test a lower final concentration of 6-bromotryptamine in your assay. Determine the concentration at which it remains soluble.

• Increase Final DMSO Concentration: Check if your assay can tolerate a higher final percentage of DMSO (e.g., 0.5% or 1%). Many cell-based assays can tolerate up to 0.5% DMSO without significant toxicity. However, you must validate this for your specific system and always include a vehicle control (buffer with the same final DMSO concentration) in your experiments.[7]

• Use an Intermediate Dilution Step: Instead of a single large dilution, perform a serial dilution. For example, dilute the 100% DMSO stock into a small volume of buffer containing a higher percentage of DMSO (e.g., 10% DMSO), vortex, and then add this intermediate solution to the final bulk of the assay medium. This can sometimes prevent immediate precipitation.

Q3: Can I use pH adjustment to improve solubility?

Answer: Yes, pH adjustment is a highly effective technique for compounds with ionizable groups like the primary amine on 6-bromotryptamine.[] By lowering the pH, you protonate the amine, forming a more water-soluble salt (R-NH₃⁺).

Key Principle: The Henderson-Hasselbalch equation dictates that at a pH two units below the pKa of the amine (~pH 8), over 99% of the compound will be in its protonated, more soluble form.

Considerations:

• Assay Compatibility: Ensure your assay's performance is not compromised by a lower pH.

• Buffering Capacity: Your final assay medium must have sufficient buffering capacity to absorb the acidified stock solution without a significant overall pH shift.

See Protocol A for a detailed method.

Q4: Are there alternative solvents or additives I can use?

Answer: Yes. If DMSO is incompatible with your assay or if precipitation persists, several other strategies can be employed.[9][10]

• Co-solvents: Alcohols like ethanol can be used, often in combination with DMSO or water.[2][11] They work by reducing the polarity of the aqueous medium.[]

• Complexation Agents (Cyclodextrins): Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[12] They can encapsulate the hydrophobic indole ring of 6-bromotryptamine, forming an "inclusion complex" that is water-soluble.[13][14][15] Methyl-β-cyclodextrin is a common and effective choice.[16]

See Protocol B (Co-solvents) and Protocol C (Cyclodextrins) for detailed methods.

Solubility Troubleshooting Workflow

This diagram outlines a decision-making process for addressing solubility issues with 6-bromotryptamine.

Caption: Decision tree for troubleshooting 6-bromotryptamine solubility.

Advanced Solubilization Protocols

Protocol A: pH-Adjusted Aqueous Stock Preparation

This method is ideal when DMSO must be avoided and the assay can tolerate a slightly acidic starting solution.

• Weigh Compound: Accurately weigh the required amount of 6-bromotryptamine powder.

• Add Acidified Water: Add a small volume of sterile, deionized water acidified with hydrochloric acid (HCl) to a target pH of 4-5. For example, use 10 mM HCl.

• Dissolve: Vortex or sonicate the mixture until the powder is fully dissolved. The solution should be clear. Tryptamine HCl salts are generally water-soluble.[17]

• Neutralize (Optional but Recommended): While stirring, slowly add a dilute base (e.g., 0.1 M NaOH) dropwise to bring the pH of the stock solution closer to neutral (e.g., pH 6.5-7.0). Do not overshoot, as this may cause precipitation.

• Final Dilution: Add the pH-adjusted stock to your final assay buffer. The buffer in the assay medium should be strong enough to maintain the final desired pH.

• Verification: Always measure the final pH of your complete assay medium after adding the compound to ensure it is within the acceptable range for your experiment.

Protocol B: Using Co-solvents

This protocol is useful when DMSO alone is insufficient or causes assay interference.

• Prepare Co-solvent Stock: Dissolve 6-bromotryptamine in 100% DMSO to create a primary stock (e.g., 50 mM).

• Create Intermediate Stock: Prepare an intermediate stock by diluting the primary DMSO stock in a secondary co-solvent like ethanol or PEG 400.[] A 1:1 ratio (DMSO:Ethanol) is a good starting point.

• Dilute into Assay Medium: Slowly add the intermediate co-solvent stock to the final aqueous buffer while vortexing. This gradual change in solvent polarity can help prevent precipitation.

• Vehicle Control: The vehicle control for this experiment must contain the same final concentration of both DMSO and the secondary co-solvent.

Co-Solvent	Typical Final Concentration	Considerations
Ethanol	0.1 - 1%	Can affect enzyme kinetics and cell viability at higher concentrations.[2]
Polyethylene Glycol 400 (PEG 400)	1 - 5%	Generally well-tolerated but can increase viscosity.[][18]
Dimethylformamide (DMF)	< 0.5%	Potent solvent, but generally more toxic than DMSO. Use with caution.[2]

Protocol C: Using Cyclodextrins

This method is excellent for sensitive assays where organic solvents are undesirable. It works by forming a water-soluble inclusion complex.[12][19]

• Prepare Cyclodextrin Solution: Prepare a solution of Methyl-β-cyclodextrin (MβCD) in your assay buffer at a concentration significantly higher than your target compound concentration (e.g., 10-100 mM).

• Add Compound: Add the 6-bromotryptamine powder directly to the MβCD solution.

• Facilitate Complexation: Vortex, sonicate, and/or gently heat the mixture (e.g., 37-50°C) for 30-60 minutes to facilitate the formation of the inclusion complex. The solution should become clear.

• Sterile Filtration: Filter the final solution through a 0.22 µm filter to remove any undissolved material and ensure sterility.

• Vehicle Control: The vehicle control must contain the same concentration of MβCD as the test solution. Be aware that MβCD can extract cholesterol from cell membranes and may have biological effects on its own.[16]

References

• Title: Solubilization of substituted indole compounds by beta-cyclodextrin in water Source: PubMed URL: [Link]

• Title: 6-Bromotryptamine - Wikipedia Source: Wikipedia URL: [Link]

• Title: Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists Source: PubMed Central URL: [Link]

• Title: A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules Source: PubMed Central URL: [Link]

• Title: Cosolvent - Wikipedia Source: Wikipedia URL: [Link]

• Title: Cosolvent - The 'Medicinal Magician' in The Laboratory Source: Shandong IRO Chelating Chemical Co., Ltd. URL: [Link]

• Title: Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study Source: PubMed Central URL: [Link]

• Title: CYCLODEXTRIN AS SOLUBILIZER AND TARGETING AGENT FOR DRUGS Source: ResearchGate URL: [Link]

• Title: Design, Synthesis and Therapeutic investigation of Tryptamine derivatives as Potential Antioxidant and Amyloid inhibitor/disaggregator Source: ResearchGate URL: [Link]

• Title: Co-solvent and Complexation Systems Source: ResearchGate URL: [Link]

• Title: Important tryptamine derivatives found in nature and in major pharmaceuticals Source: ResearchGate URL: [Link]

• Title: Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries Source: PubMed Central URL: [Link]

• Title: Synthesis of 6-bromotryptamine derivatives 3–7 Source: ResearchGate URL: [Link]

• Title: Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra Source: MDPI URL: [Link]

• Title: Synthesis of tryptamine Source: Google Patents URL

• Title: How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? Source: ResearchGate URL: [Link]

• Title: Tryptamine HCl solubility in water? Source: Reddit URL: [Link]

• Title: Why do DMSO dissolved Chemical Inhibitors precipitate in PBS? Source: ResearchGate URL: [Link]

• Title: Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity Source: PubMed Central URL: [Link]

• Title: Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers Source: PubMed URL: [Link]

• Title: Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? Source: ResearchGate URL: [Link]

• Title: Techniques for Improving Solubility Source: International Journal of Medical Science and Dental Research URL: [Link]

• Title: 5 Novel Techniques for Solubility Enhancement Source: Ascendia Pharmaceutical Solutions URL: [Link]

• Title: Dimethyl sulfoxide - Wikipedia Source: Wikipedia URL: [Link]

• Title: Four Novel Synthetic Tryptamine Analogs Induce Head-Twitch Responses and Increase 5-HTR2a in the Prefrontal Cortex in Mice Source: PubMed Central URL: [Link]

• Title: A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques Source: particlesciences.com URL: [Link]

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PubMed Central URL: [Link]

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• 13. Solubilization of substituted indole compounds by beta-cyclodextrin in water - PubMed [pubmed.ncbi.nlm.nih.gov]
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"addressing poor bioactivity of 2-(6-bromo-1H-indol-3-yl)ethanamine in experiments"

Technical Support Center: 2-(6-bromo-1H-indol-3-yl)ethanamine

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-(6-bromo-1H-indol-3-yl)ethanamine, also known as 6-bromotryptamine. This guide is designed to provide in-depth troubleshooting and practical advice to address common challenges encountered during its experimental use, with a primary focus on resolving issues of poor or inconsistent bioactivity.

Overview of 2-(6-bromo-1H-indol-3-yl)ethanamine

2-(6-bromo-1H-indol-3-yl)ethanamine is a substituted tryptamine, a class of compounds known for their interaction with various biological targets, most notably serotonin (5-HT) receptors.[1][2] Derivatives of 6-bromotryptamine have been investigated for a range of activities, including antagonism at the 5-HT2A receptor, inhibition of acetylcholinesterase (AChE), and blockade of β-amyloid oligomer formation, suggesting its potential in neuropsychiatric and neurodegenerative disease research.[3][4][5]

However, like many small molecules, achieving consistent and reproducible results can be challenging. This guide will walk you through a logical troubleshooting process, from verifying the compound itself to optimizing your assay conditions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound shows no effect or weak activity in my cell-based assay. Where do I start troubleshooting?

This is the most common issue researchers face. The lack of expected bioactivity is rarely due to a single cause. A systematic approach is crucial to identify the root of the problem. We recommend a tiered approach focusing on three main areas: 1. Compound Integrity , 2. Assay Conditions , and 3. Biological Factors .

Below is a workflow to guide your investigation.

Caption: Troubleshooting workflow for addressing poor bioactivity.

Q2: How can I be sure my compound is what it says it is and is pure enough?

Causality: Impurities or degradation products can compete with the active compound, produce confounding biological effects, or may simply mean the actual concentration of the active molecule is lower than calculated.

Solution: Always verify the identity and purity of a new batch of any small molecule.

• Identity: Use Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the molecular weight. For 2-(6-bromo-1H-indol-3-yl)ethanamine, the expected monoisotopic mass is approximately 238.01 g/mol for the [M+H]⁺ ion.

• Purity: High-Performance Liquid Chromatography (HPLC) with UV detection is the standard for assessing purity. Look for a single major peak at the expected retention time. Purity should ideally be >98% for cell-based assays.

• Structure: For absolute certainty, Nuclear Magnetic Resonance (NMR) spectroscopy confirms the precise chemical structure.

Q3: What are the best practices for dissolving and storing this compound? It seems to have poor solubility.

Causality: Poor aqueous solubility is a very common reason for a lack of bioactivity.[6] If the compound precipitates in your assay buffer, its effective concentration is drastically reduced. Tryptamines are often sparingly soluble in aqueous buffers.[7]

Data Summary: Solubility & Storage

Solvent	Solubility	Recommendation
DMSO	~11 mg/mL	Recommended for stock solutions. [7] Prepare a high-concentration stock (e.g., 10-50 mM).
Ethanol	~10 mg/mL	Acceptable for stock solutions, but can be more toxic to cells than DMSO.[7]
Aqueous Buffer (PBS, pH 7.2)	Sparingly soluble (~0.5 mg/mL with 50% DMSO)	Not recommended for stock solutions. [7] Aqueous solutions should not be stored for more than one day.[7][8]

Key Recommendations:

• Stock Solution: Prepare a 10-50 mM stock solution in 100% anhydrous DMSO.

• Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C, protected from light. Tryptamines can be light-sensitive and prone to oxidation.[8][9][10]

• Avoid Freeze-Thaws: Repeated freeze-thaw cycles can lead to degradation.[6]

• Final Dilution: When preparing your final working concentration, add the DMSO stock to your aqueous assay medium while vortexing to minimize precipitation.[11] Ensure the final DMSO concentration is non-toxic to your cells (typically <0.5%, and always include a vehicle control).[6]

Q4: Could my compound be degrading in the cell culture media during the experiment?

Causality: Tryptamines are susceptible to both chemical and enzymatic degradation. The indole ring can oxidize, especially at neutral or alkaline pH and when exposed to light and oxygen.[8] A color change in your solution (e.g., to yellow or brown) is a strong indicator of oxidative degradation.[8]

Solution: Perform a stability study.

• Method: Prepare your highest concentration of the compound in the complete cell culture medium (including serum) that you use for your assay.

• Incubation: Incubate this solution under the exact same conditions as your experiment (e.g., 37°C, 5% CO₂, for 24, 48, or 72 hours).

• Analysis: At the end of the incubation period, analyze the sample by HPLC or LC-MS and compare the peak area of the parent compound to a freshly prepared sample. A significant decrease indicates instability.

Q5: My compound is active in a biochemical (cell-free) assay but not in my cell-based assay. What could be the reason?

Causality: A discrepancy between biochemical and cellular assay results is common and points to cell-specific factors that are not present in a purified system.[12][13][14]

• Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.

• Protein Binding: The compound can bind avidly to proteins in the cell culture serum, like albumin, reducing the free concentration available to interact with the target.[15][16]

• Metabolism: Cells contain enzymes that can rapidly metabolize the compound into inactive forms. Tryptamines are well-known substrates for Monoamine Oxidases (MAO-A and MAO-B), which are present in mitochondria and will convert the ethanamine side chain into an aldehyde.[17][18][19][20]

• Efflux Pumps: Cells can actively pump the compound out using transporters like P-glycoprotein, preventing it from reaching an effective intracellular concentration.

Caption: Potential cellular fates of the compound affecting bioactivity.

Troubleshooting Steps:

• Reduce Serum: Repeat the experiment with a lower serum concentration (e.g., 2%) or in serum-free media to see if potency increases.

• Inhibit Metabolism: If you suspect MAO metabolism, pre-treat cells with a known MAO inhibitor (e.g., pargyline or clorgyline) before adding your compound to see if bioactivity is rescued.[17][18]

Key Experimental Protocols

Protocol 1: Preparation of Stock Solution

• Weighing: Accurately weigh out ~5 mg of 2-(6-bromo-1H-indol-3-yl)ethanamine powder.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., for 10 mM, add ~2.09 mL of DMSO to 5 mg).

• Dissolution: Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting & Storage: Dispense into single-use, light-protected microcentrifuge tubes. Store immediately at -20°C or -80°C.

Protocol 2: Rapid Assessment of Aqueous Solubility

• Preparation: In a clear microcentrifuge tube, add 1 mL of your final assay buffer (e.g., cell culture medium with serum).

• Spiking: Add the volume of your DMSO stock solution required to achieve the highest concentration you plan to test in your assay.

• Incubation: Vortex gently and incubate the tube under your assay conditions (e.g., 37°C) for 1-2 hours.

• Inspection: Visually inspect the solution against a dark background for any signs of precipitation (cloudiness, crystals, film).[6] Centrifuging the tube and looking for a pellet can also reveal poor solubility.

Protocol 3: Assessment of Compound Stability in Assay Media

• Sample Preparation: Prepare two identical samples of the compound at the highest test concentration in your complete assay medium.

• Time-Zero Sample (T0): Immediately process one sample. Add an equal volume of cold acetonitrile to precipitate proteins. Centrifuge at >10,000 x g for 10 minutes to pellet debris. Transfer the supernatant to an HPLC vial. This is your 100% reference.

• Incubated Sample (Tx): Incubate the second sample for the full duration of your experiment (e.g., 48 hours) under standard assay conditions.

• Sample Processing: After incubation, process the Tx sample identically to the T0 sample.

• Analysis: Analyze both the T0 and Tx supernatants by HPLC or LC-MS. Calculate the percentage of compound remaining by comparing the peak area of the parent compound in the Tx sample to the T0 sample.

References

• Squires, R. F. (1975). The oxidation of tryptamine by the two forms of monoamine oxidase in human tissues. PubMed. Available at: [Link]

• Yu, A. M., et al. (2003). The relative contribution of monoamine oxidase and cytochrome p450 isozymes to the metabolic deamination of the trace amine tryptamine. PubMed. Available at: [Link]

• Yu, A. M., et al. (2003). The Relative Contribution of Monoamine Oxidase and Cytochrome P450 Isozymes to the Metabolic Deamination of the Trace Amine Tryptamine. Semantic Scholar. Available at: [Link]

• Wikipedia contributors. (n.d.). Monoamine oxidase. Wikipedia. Available at: [Link]

• Weissbach, H., et al. (1961). In vivo metabolism of serotonin and tryptamine: effect of monoamine oxidase inhibition. PubMed. Available at: [Link]

• Kenefick, K. (2018). Factors Influencing Compound Potency in Biochemical and Cellular Assays. Promega Connections. Available at: [Link]

• Cravatt, B. F., et al. (2008). Proteomics studies reveal important information on small molecule therapeutics: a case study on plasma proteins. PubMed Central. Available at: [Link]

• Wikipedia contributors. (n.d.). BrMT. Wikipedia. Available at: [Link]

• Ding, L., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed Central. Available at: [Link]

• Baell, J., & Walters, M. A. (2014). Nuisance compounds in cellular assays. PubMed Central. Available at: [Link]

• Gotvaldova, K., et al. (2022). determination of tryptamine alkaloids and their stability in psychotropic mushrooms. Wiley Online Library. Available at: [Link]

• Critical Consulting LLC. (2021). Stability of tryptamines in Psilocybe cubensis mushrooms. Critical Consulting LLC. Available at: [Link]

• Li, Y., et al. (2019). Inhibition of acetylcholinesterase activity and β-amyloid oligomer formation by 6-bromotryptamine A, a multi-target anti-Alzheimer's molecule. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 6-bromotryptamine derivatives 3–7. ResearchGate. Available at: [Link]

• Holt, A., et al. (2008). A fluorescence-based assay for indoleamine 2,3-dioxygenase. PubMed. Available at: [Link]

• Urbanska, K., et al. (2020). Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells. PubMed Central. Available at: [Link]

• Wikipedia contributors. (n.d.). 6-Bromotryptamine. Wikipedia. Available at: [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. ResearchGate. Available at: [Link]

• Glickman, J. F., et al. (2023). Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. PubMed Central. Available at: [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. MDPI. Available at: [Link]

• Leaw, B., et al. (2016). Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. ACS Publications. Available at: [Link]

• Quora. (2017). What factors may lead to a difference in whole-cell potency compared to cell-free potency?. Quora. Available at: [Link]

• Yue, E. W., et al. (2019). Discovery and characterization of natural products as novel indoleamine 2,3-dioxygenase 1 inhibitors through high-throughput screening. PubMed Central. Available at: [Link]

• Liu, H., et al. (2022). Indoleamine 2,3-Dioxygenase (IDO) Activity: A Perspective Biomarker for Laboratory Determination in Tumor Immunotherapy. MDPI. Available at: [Link]

• Wikipedia contributors. (n.d.). Tryptamine. Wikipedia. Available at: [Link]

• Hussain, S., & Khan, A. A. (2016). Review on Interaction of Serum Albumin with Drug Molecules. Open Access Journals. Available at: [Link]

• PubChem. (n.d.). methyl 2-(6-bromo-1H-indol-3-yl)-2-oxoacetate. PubChem. Available at: [Link]

• Liu, Y., et al. (2012). Discovery and Validation of Serum Protein Changes in Type 1 Diabetes Patients Using High Throughput Two Dimensional Liquid Chromatography-Mass Spectrometry and Immunoassays. NIH. Available at: [Link]

• G, A., et al. (2024). Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. MDPI. Available at: [Link]

• Frontiers. (n.d.). Q-marker identification strategies in traditional Chinese medicines: a systematic review of research from 2020 to 2024. Frontiers. Available at: [Link]

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• 3. Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of acetylcholinesterase activity and β-amyloid oligomer formation by 6-bromotryptamine A, a multi-target anti-Alzheimer's molecule - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. In vivo metabolism of serotonin and tryptamine: effect of monoamine oxidase inhibition [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Purification Protocols for 2-(6-bromo-1H-indol-3-yl)ethanamine

As a Senior Application Scientist, this guide synthesizes field-proven insights with established chemical principles to address the common and complex challenges encountered during the purification of 2-(6-bromo-1H-indol-3-yl)ethanamine (also known as 6-bromotryptamine). Our focus is on providing not just protocols, but the underlying rationale to empower researchers to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of impurities in a crude sample of 2-(6-bromo-1H-indol-3-yl)ethanamine?

A1: Impurities typically originate from several sources inherent to the synthetic route. Understanding these is the first step in designing an effective purification strategy.

• Unreacted Starting Materials: Precursors such as 6-bromoindole or reagents used to introduce the ethanamine side chain may persist.[1]

• Side-Reaction Products: The indole ring is susceptible to various side reactions. Positional isomers can form depending on the synthetic method. Over-alkylation on the ethanamine nitrogen or alkylation on the indole nitrogen can also occur.[1]

• Oxidation Products: The indole nucleus is sensitive to air and light, leading to the formation of colored, often polar, impurities that can be difficult to remove.[1]

• Debromination: Certain reaction conditions, particularly the use of potent reducing agents like lithium aluminum hydride in preceding synthetic steps, can cause partial or complete removal of the bromine atom, leading to tryptamine as a significant impurity.[2]

• Residual Solvents & Reagents: High-boiling point solvents (e.g., DMSO, DMF) or reagents from the synthesis and workup that are not completely removed can contaminate the final product.[1][3]

Q2: My compound appears as a dark brown oil or tar after the initial workup. Is this normal, and can it be purified?

A2: It is a common issue for crude tryptamines to appear as oils or tars, often due to the presence of oxidized impurities and residual reaction components.[3][4] This does not mean the synthesis has failed. With the correct multi-step purification approach, a high-purity crystalline solid can often be recovered. The key is to systematically remove different classes of impurities.

Q3: How should 2-(6-bromo-1H-indol-3-yl)ethanamine be stored to ensure its stability?

A3: Due to its sensitivity to oxidation, the compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term stability, storage at low temperatures (2-8°C) and protected from light is highly recommended.[5]

Troubleshooting and Purification Guides

This section addresses specific purification challenges with detailed, step-by-step protocols. The following workflow diagram provides a general decision-making framework for purifying your crude product.

Caption: A general workflow for the multi-step purification of 2-(6-bromo-1H-indol-3-yl)ethanamine.

Issue 1: Low Purity (<90%) with Significant Baseline Material on TLC

This scenario suggests the presence of acidic, basic, and neutral impurities. An acid-base extraction is the most effective first step to isolate your basic amine product from other components.[1][6]

Rationale: This technique leverages the basicity of the ethanamine side chain. In an acidic aqueous solution, the amine is protonated to form a water-soluble ammonium salt. Neutral and acidic impurities remain in the organic phase and can be separated. Subsequent basification of the aqueous layer deprotonates the amine, making it insoluble in water and extractable back into an organic solvent.[6]

• Dissolution: Dissolve the crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Wash: Transfer the organic solution to a separatory funnel and extract three times with 1 M hydrochloric acid (HCl). The protonated 2-(6-bromo-1H-indol-3-yl)ethanamine will move into the aqueous layer.[1]

• Combine Aqueous Layers: Pool the acidic aqueous layers. At this stage, you can perform a "back-wash" with a fresh portion of DCM or EtOAc to remove any remaining neutral impurities that may have been carried over.

• Basification: Cool the combined aqueous layer in an ice bath. Slowly add 2 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate solution with vigorous stirring until the pH is >10. The free amine will precipitate or form an oil.[1][7]

• Extraction of Free Base: Extract the basic aqueous solution three times with a fresh organic solvent (DCM or EtOAc).

• Drying and Evaporation: Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter and evaporate the solvent under reduced pressure to yield the purified free base.[1][6]

Caption: The movement of the target compound during acid-base extraction.

Issue 2: Product is Colored (Yellow to Brown) After Initial Purification

A colored product indicates the presence of oxidation byproducts.[1] While acid-base extraction may remove some, more targeted methods are often needed.

Option A: Activated Carbon Treatment

Rationale: Activated carbon has a high surface area and can adsorb large, flat, conjugated molecules, which are characteristic of many colored impurities.

• Dissolve the colored product in a suitable hot solvent (e.g., ethanol, isopropanol) for recrystallization.

• Add a very small amount of activated carbon (typically 1-2% by weight) to the hot solution.

• Keep the solution hot and stir for 5-10 minutes. Be aware that excessive carbon or time can lead to product loss.[1]

• Perform a hot filtration through a pad of Celite® or fluted filter paper to remove the carbon.

• Allow the clear, hot filtrate to cool slowly to induce crystallization.

Option B: Column Chromatography

Rationale: If color persists or TLC analysis shows impurities with similar polarity to the product, column chromatography offers the highest resolving power.[1]

• Stationary Phase: Use standard silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent) Selection: The key to successful chromatography is selecting the right solvent system. Use Thin-Layer Chromatography (TLC) to screen different solvent mixtures. For a basic compound like 6-bromotryptamine, a common system is a mixture of a non-polar solvent (like DCM or EtOAc) and a polar solvent (like methanol), often with a small amount of a basic modifier to prevent streaking.

  • Start with a system like 95:5 DCM:Methanol.

  • Add ~1% triethylamine (TEA) or ammonium hydroxide to the eluent to deactivate acidic sites on the silica gel and ensure a sharp, symmetrical spot for the amine.[8]

  • Aim for an Rf value of 0.3-0.4 for your product on the TLC plate for optimal separation on the column.[1]

• Column Packing and Loading: Pack the column with silica gel slurried in the least polar component of your eluent system. Load your sample, either dry-loaded onto silica or dissolved in a minimum amount of solvent, onto the top of the column.

• Elution: Run the column, collecting fractions and monitoring them by TLC to identify and combine those containing the pure product.

Issue 3: Difficulty Inducing Crystallization

If the purified product remains an oil, it may be due to residual impurities preventing the formation of a crystal lattice, or it may be that the free base is simply difficult to crystallize.

Option A: Solvent Screening for Recrystallization

Rationale: The ideal recrystallization solvent dissolves the compound when hot but not when cold.[9]

• Solvent Selection: Test solubility in small vials. Good single-solvent candidates for tryptamines include toluene, ethyl acetate, or isopropanol. A two-solvent system (e.g., dissolving in hot ethanol and adding water or hexane until cloudy) can also be effective.[3][6]

• Procedure: Dissolve the compound in the minimum amount of boiling solvent. If insoluble impurities are present, perform a hot filtration.[9] Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to maximize crystal formation.

• Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent line or adding a seed crystal from a previous batch.

Option B: Salt Formation

Rationale: Converting the basic amine to a salt (e.g., hydrochloride or benzoate) often yields a more stable and highly crystalline solid that is easier to handle and purify by recrystallization.[3][7]

• Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl ether, EtOAc, or isopropanol).

• Slowly bubble dry HCl gas through the solution or add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether) dropwise with stirring.

• The hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold solvent, and dry under vacuum. The salt can then be recrystallized from a solvent like ethanol/water.

Data Summary: Comparison of Purification Techniques

The choice of technique depends on the initial purity of your material and the desired final purity. A combination of methods often yields the best results.

Purification Method	Typical Starting Purity	Expected Final Purity	Typical Yield	Key Advantages & Disadvantages
Acid-Base Extraction	70-90%	90-95%	80-95%	Pro: Excellent for removing acidic and neutral impurities.[1] Con: Will not remove other basic impurities.
Recrystallization	>85%	95-99%	60-85%	Pro: Good for removing small amounts of impurities and for final polishing.[1] Con: Yield can be reduced due to product solubility in the mother liquor.
Column Chromatography	Any	>99%	50-80%	Pro: Highest resolution for separating closely related impurities and colored compounds.[1] Con: Can be time-consuming and solvent-intensive; may lead to lower yields.

References

• BenchChem. (2025). How to increase the purity of 2-(6-bromo-1H-indol-2-yl)ethanamine. BenchChem Technical Support.

• Various Authors. (2012). What's the best way to protect the NH group in Heterocyclic Compounds?. ResearchGate. [Link]

• Erowid. (N.D.). Tryptamine from Tryptophan. Erowid Rhodium Archive. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Purification of Synthetic 6-Methoxytryptamine. BenchChem Technical Support.

• Various Authors. (2025). A New Protecting-Group Strategy for Indoles. ResearchGate. [Link]

• Various Authors. (2021). Improved Purification Procedure Decarboxylation of L-tryptophan to Tryptamine with Benzoate salt. Sciencemadness.org. [Link]

• Various Authors. (2017). What is the best eluent ratios for alkaloid detection on TLC silica gel. ResearchGate. [Link]

• BenchChem. (2025). Refining experimental protocols involving 2-(6-bromo-1H-indol-2-yl)ethanamine. BenchChem Technical Support.

• Alcaide, B., et al. (N.D.). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc. [Link]

• Various Authors. (2015). Tryptamine synthesis: workup woes. Sciencemadness.org. [Link]

• Various Authors. (2022). Tryptophan to tryptamine troubleshooting. Reddit. [Link]

• Wiens, P. S., Johnson, J. L., & Gribble, G. W. (2021). Concerning the Preparation of 6-Bromotryptamine. ResearchGate. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Recrystallization of N-(1H-Indol-3-ylmethylene)cyclohexylamine. BenchChem Technical Support.

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Technical Support Center: Synthesis of 6-Bromoindole Precursors

Welcome to the technical support center for the synthesis of 6-bromoindole precursors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. We understand the nuances and challenges involved in these synthetic routes and aim to provide you with the expertise and practical insights needed to ensure the success of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 6-bromoindole precursors, categorized by the synthetic method.

Method 1: Leimgruber-Batcho Indole Synthesis

The Leimgruber-Batcho synthesis is a powerful method for preparing 2,3-unsubstituted indoles and is particularly useful for the synthesis of 6-bromoindole from 4-bromo-2-nitrotoluene.[1]

Problem 1: Low yield or incomplete consumption of 4-bromo-2-nitrotoluene in the enamine formation step.

• Potential Cause: Insufficient reactivity of the formamide acetal or suboptimal reaction conditions.

• Expert Recommendation:

  • Reagent Choice: While N,N-dimethylformamide dimethyl acetal (DMF-DMA) is commonly used, displacement of dimethylamine with a more nucleophilic amine like pyrrolidine can generate a more reactive reagent in situ, often leading to higher yields and shorter reaction times.[2]

  • Temperature and Time: Ensure the reaction is heated sufficiently, typically near the reflux temperature of the solvent (e.g., DMF), to drive the condensation. Monitor the reaction by TLC until the starting nitrotoluene is consumed.

  • Purity of Starting Material: Ensure the 4-bromo-2-nitrotoluene is pure, as impurities can interfere with the reaction.

Problem 2: Poor yield or formation of multiple byproducts during the reductive cyclization of the enamine.

• Potential Cause: Inefficient reduction of the nitro group, side reactions, or degradation of the product.

• Expert Recommendation:

  • Choice of Reducing Agent: A variety of reducing agents can be effective. While Raney nickel with hydrazine is a classic choice, other systems like palladium on carbon with hydrogen gas, stannous chloride, sodium hydrosulfite, or iron in acetic acid can also be used.[2] The choice may depend on the presence of other functional groups in your molecule. Catalytic hydrogenation (e.g., Pd/C, H2) is often a cleaner method, minimizing the formation of byproducts.

  • Reaction Conditions: The reductive cyclization is typically carried out under mild conditions. For catalytic hydrogenation, ensure the system is properly purged with hydrogen and that the catalyst is active.

  • Work-up: The resulting indole can be sensitive. A prompt and careful work-up under neutral or slightly basic conditions is recommended to avoid degradation.

Method 2: Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method. For 6-bromoindole, the precursor is typically 4-bromophenylhydrazine.

Problem 1: The reaction fails to produce the desired 6-bromoindole, or the yield is very low.

• Potential Cause: Inappropriate acid catalyst, decomposition of the starting material or intermediate, or steric hindrance.

• Expert Recommendation:

  • Acid Catalyst Screening: The choice of acid catalyst is critical. Both Brønsted acids (e.g., HCl, H2SO4, polyphosphoric acid) and Lewis acids (e.g., ZnCl2, BF3) can be used. The optimal acid and its concentration often need to be determined empirically for a specific substrate.[3][4]

  • Temperature Control: While the Fischer synthesis often requires elevated temperatures, excessive heat can lead to degradation. A systematic optimization of the reaction temperature is recommended.

  • Substituent Effects: Be mindful of the substituents on your carbonyl partner. Electron-donating groups can sometimes lead to a competing N-N bond cleavage, which can be a significant side reaction.[3]

  • Alternative Carbonyl Source: If using acetaldehyde to synthesize the parent 6-bromoindole proves problematic, a common and more reliable strategy is to use pyruvic acid to form 6-bromoindole-2-carboxylic acid, which can then be decarboxylated in a subsequent step.[3][5]

Problem 2: Formation of isomeric indole products.

• Potential Cause: Use of an unsymmetrical ketone as the carbonyl partner.

• Expert Recommendation:

  • Regioselectivity: The[3][3]-sigmatropic rearrangement in the Fischer synthesis will proceed to form the more stable enamine intermediate. To ensure a single product, it is best to use a symmetrical ketone or an aldehyde. If an unsymmetrical ketone must be used, be prepared for the formation of isomers and the need for careful purification.

Method 3: Direct Bromination of Indole

Direct bromination is an atom-economical approach, but often suffers from a lack of regioselectivity.

Problem 1: Formation of multiple bromoindole isomers (e.g., 3-bromo, 5-bromo, and dibromoindoles).

• Potential Cause: High reactivity of the indole ring, particularly at the C3 position.

• Expert Recommendation:

  • Protecting the Nitrogen: Protection of the indole nitrogen with an electron-withdrawing group (e.g., Boc, tosyl) can deactivate the pyrrole ring towards electrophilic attack and favor substitution on the benzene ring.

  • Brominating Agent and Solvent: The choice of brominating agent and solvent is crucial for controlling regioselectivity. Milder brominating agents like N-bromosuccinimide (NBS) are often preferred over elemental bromine. Using solvents like DMF can also help to moderate the reactivity.[1]

  • Directed Bromination: A strategy to achieve C6 bromination involves introducing electron-withdrawing groups at both the N1 and C8 (via a precursor) positions to direct the bromine to the C6 position. The directing groups can then be removed.[6]

  • Temperature Control: Perform the bromination at low temperatures (e.g., 0 °C or below) to minimize over-bromination and side reactions.

Problem 2: Difficulty in separating the desired 6-bromoindole from other isomers.

• Potential Cause: Similar polarities of the bromoindole isomers.

• Expert Recommendation:

  • Chromatography: Careful column chromatography on silica gel is typically required. A shallow solvent gradient (e.g., starting with pure hexanes and slowly increasing the polarity with ethyl acetate or dichloromethane) can help to resolve the isomers.[7]

  • Recrystallization: If a crude mixture is obtained with a high proportion of the desired 6-bromoindole, recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can be an effective purification method.

Method 4: Larock Indole Synthesis

The Larock indole synthesis is a modern, palladium-catalyzed method for constructing the indole ring. To synthesize a 6-bromoindole, one would typically start with a 2-haloaniline that also has a bromine at the 4-position (e.g., 2,4-dibromoaniline or 4-bromo-2-iodoaniline).

Problem 1: Low reactivity or no reaction with a 2,4-dibromoaniline precursor.

• Potential Cause: The lower reactivity of aryl bromides compared to aryl iodides in the oxidative addition step of the catalytic cycle.

• Expert Recommendation:

  • Ligand Choice: The original Larock conditions were optimized for iodoanilines. For less reactive bromoanilines, the use of electron-rich and bulky phosphine ligands, such as P(t-Bu)3 or 1,1'-bis(di-tert-butylphosphino)ferrocene (dtbpf), is often necessary to facilitate the oxidative addition step.[8][9]

  • Catalyst System: A pre-catalyst like Pd[P(tBu)3]2 can be effective.[9]

  • Reaction Conditions: Higher reaction temperatures (e.g., 60-110 °C) may be required for bromoaniline substrates.[8][9]

Problem 2: Poor regioselectivity when using an unsymmetrical alkyne.

• Potential Cause: Steric and electronic factors influencing the alkyne insertion step.

• Expert Recommendation:

  • Alkyne Design: The regioselectivity of the Larock synthesis is generally high, with the larger substituent of the alkyne typically ending up at the 2-position of the indole.[8] To ensure high regioselectivity, it is best to use an alkyne with one significantly larger substituent.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider when working with bromine and brominating agents?

A1: Bromine is a highly corrosive, toxic, and volatile substance. Always handle elemental bromine in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., Viton or neoprene over nitrile), safety goggles, and a lab coat.[10] Have a quenching solution, such as sodium thiosulfate, readily available to neutralize any spills. N-bromosuccinimide (NBS) is a solid and generally safer to handle than liquid bromine, but it is still a strong oxidizing agent and an irritant. Avoid inhalation of NBS dust and contact with skin and eyes.

Q2: My final 6-bromoindole product is colored (e.g., purple, brown). What is the likely cause and how can I purify it?

A2: Indoles are susceptible to air and light-induced oxidation, which can lead to the formation of colored, often polymeric, impurities.[11] To purify a colored product, you can try the following:

• Column Chromatography: This is often the most effective method. Eluting with a non-polar solvent system can separate the desired product from more polar, colored impurities.[7]

• Activated Carbon Treatment: Dissolving the crude product in a suitable solvent and treating it with a small amount of activated carbon can help to adsorb colored impurities. Filter the solution through Celite and then recrystallize the product.

• Recrystallization: This can be effective if the impurities have different solubilities than the product.[7]

Q3: Can I use the Fischer indole synthesis to prepare 6-bromoindole-2-carboxylic acid?

A3: Yes, this is a very common and often reliable strategy. Reacting 4-bromophenylhydrazine with pyruvic acid will yield 6-bromoindole-2-carboxylic acid.[5] This can then be decarboxylated, if desired, to give 6-bromoindole. This two-step approach often provides better overall yields and avoids the issues associated with using acetaldehyde in the Fischer synthesis.[3]

Q4: What are the typical spectroscopic signatures of 6-bromoindole?

A4:

• ¹H NMR: In CDCl₃, you would expect to see signals for the aromatic protons. The proton at C7 (adjacent to the bromine) will typically appear as a singlet or a doublet with a small coupling constant. The other protons on the benzene ring will show characteristic doublet or doublet of doublets splitting patterns. The protons on the pyrrole ring (C2, C3, and N-H) will also be present.

• ¹³C NMR: The carbon atom attached to the bromine (C6) will have a characteristic chemical shift.

• Mass Spectrometry: Due to the presence of a bromine atom, the molecular ion peak will show a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes).

Q5: Which method is "best" for synthesizing 6-bromoindole?

A5: The "best" method depends on several factors, including the desired scale of the reaction, the availability of starting materials, the required purity of the final product, and the functional groups present in the molecule.

• For large-scale synthesis of unsubstituted 6-bromoindole, the Leimgruber-Batcho synthesis is often a good choice due to its high yields and the commercial availability of 4-bromo-2-nitrotoluene.[1][2]

• The Fischer indole synthesis is very versatile and can be used to introduce substituents at the 2- and 3-positions. The two-step procedure using pyruvic acid is particularly robust.[3]

• Direct bromination is atom-economical but requires careful optimization to control regioselectivity. It is best suited for situations where N-protection strategies can be employed.[1][6]

• The Larock indole synthesis is excellent for constructing highly substituted indoles with good control over the substitution pattern, but requires a palladium catalyst and potentially expensive ligands.[8][9]

Data and Protocols

Table 1: Comparison of Selected Synthetic Routes to 6-Bromoindole Precursors

Synthesis Method	Starting Material	Key Reagents	Typical Yield	Key Challenges
Leimgruber-Batcho	4-Bromo-2-nitrotoluene	DMF-DMA, Pyrrolidine; Reductant (e.g., Pd/C, H₂)	High	Availability of substituted nitrotoluenes
Fischer Indole	4-Bromophenylhydrazine	Pyruvic Acid, Acid Catalyst (e.g., PPA)	Good to High	Potential for N-N bond cleavage side reactions
Direct Bromination	Indole	NBS, DMF	Variable	Poor regioselectivity, formation of isomers
Larock Indole	2,4-Dibromoaniline	Alkyne, Pd Catalyst, Ligand (e.g., P(tBu)₃)	Good	Requires catalyst and ligand, reactivity of bromoaniline

Experimental Protocol: Leimgruber-Batcho Synthesis of 6-Bromoindole

Step 1: Enamine Formation

• To a solution of 4-bromo-2-nitrotoluene in DMF, add N,N-dimethylformamide dimethyl acetal (DMF-DMA) and pyrrolidine.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude enamine.

Step 2: Reductive Cyclization

• Dissolve the crude enamine in a suitable solvent (e.g., ethanol, ethyl acetate).

• Add a catalytic amount of palladium on carbon (10 mol%).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 6-bromoindole.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Workflow for Leimgruber-Batcho Synthesis of 6-Bromoindole

Caption: Workflow for the Leimgruber-Batcho synthesis of 6-bromoindole.

Mechanism of Fischer Indole Synthesis

Caption: Simplified mechanism of the Fischer indole synthesis.

References

• Suárez-Castillo, O. R., et al. (2011). C-6 regioselective bromination of methyl indolyl-3-acetate.
• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes. Journal of the American Chemical Society, 113(17), 6689-6690.
• BenchChem. (2025).
• Larock, R. C. (2009).
• Biosynth. (n.d.). 6-Bromoindole-2-carboxylic acid.
• Larock, R. C., & Doty, M. J. (1993). Synthesis of 2,3-disubstituted indoles via palladium-catalyzed annulation of internal alkynes by o-iodoanilines. The Journal of Organic Chemistry, 58(17), 4579-4583.
• Sigma-Aldrich. (2025).
• Suárez-Castillo, O. R., et al. (2011). C-6 Regioselective Bromination of Methyl Indolyl-3-acetate.
• Clark, R. D., & Repke, D. B. (1984). The Leimgruber-Batcho indole synthesis. Heterocycles, 22(1), 195-221.
• Gribble, G. W. (2010). Leimgruber–Batcho indole synthesis. In Name Reactions in Heterocyclic Chemistry II (pp. 275-291). John Wiley & Sons.
• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros.
• Özer, G., et al. (2012). The regioselective Larock indole synthesis catalyzed by NHC–palladium complexes. RSC Advances, 2(24), 9119-9124.
• Guidechem. (n.d.). 6-Bromoindole 52415-29-9 wiki.
• Wikipedia. (n.d.).
• Garg, N. K., et al. (2016).
• Sigma-Aldrich. (2025). Safety Data Sheet: 4-Bromophenylhydrazine hydrochloride.
• ChemicalBook. (n.d.). 6-Bromoindole-3-carboxaldehyde(17826-04-9) 1H NMR spectrum.
• BenchChem. (2025).
• Crescent Chemical Company. (n.d.). 6-BROMOINDOLE-2-CARBOXYLIC ACID.
• PubChem. (n.d.). 6-Bromoindole.
• Sigma-Aldrich. (n.d.). 6-bromoindole synthesis.
• El-Mekabaty, A., & El-Sayed, R. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53535-53564.
• Wikipedia. (n.d.). Fischer indole synthesis.
• BenchChem. (2025). Comparative Analysis of Synthesis Methods for 3-Acetyl-6-bromoquinolin-4(1H)-one: A Guide for Researchers.
• University of California, Santa Barbara. (n.d.).
• BenchChem. (2025).
• Li, J. J. (2009). Batcho–Leimgruber indole synthesis. In Name Reactions in Heterocyclic Chemistry (pp. 1-28).
• ResearchGate. (n.d.). Leimgruber-Batcho Indole Synthesis (mid-20 th century).
• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026).
• Sigma-Aldrich. (n.d.). 6-Bromoindole 96 52415-29-9.
• Google Patents. (n.d.).
• BenchChem. (2025). comparative study of different synthetic routes to 5-bromoindole.
• BenchChem. (2025). A Comparative Guide to Indole Synthesis: Classic Routes Versus Modern Methods.
• BenchChem. (2025). A Comparative Guide to Traditional and Microwave-Assisted Indole Synthesis: Yields and Methodologies.
• CP Lab Safety. (n.d.). 6-Bromoindole-2-carboxylic Acid, 5 grams.
• Saracoglu, N., et al. (2023). Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides. The Journal of Organic Chemistry, 88(5), 2933-2945.
• Moroz, Y. S., et al. (2022).
• ChemicalBook. (2025). 5-Bromoindole-2-carboxylic acid | 7254-19-5.
• Zhang, Y., et al. (2022). Brønsted acid catalyzed remote C6 functionalization of 2,3-disubstituted indoles with β,γ-unsaturated α-ketoester. Frontiers in Chemistry, 10, 1046631.
• Archean Chemical Industries. (2022).
• Semantic Scholar. (n.d.). 6-bromoindole.
• Sigma-Aldrich. (n.d.). 6-Bromoindole 96 52415-29-9.
• BenchChem. (2025). Technical Support Center: Managing Impurities in Commercial 5-Bromoindole.
• Saracoglu, N., et al. (2023). Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides. The Journal of Organic Chemistry, 88(5), 2933-2945.
• Sigma-Aldrich. (n.d.). 6-Bromoindole-3-carboxaldehyde 97 17826-04-9.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
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• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
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• 9. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

"preventing debromination during the reduction step of 6-bromotryptamine synthesis"

A Guide to Preventing Debromination During the Reduction of 6-Bromo-3-(2-nitrovinyl)indole

Welcome to the Technical Support Center for drug development professionals, researchers, and scientists. This guide provides in-depth troubleshooting advice and detailed protocols to address the critical challenge of preventing debromination during the reduction step in the synthesis of 6-bromotryptamine. As Senior Application Scientists, we have compiled this resource based on a synthesis of literature and field-proven insights to ensure the scientific integrity and successful outcome of your experiments.

I. Frequently Asked Questions (FAQs)

Q1: Why is debromination a common and significant problem when reducing 6-bromo-3-(2-nitrovinyl)indole?

A1: Debromination, the undesired replacement of a bromine atom with a hydrogen atom, is a frequent side reaction during the reduction of halogenated indoles. This is particularly problematic when using powerful hydride-donating reagents like lithium aluminum hydride (LiAlH₄). The electron-rich nature of the indole ring can facilitate the cleavage of the carbon-bromine bond, leading to the formation of tryptamine as a significant impurity, which can be difficult to separate from the desired 6-bromotryptamine.

Q2: I used LiAlH₄ for the reduction and my final product is a mixture of 6-bromotryptamine and tryptamine. What went wrong?

A2: Lithium aluminum hydride is a very strong reducing agent and is known to cause the reductive cleavage of aryl halides, including bromoindoles. The high reactivity of the hydride species can lead to the unwanted debromination side reaction.

Q3: Are there alternative reducing agents that are less likely to cause debromination?

A3: Yes, several milder and more chemoselective reducing agents and methods can be employed to minimize or eliminate debromination. These include catalytic transfer hydrogenation, reductions with sodium borohydride in the presence of a nickel catalyst, reduction with borane complexes, the use of diimide, and reduction with metallic iron in an acidic medium.

Q4: Can modifying the substrate instead of the reducing agent prevent debromination?

A4: Absolutely. Protecting the indole nitrogen with a suitable protecting group can significantly reduce the propensity for debromination. N-protection modulates the electron density of the indole ring, making the C-Br bond less susceptible to cleavage.

II. Troubleshooting Guide: From Problem to Solution

This section provides a more detailed, question-and-answer-formatted guide to troubleshoot specific issues encountered during the reduction of 6-bromo-3-(2-nitrovinyl)indole.

Problem 1: Significant Debromination Observed with LiAlH₄

"My NMR and mass spectrometry data show a significant amount of tryptamine in my product after LiAlH₄ reduction. How can I avoid this?"

Root Cause Analysis:

Lithium aluminum hydride is a potent, non-selective reducing agent. The mechanism of LiAlH₄-induced dehalogenation of aryl halides is complex and can involve a single-electron transfer (SET) pathway. The highly reactive hydride attacks the carbon-halogen bond, leading to its cleavage.

Solutions:

The most effective solution is to switch to a milder and more chemoselective reducing system. Below are several recommended alternatives with detailed protocols.

**dot

Caption: Troubleshooting flowchart for debromination.

III. Recommended Protocols for Chemoselective Reduction

Here we provide detailed, step-by-step protocols for alternative reduction methods that have been shown to be effective in reducing nitroalkenes without causing debromination of aryl halides.

Protocol 1: Reduction with Sodium Borohydride and Nickel(II) Acetate

This method utilizes the in situ generation of a nickel boride species which is a more selective reducing agent than NaBH₄ alone.[1][2]

Materials:

• 6-bromo-3-(2-nitrovinyl)indole

• Sodium borohydride (NaBH₄)

• Nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) in methanol.

• Add nickel(II) acetate tetrahydrate (0.2 equivalents) to the solution and stir for 15 minutes at room temperature.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (4-6 equivalents) portion-wise over 30 minutes, maintaining the temperature below 5 °C. A black precipitate of nickel boride will form.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Filter the mixture through a pad of celite to remove the nickel boride precipitate, washing the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 6-bromotryptamine.

• Purify the product by column chromatography on silica gel.

Reagent	Molar Equivalents	Role
6-bromo-3-(2-nitrovinyl)indole	1	Substrate
Ni(OAc)₂·4H₂O	0.2	Catalyst precursor
NaBH₄	4-6	Reducing agent

Protocol 2: Reduction with Diimide

Diimide (HN=NH) is a mild reducing agent generated in situ, which is highly selective for non-polar double and triple bonds and is tolerant of many functional groups, including aryl halides.[3][4][5][6]

Materials:

• 6-bromo-3-(2-nitrovinyl)indole

• 2-Nitrobenzenesulfonylhydrazide

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

Procedure:

• To a solution of 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) in dichloromethane, add 2-nitrobenzenesulfonylhydrazide (3-5 equivalents).

• Add triethylamine (3-5 equivalents) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction by TLC.

• After completion, filter the reaction mixture to remove any precipitated solids.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Reagent	Molar Equivalents	Role
6-bromo-3-(2-nitrovinyl)indole	1	Substrate
2-Nitrobenzenesulfonylhydrazide	3-5	Diimide precursor
Triethylamine	3-5	Base for diimide generation

Protocol 3: Catalytic Transfer Hydrogenation

This method uses a hydrogen donor (e.g., ammonium formate) in the presence of a palladium catalyst. It is a mild and effective way to reduce nitro groups without affecting aryl halides.[7][8][9]

Materials:

• 6-bromo-3-(2-nitrovinyl)indole

• Ammonium formate (HCO₂NH₄)

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

Procedure:

• To a solution of 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) in methanol, add ammonium formate (5-10 equivalents).

• Carefully add 10% Pd/C (10-20 mol% by weight) to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 1-3 hours.

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst. Wash the celite pad with methanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water to remove any remaining ammonium salts.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product.

• Purify by column chromatography.

Reagent	Molar Equivalents/Loading	Role
6-bromo-3-(2-nitrovinyl)indole	1	Substrate
Ammonium formate	5-10	Hydrogen donor
10% Pd/C	10-20 mol%	Catalyst

Protocol 4: Reduction with Iron in Acetic Acid

Reduction with iron powder in an acidic medium is a classical and cost-effective method for the chemoselective reduction of nitro groups in the presence of other reducible functionalities like aryl halides.[10][11][12][13][14]

Materials:

• 6-bromo-3-(2-nitrovinyl)indole

• Iron powder (Fe)

• Glacial acetic acid (AcOH)

• Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• In a round-bottom flask, suspend 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) and iron powder (5-10 equivalents) in a mixture of ethanol and glacial acetic acid (e.g., 4:1 v/v).

• Heat the mixture to reflux with vigorous stirring for 2-4 hours, monitoring by TLC.

• After completion, cool the reaction mixture and filter through celite to remove the excess iron. Wash the celite pad with ethanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and carefully neutralize with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Reagent	Molar Equivalents	Role
6-bromo-3-(2-nitrovinyl)indole	1	Substrate
Iron powder	5-10	Reducing agent
Acetic acid	-	Acidic medium

Protocol 5: Reduction with Borane-Tetrahydrofuran Complex

Borane-THF is another selective reducing agent that can be used for the reduction of nitroalkenes.[15][16][17][18]

Materials:

• 6-bromo-3-(2-nitrovinyl)indole

• Borane-tetrahydrofuran complex (BH₃·THF) (1 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

• Ethyl acetate (EtOAc)

Procedure:

• Dissolve 6-bromo-3-(2-nitrovinyl)indole (1 equivalent) in anhydrous THF under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Slowly add the borane-THF complex solution (3-4 equivalents) dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for 4-8 hours, monitoring by TLC.

• Cool the reaction mixture back to 0 °C and carefully quench by the slow dropwise addition of methanol until gas evolution ceases.

• Add 1 M HCl and stir for 30 minutes.

• Basify the mixture with 1 M NaOH until pH > 10.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by column chromatography.

Reagent	Molar Equivalents	Role
6-bromo-3-(2-nitrovinyl)indole	1	Substrate
BH₃·THF	3-4	Reducing agent

IV. Advanced Topic: The Role of N-Protection

"I'm still observing some debromination even with milder reducing agents. What else can I do?"

Protecting the indole nitrogen is a highly effective strategy to further suppress debromination. The acidic N-H proton can be deprotonated under certain reaction conditions, increasing the electron density of the indole ring and making the C-Br bond more labile. N-protection mitigates this effect.

**dot

Caption: Rationale for N-protection of the indole ring.

Common protecting groups for indoles that are stable to the recommended reductive conditions include tert-Butoxycarbonyl (Boc) and (2-(Trimethylsilyl)ethoxy)methyl (SEM). The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its eventual removal.

V. References

• Reductions with diimide. Wikipedia. [Link]

• Borane Reductions (using BH3.THF or BH3.Me2S, BMS). Organic Synthesis. [Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). ResearchGate. [Link]

• Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. Organic Chemistry Portal. [Link]

• Tryptamine synthesis help. Reddit. [Link]

• ChemInform Abstract: Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. ResearchGate. [Link]

• Borane Tetrahydrofuran. Common Organic Chemistry. [Link]

• Improved Method for the Diimide Reduction of Multiple Bonds on Solid-Supported Substrates. National Institutes of Health. [Link]

• Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. ACS Publications. [Link]

• Nitro Reduction - Common Conditions. Common Organic Chemistry. [Link]

• Nitro Reduction - Iron (Fe). Common Organic Chemistry. [Link]

• (PDF) Reduction of Electron-Rich Nitro Heteroarenes; A Comprehensive Review. ResearchGate. [Link]

• 19.3: Reductions using NaBH4, LiAlH4. Chemistry LibreTexts. [Link]

• VERSATILE CATALYTIC TRANSFER HYDROGENATIONS IN ORGANIC SYNTHESIS. ScholarWorks @ UTRGV. [Link]

• Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN. Oriental Journal of Chemistry. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Synthetic 2-(6-Bromo-1H-indol-3-yl)ethanamine

For researchers, scientists, and professionals in the realm of drug development, the meticulous validation of a synthetic compound's purity is a cornerstone of reliable and reproducible research. This guide offers an in-depth, objective comparison of analytical techniques for assessing the purity of 2-(6-bromo-1H-indol-3-yl)ethanamine, a tryptamine derivative with significant interest in medicinal chemistry. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to ensure a self-validating approach to purity assessment.

The Criticality of Purity in Drug Discovery

An Orthogonal Approach to Purity Validation

No single analytical technique can provide a complete picture of a compound's purity. A comprehensive assessment relies on an orthogonal approach, utilizing multiple methods that measure different physicochemical properties of the molecule. This guide will focus on a synergistic workflow employing High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis.

dot graph TD { subgraph "Purity Validation Workflow for 2-(6-bromo-1H-indol-3-yl)ethanamine" A[Start: Synthetic Product] --> B{Initial Purity Assessment}; B --> C[HPLC-UV for Quantification]; B --> D[NMR for Structural Confirmation & Purity]; B --> E[Mass Spectrometry for Impurity ID]; C --> F{Quantitative Purity}; D --> G{Structural Integrity}; E --> H{Impurity Profile}; F & G & H --> I[Elemental Analysis for Elemental Composition]; I --> J[Final Purity Confirmation]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style G fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style H fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style I fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style J fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF }

Figure 1. Orthogonal workflow for purity validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is a cornerstone technique for purity analysis due to its high resolution, sensitivity, and quantitative accuracy. For tryptamine derivatives, reversed-phase HPLC is the method of choice.

Principle: The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase (typically C18) and a polar mobile phase. More polar compounds elute earlier, while less polar compounds are retained longer.

Experimental Protocol: Reversed-Phase HPLC-UV

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is often effective for separating tryptamines and their impurities.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the indole chromophore has strong absorbance, typically around 280 nm.[1]

• Sample Preparation: Dissolve a precisely weighed amount of the compound in the mobile phase to a known concentration (e.g., 1 mg/mL).

Data Interpretation and Comparison:

The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. A key impurity to monitor for is the debrominated analog, tryptamine.[2] Due to the loss of the bromine atom, tryptamine is more polar and would be expected to have a shorter retention time than the parent compound.

Technique	Principle	Strengths	Limitations
HPLC-UV	Chromatographic separation based on polarity.	High resolution, quantitative, robust, ideal for routine purity checks.	Requires chromophores for UV detection, may not detect non-UV active impurities.
qNMR	Signal intensity is directly proportional to the number of nuclei.	Provides absolute purity without a reference standard, structural information.	Lower sensitivity than HPLC, requires a high-purity internal standard.
LC-MS	Separation by HPLC with mass detection.	High sensitivity and selectivity, excellent for identifying unknown impurities.	Quantitative response can vary between compounds, more complex instrumentation.
Elemental Analysis	Measures the percentage of C, H, N, and Br.	Confirms elemental composition, provides a fundamental measure of purity.	Does not distinguish between isomers or identify organic impurities.

Table 1. Comparison of Analytical Techniques for Purity Validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Molecular Structure

NMR spectroscopy is an indispensable tool for the unambiguous confirmation of a molecule's structure and can also be used for quantitative purity assessment (qNMR).

Principle: NMR exploits the magnetic properties of atomic nuclei. The chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom in a molecule results in a unique resonance frequency (chemical shift), providing a fingerprint of the molecular structure.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, CDCl₃, or MeOD).

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent.

• Data Acquisition: Acquire standard ¹H and ¹³C NMR spectra. For structural confirmation, 2D NMR experiments like COSY and HSQC can be beneficial.

Data Interpretation:

The ¹H NMR spectrum of 2-(6-bromo-1H-indol-3-yl)ethanamine is expected to show characteristic signals for the indole ring protons and the ethylamine side chain. Based on data for similar 6-bromotryptamine derivatives, the aromatic protons will appear in the range of δ 7.0-8.0 ppm, and the ethylamine protons will be in the aliphatic region (δ 2.5-3.5 ppm).[3] The presence of impurities would be indicated by extra peaks in the spectrum.

For quantitative NMR (qNMR), a certified internal standard of known purity is added in a precise amount to the sample. The purity of the analyte is calculated by comparing the integral of a specific analyte signal to the integral of a known signal from the internal standard.

dot graph TD { subgraph "NMR Analysis Workflow" A[Sample Preparation] --> B{NMR Data Acquisition}; B --> C[1D NMR (1H, 13C)]; B --> D[2D NMR (COSY, HSQC)]; C --> E{Structural Confirmation}; C --> F{Purity Assessment (qNMR)}; D --> E; E & F --> G[Final Report]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style B fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style C fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style F fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style G fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF }

Figure 2. Workflow for NMR-based structural and purity analysis.

Mass Spectrometry (MS): Identifying the Unknowns

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and for identifying impurities, even at trace levels. When coupled with a separation technique like HPLC (LC-MS), it provides a comprehensive impurity profile.

Principle: Molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). The fragmentation pattern of the molecular ion can provide valuable structural information.

Experimental Protocol: LC-MS

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• Ionization Source: Electrospray ionization (ESI) is commonly used for tryptamines.

• LC Conditions: Similar to the HPLC-UV method described above.

• MS Data Acquisition: Acquire data in both full scan mode to detect all ions and in tandem MS (MS/MS) mode to fragment ions of interest for structural elucidation.

Data Interpretation:

The full scan mass spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ of 2-(6-bromo-1H-indol-3-yl)ethanamine. Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes) will be observed for all bromine-containing fragments. A key fragmentation pathway for tryptamines involves the cleavage of the Cα-Cβ bond of the ethylamine side chain, leading to the formation of a stable immonium ion.

Elemental Analysis: The Fundamental Confirmation

Elemental analysis provides a fundamental measure of a compound's purity by determining the percentage composition of its constituent elements (carbon, hydrogen, nitrogen, and in this case, bromine).

Principle: The sample is combusted in a controlled environment, and the resulting gases (CO₂, H₂O, N₂) are quantitatively measured. Bromine content can be determined by methods such as ion chromatography after combustion.

Experimental Protocol: CHN/Br Analysis

• Instrumentation: An elemental analyzer.

• Sample Preparation: A small, precisely weighed amount of the dried sample is required.

• Analysis: The instrument performs the combustion and detection automatically.

Data Interpretation:

The experimentally determined percentages of C, H, N, and Br are compared to the theoretical values calculated from the molecular formula (C₁₀H₁₁BrN₂). A close agreement (typically within ±0.4%) is a strong indicator of high purity.

Element	Theoretical %
Carbon (C)	50.23
Hydrogen (H)	4.64
Bromine (Br)	33.41
Nitrogen (N)	11.72

Table 2. Theoretical Elemental Composition of 2-(6-bromo-1H-indol-3-yl)ethanamine.

Conclusion: A Synthesis of Evidence for Unquestionable Purity

Validating the purity of a synthetic compound like 2-(6-bromo-1H-indol-3-yl)ethanamine requires a rigorous and multi-faceted analytical strategy. By combining the quantitative power of HPLC, the structural certainty of NMR, the impurity identification capabilities of mass spectrometry, and the fundamental confirmation of elemental analysis, researchers can build a comprehensive and self-validating data package. This orthogonal approach ensures the reliability of subsequent biological and pharmacological studies, ultimately contributing to the integrity and advancement of scientific discovery.

References

• Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed Central. Available at: [Link]

• General Procedures. 1H and 13C NMR spectra were recorded at 25 °C using a 400 MHz. Available at: [Link]

• Wiley-VCH 2007 - Supporting Information. Available at: [Link]

• 40-Supporting informationRNP-1107-701. Available at: [Link]

• Supplementary Information - The Royal Society of Chemistry. Available at: [Link]

• Test purchase of new synthetic tryptamines via the Internet: Identity check by GC-MS and separation by HPLC. Journal of Applied Pharmaceutical Science. Available at: [Link]

• 2-(6-bromo-1H-indol-3-yl)ethan-1-amine hydrochloride - Chemspace. Chemspace. Available at: [Link]

• Concerning the Preparation of 6-Bromotryptamine | Request PDF. ResearchGate. Available at: [Link]

• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra - MDPI. MDPI. Available at: [Link]

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Available at: [Link]

• Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Substituted tryptamine - Wikipedia. Wikipedia. Available at: [Link]

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A Comparative Analysis of 6-Bromotryptamine Derivatives and Other 5-HT2A Antagonists: A Guide for Researchers

This guide provides a comprehensive comparative analysis of 6-bromotryptamine derivatives, a promising class of novel compounds, with established 5-HT2A receptor antagonists. Designed for researchers, scientists, and drug development professionals, this document delves into the binding affinities, functional activities, and underlying experimental methodologies, offering a robust resource for those engaged in neuropsychiatric drug discovery.

The 5-HT2A Receptor: A Critical Target in Neuropsychiatry

The serotonin 5-HT2A receptor, a G protein-coupled receptor (GPCR), is a pivotal player in a vast array of physiological and cognitive processes. Its dysregulation has been implicated in the pathophysiology of numerous neuropsychiatric conditions, including schizophrenia, depression, and anxiety disorders. Consequently, the 5-HT2A receptor has emerged as a primary target for the development of novel therapeutics. Antagonism of this receptor is a key mechanism of action for many atypical antipsychotic drugs.

Upon activation by its endogenous ligand, serotonin (5-hydroxytryptamine or 5-HT), the 5-HT2A receptor primarily couples to the Gq/G11 signaling pathway. This initiates a cascade of intracellular events, beginning with the activation of phospholipase C (PLC), which in turn leads to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key signaling event that can be quantified to assess receptor activation.

Figure 1: Simplified 5-HT2A Receptor Signaling Pathway.

Comparative Pharmacological Profiles

A critical aspect of drug development is the quantitative comparison of the potencies of different compounds. This is typically achieved through in vitro assays that measure a compound's binding affinity (Ki) and its functional activity as an antagonist (IC50).

Binding Affinity (Ki)

Binding affinity is a measure of the strength of the interaction between a ligand and its receptor. It is typically determined through radioligand binding assays, where a radiolabeled compound with known high affinity for the receptor is displaced by the test compound. The Ki value represents the concentration of the test compound that will bind to 50% of the receptors in the absence of the radioligand. A lower Ki value indicates a higher binding affinity.

Functional Antagonist Potency (IC50)

Functional potency measures the concentration of an antagonist required to inhibit a specific cellular response by 50%. For 5-HT2A antagonists, this is often determined using a calcium flux assay, where the antagonist's ability to block serotonin-induced increases in intracellular calcium is measured. A lower IC50 value signifies a more potent antagonist.

The following table summarizes the available binding affinity and functional potency data for 6-bromotryptamine derivatives and a selection of well-characterized 5-HT2A antagonists.

Compound	Type	5-HT2A Binding Affinity (Ki, nM)	5-HT2A Functional Antagonism (IC50, nM)	Primary Assay Type(s)
6-Bromo-N-hexanoyltryptamine	Novel Tryptamine Derivative	Data not available	~10,000 (Estimated based on 70% inhibition at 10 µM relative to Ketanserin)	Calcium Flux Assay
Ketanserin	Classical Antagonist	0.35 - 1.6	1.04	Radioligand Binding, Calcium Flux Assay
Risperidone	Atypical Antipsychotic	0.16 - 0.6	Data not available	Radioligand Binding
Pimavanserin	Selective Inverse Agonist	~0.5 (pKi 9.3)	2 (pIC50 8.7)	Radioligand Binding, Cell-based Functional Assay
M100907 (Volinanserin)	Selective Antagonist	~0.3 (Kd)	Data not available	Radioligand Binding

Note: Ki and IC50 values can vary between studies due to different experimental conditions (e.g., cell lines, radioligands, assay buffers). The data presented here are representative values from the cited literature.

A recent study exploring the structure-activity relationship of 6-bromotryptamine derivatives found that the length of the N-acyl chain significantly influences antagonist activity.[1][2][3] Among the synthesized compounds, 6-bromo-N-hexanoyltryptamine emerged as the most potent, exhibiting approximately 70% of the inhibitory activity of the positive control, ketanserin, when tested at a concentration of 10 µM in a calcium flux assay.[1][2][3] While a direct IC50 value was not reported, this finding suggests that 6-bromo-N-hexanoyltryptamine possesses significant 5-HT2A antagonist properties, albeit likely with lower potency compared to established antagonists like ketanserin and pimavanserin.

Experimental Methodologies: A Closer Look

The data presented in the comparative table are derived from robust and well-validated experimental protocols. Understanding these methodologies is crucial for interpreting the results and designing future experiments.

Radioligand Binding Assay

This "gold standard" technique directly measures the affinity of a compound for a receptor. The underlying principle is the competition between an unlabeled test compound and a radiolabeled ligand (e.g., [3H]ketanserin) for binding to the receptor.

Figure 2: General Workflow for a Radioligand Binding Assay.

Step-by-Step Protocol Outline:

• Membrane Preparation: Tissues or cells expressing the 5-HT2A receptor are homogenized and centrifuged to isolate the cell membranes containing the receptor.

• Incubation: The membranes are incubated in a buffer solution containing a fixed concentration of a radiolabeled ligand (e.g., [3H]ketanserin) and a range of concentrations of the unlabeled test compound.

• Separation: After incubation, the mixture is rapidly filtered through a glass fiber filter. The filter traps the membranes with the bound radioligand, while the unbound radioligand passes through.

• Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the concentration of the test compound. A competition curve is generated, from which the IC50 (the concentration of the test compound that displaces 50% of the radioligand) is determined. The IC50 is then converted to the Ki value using the Cheng-Prusoff equation.

Calcium Flux Assay

This functional assay measures the ability of an antagonist to block the agonist-induced increase in intracellular calcium, a direct consequence of 5-HT2A receptor activation via the Gq/G11 pathway.

Figure 3: General Workflow for a Calcium Flux Assay.

Step-by-Step Protocol Outline:

• Cell Culture and Dye Loading: Cells engineered to express the 5-HT2A receptor are cultured and then loaded with a fluorescent calcium indicator dye (e.g., Fluo-4 AM). This dye exhibits a significant increase in fluorescence upon binding to free calcium.

• Antagonist Incubation: The dye-loaded cells are pre-incubated with various concentrations of the test antagonist.

• Agonist Stimulation: A 5-HT2A receptor agonist, such as serotonin, is added to the cells to stimulate receptor activation and subsequent calcium release.

• Fluorescence Measurement: The fluorescence intensity of the cells is measured over time using a fluorescence plate reader. A rapid increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: The antagonist's effect is quantified by the reduction in the agonist-induced fluorescence signal. A dose-response curve is generated by plotting the percentage of inhibition against the antagonist concentration, allowing for the determination of the IC50 value.

Structure-Activity Relationship of 6-Bromotryptamine Derivatives

The study by Dong et al. (2015) provides valuable insights into the structure-activity relationship (SAR) of 6-bromotryptamine derivatives as 5-HT2A antagonists.[1][2][3] A key finding was that the length of the N-acyl chain plays a crucial role in determining the antagonist activity. The activity was observed to increase with chain length from N-acetyl (C2) to N-hexanoyl (C6), with the N-hexanoyl derivative being the most potent.[1][2][3] However, further increasing the chain length to N-heptanoyl (C7) and N-octanoyl (C8) resulted in a decrease in activity.[1][2][3] This suggests that there is an optimal lipophilicity and/or steric bulk at this position for effective interaction with the 5-HT2A receptor binding pocket.

Conclusion and Future Directions

This comparative guide highlights the pharmacological profile of 6-bromotryptamine derivatives in the context of established 5-HT2A antagonists. While 6-bromo-N-hexanoyltryptamine demonstrates promising antagonist activity, its potency appears to be lower than that of highly optimized drugs like risperidone and pimavanserin.

Future research should focus on:

• Quantitative Potency Determination: Obtaining precise IC50 and Ki values for the most promising 6-bromotryptamine derivatives is essential for a more accurate comparison and for guiding further optimization.

• Selectivity Profiling: Assessing the binding affinity of these compounds against other serotonin receptor subtypes and other relevant off-targets is crucial to determine their selectivity profile.

• In Vivo Studies: Evaluating the in vivo efficacy and pharmacokinetic properties of the most potent and selective 6-bromotryptamine derivatives in relevant animal models of neuropsychiatric disorders will be a critical next step in their development as potential therapeutic agents.

The exploration of novel chemical scaffolds, such as the 6-bromotryptamine core, remains a vital endeavor in the quest for safer and more effective treatments for a range of debilitating brain disorders.

References

• Dong, L., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Molecules, 20(9), 17096-17106. [Link]

• Patsnap Synapse. (2024). What are 5-HT2A receptor antagonists and how do they work?. [Link]

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A Comparative Analysis of the Biological Activities of 6-Bromotryptamine Derivatives

Introduction: The Therapeutic Potential of a Marine Scaffold

6-Bromotryptamine, an indole alkaloid found in various marine organisms, serves as a privileged scaffold in medicinal chemistry.[1] Its unique structure, featuring a bromine atom on the indole ring, has prompted extensive research into the synthesis and biological evaluation of its derivatives. This guide provides a comparative analysis of the diverse biological activities exhibited by these compounds, ranging from neuromodulation to antimicrobial and neuroprotective effects. We will delve into the structure-activity relationships (SAR) that govern their function and present the experimental data that underpins these findings, offering a valuable resource for researchers in drug discovery and development.

Modulation of the Serotonergic System: 5-HT₂A Receptor Antagonism

The 5-hydroxytryptamine type 2A (5-HT₂A) receptor, a G-protein coupled receptor, is a critical target in the central nervous system. Its modulation is central to the action of several antipsychotic and anxiolytic drugs.[2][3] The discovery of 6-bromotryptamine derivatives with potent 5-HT₂A antagonist activity highlights a promising avenue for developing novel therapeutics for neuropsychiatric disorders.[4][5]

Structure-Activity Relationship (SAR) of N-Acyl Derivatives

A key study investigated a series of N-acylated 6-bromotryptamine derivatives to understand how the length of the acyl chain influences antagonist activity.[4][6] The research began with the isolation of 6-bromo-N-propionyltryptamine (C3 chain) and 6-bromo-N-acetyltryptamine (C2 chain) from the marine bacterium Pseudoalteromonas rubra.[4][7] It was observed that the propionyl derivative exhibited stronger 5-HT₂A receptor antagonist activity than the acetyl derivative, suggesting that a longer acyl chain might enhance potency.[4][6]

To explore this hypothesis, a series of analogues with acyl chains ranging from four to eight carbons (C4-C8) were synthesized and evaluated.[4][8] The results demonstrated a clear trend: antagonist activity gradually increased with chain length from C2 up to C6. However, a further increase in chain length to C7 or C8 led to a significant decline in activity.[6] The most potent compound in the series was 6-bromo-N-hexanoyltryptamine (C6) , which displayed an inhibitory activity approximately 5-fold stronger than the parent propionyl compound and reached about 70% of the efficacy of the positive control, ketanserin.[4][5] This parabolic relationship suggests an optimal acyl chain length for fitting into the receptor's binding pocket.

Quantitative Comparison of 5-HT₂A Receptor Antagonist Activity

Compound	Acyl Chain Length	5-HT₂A Receptor Inhibition (%) at 10 µM	Reference
6-bromo-N-acetyltryptamine	C2	~10%	[4][6]
6-bromo-N-propionyltryptamine	C3	~18%	[4][6]
6-bromo-N-butyryltryptamine	C4	~35%	[4][6]
6-bromo-N-pentanoyltryptamine	C5	~55%	[4][6]
6-bromo-N-hexanoyltryptamine	C6	~70%	[4][6]
6-bromo-N-heptanoyltryptamine	C7	~20%	[4][6]
6-bromo-N-octanoyltryptamine	C8	<10%	[4][6]
Ketanserin (Positive Control)	N/A	~100%	[4]

Experimental Protocol: Calcium Flux Assay for 5-HT₂A Receptor Antagonism

The antagonist activity of the 6-bromotryptamine derivatives was assessed using a calcium flux assay in Chinese Hamster Ovary (CHO-K1) cells stably expressing the human 5-HT₂A receptor. This method is based on the principle that 5-HT₂A receptor activation leads to an increase in intracellular calcium concentration.

• Cell Preparation: CHO-K1 cells expressing the 5-HT₂A receptor are seeded into 96-well plates and cultured to confluence.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37 °C. This dye exhibits a significant increase in fluorescence upon binding to free Ca²⁺.

• Compound Incubation: The test compounds (6-bromotryptamine derivatives) or a positive control (ketanserin) are added to the wells at a final concentration of 10 µM and incubated.

• Agonist Stimulation: After the incubation period, a known 5-HT₂A agonist (e.g., serotonin) is added to stimulate the receptor.

• Fluorescence Measurement: The change in fluorescence intensity, corresponding to the intracellular calcium flux, is measured immediately using a fluorescence plate reader.

• Data Analysis: The inhibitory effect of the test compounds is calculated by comparing the fluorescence signal in compound-treated wells to the signal in control wells (agonist only). The percentage of inhibition is determined relative to the maximal inhibition achieved by the positive control.

Workflow for Evaluating Receptor Antagonism```dot

Multi-Target Strategy for Alzheimer's Disease

Alzheimer's disease (AD) is a complex neurodegenerative disorder characterized by cholinergic dysfunction and the accumulation of β-amyloid (Aβ) plaques. A[9] promising therapeutic strategy involves using multi-target-directed ligands that can address both pathologies simultaneously.

6-Bromotryptamine A: A Dual-Action Agent

A synthesized derivative, named 6-bromotryptamine A , was designed to tackle AD from two angles. T[9]his compound was synthesized through the condensation of 2-(6-bromo-1H-indol-3-yl)ethan-1-amine and 2-(4-bromophenyl)acetic acid. I[9]n vitro studies revealed that 6-bromotryptamine A functions as a dual-action agent by:

• Inhibiting Acetylcholinesterase (AChE): The enzyme responsible for breaking down the neurotransmitter acetylcholine. The compound was found to inhibit AChE in a dose-dependent manner. 2[9]. Blocking Aβ Oligomer Formation: It significantly reduced the formation of toxic Aβ₁₋₄₂ oligomers, which are key drivers of neurotoxicity in AD.

[9]In vivo studies further supported its potential, demonstrating that 6-bromotryptamine A could prevent scopolamine-induced short-term learning and memory impairments in mice.

[9]#### Biological Activity Data for 6-Bromotryptamine A

Activity Assessed	Result	Concentration	Reference
AChE Inhibition	IC₅₀ = 73.73 µM	N/A
Aβ₁₋₄₂ Oligomer Formation	Significant Reduction	3 and 10 µM

Experimental Protocol: AChE Inhibition Assay (Ellman's Method)

The inhibitory activity of 6-bromotryptamine A against AChE was determined using a well-established colorimetric method.

• Reaction Mixture: A reaction mixture is prepared in a 96-well plate containing a phosphate buffer, the substrate acetylthiocholine iodide (ATCI), and Ellman's reagent (DTNB).

• Enzyme and Inhibitor: The enzyme (AChE) is pre-incubated with various concentrations of the inhibitor (6-bromotryptamine A) for a defined period.

• Initiation of Reaction: The enzymatic reaction is initiated by adding the substrate (ATCI) to the enzyme-inhibitor mixture.

• Mechanism: AChE hydrolyzes ATCI to thiocholine. Thiocholine then reacts with DTNB to produce a yellow-colored compound, 5-thio-2-nitrobenzoate.

• Measurement: The absorbance of the yellow product is measured kinetically at 412 nm using a spectrophotometer.

• Analysis: The rate of the reaction is proportional to the AChE activity. The inhibitory potency (IC₅₀ value) is calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Workflow for AChE Inhibition Assay

Caption: Experimental workflow for the AChE inhibition assay.

Neuroprotective Effects Against Oxidative Stress

Oxidative stress is a key factor in neuronal cell death and the progression of various neurodegenerative diseases. A study on brominated alkaloids isolated from the tropical sponge Narrabeena nigra evaluated their potential to protect neuronal cells from oxidative damage.

[10][11]#### Comparative Neuroprotective Activity

The study tested 18 different bromotryptamine and bromotyramine derivatives for their ability to protect human neuroblastoma SH-SY5Y cells against damage induced by tert-butyl hydroperoxide (TBHP), a potent oxidizing agent. N[10]otably, none of the tested compounds showed significant cytotoxicity on microglia BV2 cells, and only a few showed moderate cytotoxicity on SH-SY5Y cells at the highest concentration (10 µM).

[10]Several compounds demonstrated significant neuroprotective effects, with some showing dose-dependent activity. The most potent neuroprotective effect was observed with 7-bromoquinolin-4(1H)-one (compound 15 in the study), which almost completely inhibited neuronal death induced by TBHP, even outperforming the antioxidant vitamin E.

[10]#### Summary of Neuroprotective Effects

Compound (from source)	Structure	Neuroprotective Effect vs. TBHP	Reference
7-bromoquinolin-4(1H)-one (15)	Quinolinone	Strongest effect, superior to vitamin E
5,6-dibromo-N,N-dimethyltryptamine (9)	Tryptamine Derivative	Dose-dependent protection
5,6-dibromotryptamine (11)	Tryptamine Derivative	Dose-dependent protection
6-bromo-N-methyltryptamine (12)	Tryptamine Derivative	Dose-dependent protection
3-bromo-4-methoxytyramine (18)	Tyramine Derivative	Dose-dependent protection

Experimental Protocol: MTT Assay for Neuroprotection

• Cell Culture: SH-SY5Y cells are cultured in 96-well plates.

• Treatment: Cells are pre-treated with various concentrations of the test compounds (0.001 to 10 µM) for a specified duration.

• Induction of Oxidative Stress: TBHP (e.g., at 65 µM) is added to the wells (except for the negative control) to induce oxidative damage. The cells are incubated for approximately 6 hours. 4[10][11]. MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT into a purple formazan precipitate.

• Solubilization: A solubilizing agent (like DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at ~570 nm. The intensity of the purple color is directly proportional to the number of viable cells.

• Analysis: The cell viability in wells treated with both the test compound and TBHP is compared to the viability in wells treated with TBHP alone to determine the neuroprotective effect.

Antimicrobial Activity

The rise of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial agents. A study exploring 6-bromoindolglyoxylamide derivatives revealed their potential as both direct antimicrobials and antibiotic enhancers.

[12]#### Activity of 6-Bromoindolglyoxylamide Polyamines

Two derivatives, which incorporate polyamine chains (spermine and spermidine), showed intrinsic antimicrobial activity against Gram-positive bacteria like Staphylococcus aureus. T[12]he spermine-containing derivative was the most potent of the series. Its mechanism of action was attributed to the rapid permeabilization and depolarization of the bacterial membrane in both Gram-positive and Gram-negative bacteria.

[12]Furthermore, this spermine derivative also acted as an antibiotic enhancer, potentiating the effect of conventional antibiotics against the resistant Gram-negative bacterium Pseudomonas aeruginosa. S[12]ubsequent synthesis and evaluation of related analogues identified compounds with enhanced activity against Escherichia coli and with moderate to excellent antifungal properties.

[12]***

Conclusion

The 6-bromotryptamine scaffold is a remarkably versatile platform for the development of biologically active compounds. This guide has highlighted the diverse therapeutic applications of its derivatives, demonstrating that subtle modifications to the core structure can profoundly alter its biological targets and activity.

• For Neuropsychiatry: N-acylation provides a clear strategy for tuning 5-HT₂A receptor antagonism, with 6-bromo-N-hexanoyltryptamine emerging as a lead compound. *[4][5] For Neurodegeneration: The multi-target approach of 6-bromotryptamine A, which combines AChE inhibition with anti-aggregation properties, offers a promising strategy for Alzheimer's disease. F[9]urthermore, other derivatives show significant promise in protecting neurons from oxidative stress. *[10] For Infectious Diseases: The addition of polyamine chains to a 6-bromoindole core yields potent antimicrobial agents that disrupt bacterial membranes, providing a valuable tool against drug-resistant pathogens.

[12]The collective experimental data strongly supports the continued exploration of 6-bromotryptamine derivatives as a rich source of lead compounds for drug discovery.

References

• Ding, L., He, S., Wu, W., Li, Y., Chen, H., Yuan, J., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Molecules, 20(9), 17675-17683. [Link]

• Ding, L., He, S., Wu, W., Li, Y., Chen, H., Yuan, J., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed Central. [Link]

• Chen, H., et al. (2020). Inhibition of acetylcholinesterase activity and β-amyloid oligomer formation by 6-bromotryptamine A, a multi-target anti-Alzheimer's molecule. PubMed Central. [Link]

• Ding, L., He, S., Wu, W., Li, Y., Chen, H., Yuan, J., & Yan, X. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. PubMed. [Link]

• Ding, L., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. FAO AGRIS. [Link]

• Various Authors. (2021). Concerning the Preparation of 6-Bromotryptamine. ResearchGate. [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Fondation Tara Océan. [Link]

• Iannazzo, D., et al. (2021). Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. MDPI. [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. PubMed Central. [Link]

• Various Authors. (2015). Synthesis of 6-bromotryptamine derivatives 3–7. ResearchGate. [Link]

• Glennon, R. A., & Gessner, P. K. (1979). Serotonin receptor binding affinities of tryptamine analogues. Journal of Medicinal Chemistry, 22(4), 428-432. [Link]

• Wikipedia. (2025). 6-Bromotryptamine. Wikipedia. [Link]

• Thomsen, S., et al. (2012). Four new bromotryptamine derivatives from the marine bryozoan Flustra foliacea. PubMed. [Link]

• Guchu, E., et al. (2019). 6-Bromoindolglyoxylamido derivatives as antimicrobial agents and antibiotic enhancers. Bioorganic & Medicinal Chemistry, 27(13), 2821-2831. [Link]

• Ding, L., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Ingenta Connect. [Link]

• Miguel-Gordo, M., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. ResearchGate. [Link]

• Glennon, R. A. (2000). Serotonin Receptor Subtypes and Ligands. ACNP. [Link]

• Cichero, E., & Fossa, P. (2024). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. PubMed Central. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for 2-(6-bromo-1H-indol-3-yl)ethanamine

Introduction: The Analytical Imperative for Novel Indoleamines

In the landscape of drug discovery and development, indoleamines represent a privileged scaffold, forming the core of numerous bioactive molecules. 2-(6-bromo-1H-indol-3-yl)ethanamine, a synthetic tryptamine derivative, is a compound of interest for its potential pharmacological activities. The bromine substitution on the indole ring can significantly alter its lipophilicity, metabolic stability, and binding affinity to biological targets, making it a valuable candidate for investigation.

The journey from synthesis to clinical application, however, is underpinned by the ability to accurately and reliably quantify the compound in various matrices—from simple solutions in early-stage discovery to complex biological fluids like plasma in preclinical and clinical phases. This necessitates the development of robust analytical methods. Often, a program may employ a simpler method, like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), for initial characterization and a more sensitive, selective method, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for bioanalysis.

When data from different analytical procedures must be compared or combined, a critical process known as cross-validation is required.[1] This guide provides a comprehensive comparison of HPLC-UV and LC-MS/MS for the analysis of 2-(6-bromo-1H-indol-3-yl)ethanamine, detailing the validation of each method and culminating in a practical protocol for their cross-validation, in alignment with global regulatory standards such as the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle and Rationale

HPLC-UV is a cornerstone analytical technique in pharmaceutical sciences. It separates compounds based on their differential partitioning between a stationary phase (e.g., a C18 column) and a liquid mobile phase. For 2-(6-bromo-1H-indol-3-yl)ethanamine, the indole ring contains a chromophore that absorbs ultraviolet (UV) light, allowing for straightforward detection and quantification.[4] This method is often chosen for its robustness, cost-effectiveness, and accessibility, making it ideal for purity assessments, content uniformity, and initial stability studies. The choice of a reversed-phase method is logical for this moderately polar molecule, and the addition of an acid like formic or trifluoroacetic acid to the mobile phase is crucial for ensuring the basic amine is protonated, which results in sharper, more symmetrical peaks and reproducible retention times.[5]

Experimental Protocol: HPLC-UV

• System Preparation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector is required.

• Chromatographic Conditions:

  • Column: Cogent Diamond Hydride™, 4µm, 100Å, 4.6 x 75mm or equivalent reversed-phase C18 column.[5]

  • Mobile Phase A: Deionized Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 15% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 35°C.[6]

  • Injection Volume: 10 µL.

  • Detection Wavelength: 223 nm and 280 nm (Indole nucleus UV maxima).[5][6]

• Standard and Sample Preparation:

  • Prepare a 1.0 mg/mL stock solution of 2-(6-bromo-1H-indol-3-yl)ethanamine in methanol.

  • Create a series of calibration standards by diluting the stock solution with the initial mobile phase composition (85:15 A:B) to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

  • Dissolve unknown samples in the same diluent to an expected concentration within the calibration range.

HPLC-UV Experimental Workflow

Caption: High-level workflow for the analysis of 2-(6-bromo-1H-indol-3-yl)ethanamine by HPLC-UV.

Typical Validation Parameters (ICH Q2(R2))

The objective of analytical validation is to demonstrate that the procedure is fit for its intended purpose.[7][8]

Performance Characteristic	Typical Acceptance Criteria	Purpose
Specificity/Selectivity	Peak purity index > 0.995; No interference at the analyte's retention time in blank.	Ensures the signal is from the analyte only.[9]
Linearity	Correlation coefficient (r²) ≥ 0.995.	Confirms a direct relationship between concentration and response.[9]
Range	80-120% of the test concentration.	The interval providing acceptable accuracy and precision.
Accuracy	98.0% - 102.0% recovery for assay; 85-115% for lower concentrations.	Closeness of test results to the true value.[9]
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2.0%.[9]	Measures the degree of scatter between a series of measurements.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10; Analytically quantifiable with acceptable precision.	Lowest amount of analyte that can be reliably quantified.
Robustness	RSD ≤ 2.0% after minor changes (e.g., pH, flow rate).	Measures the method's capacity to remain unaffected by small variations.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle and Rationale

LC-MS/MS provides a significant leap in sensitivity and selectivity compared to HPLC-UV.[10] After chromatographic separation, the analyte is ionized (typically via Electrospray Ionization, ESI, or Atmospheric Pressure Chemical Ionization, APCI) and enters the mass spectrometer.[11] In a tandem MS system (e.g., a triple quadrupole), a specific precursor ion (the protonated molecule, [M+H]⁺) is selected, fragmented, and a specific product ion is monitored. This process, known as Multiple Reaction Monitoring (MRM), is highly selective and drastically reduces background noise, enabling quantification at much lower levels (ng/mL or pg/mL), which is essential for bioanalysis in complex matrices like blood plasma.[11][12]

Experimental Protocol: LC-MS/MS

• System Preparation: A UHPLC or HPLC system coupled to a tandem mass spectrometer with an ESI or APCI source.

• LC Conditions:

  • Column: A suitable reversed-phase C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Mobile Phase A: Deionized Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A fast gradient, e.g., 5% B to 95% B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Positive ESI or APCI.[11]

  • Precursor Ion [M+H]⁺: m/z 239.0/241.0 (for ⁷⁹Br/⁸¹Br isotopes).

  • Product Ion: A stable fragment, e.g., m/z 144.0 (hypothetical, corresponds to the indole ring after side-chain loss). This would be determined experimentally via infusion and fragmentation of a pure standard.

  • MRM Transitions: 239.0 → 144.0 (quantifier), 241.0 → 144.0 (qualifier).

  • Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., d4-2-(6-bromo-1H-indol-3-yl)ethanamine) is ideal. If unavailable, a structurally similar compound can be used.

• Sample Preparation (for Plasma):

  • Protein Precipitation: To 50 µL of plasma, add 150 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for injection.

LC-MS/MS Experimental Workflow

Caption: Workflow for bioanalysis of 2-(6-bromo-1H-indol-3-yl)ethanamine by LC-MS/MS.

Typical Validation Parameters (ICH M10)

Validation for bioanalytical methods follows similar principles but with acceptance criteria often adjusted for the complexity of the matrix.

Performance Characteristic	Typical Acceptance Criteria (Bioanalytical)	Purpose
Selectivity	No significant interference at the analyte and IS retention times in ≥6 blank sources.	Ensures matrix components do not affect quantification.
Linearity	Correlation coefficient (r²) ≥ 0.99; standards within ±15% of nominal (±20% at LLOQ).	Confirms a direct relationship between concentration and response ratio.
Accuracy & Precision	3 QC levels (LQC, MQC, HQC) over 3 runs. Mean accuracy within ±15% of nominal; Precision (RSD) ≤ 15%. (±20% and ≤20% at LLOQ).	Ensures reliability across the quantification range.
Lower Limit of Quantitation (LLOQ)	Lowest standard on the curve with acceptable accuracy (±20%) and precision (≤20%).	Defines the lower boundary of reliable measurement.
Matrix Effect	Matrix factor should be consistent across different lots of matrix.	Assesses the ion suppression or enhancement from the biological matrix.
Stability	Analyte stable under various conditions (freeze-thaw, bench-top, long-term storage).	Ensures sample integrity from collection to analysis.

The Bridge Between Methods: Cross-Validation

Objective and Regulatory Standing

Cross-validation is the process of formally comparing results from two different analytical methods or two different laboratories to ensure data comparability.[1][13] According to the ICH M10 guideline on bioanalytical method validation, cross-validation is necessary when data from different methods are to be included in a single study or across studies for a regulatory submission.[1] It is not a pass/fail test but rather an assessment to understand and document any systematic differences or bias between the methods.[1]

Cross-Validation Protocol: HPLC-UV vs. LC-MS/MS

This protocol is designed to compare data generated for samples containing 2-(6-bromo-1H-indol-3-yl)ethanamine.

• Sample Selection:

  • Prepare at least three batches of QC samples at three concentrations (Low, Medium, High) in a simple, common matrix (e.g., methanol/water).

  • If available, use incurred samples (e.g., plasma from a dosing study) as they represent the most realistic test of method performance.[14]

• Analysis:

  • Analyze the selected samples (n=6 per level) using the fully validated HPLC-UV method.

  • Analyze the same set of samples using the fully validated LC-MS/MS method.

• Data Evaluation:

  • For each sample, calculate the concentration obtained from both methods.

  • Calculate the percentage difference for each sample using the formula: %Difference = ((Conc_Method1 - Conc_Method2) / Mean(Conc_Method1, Conc_Method2)) * 100

  • The choice of which method serves as the reference can depend on the context (e.g., the more established or more sensitive method).

• Acceptance Criteria:

  • While ICH M10 avoids prescriptive criteria, a common industry practice is to demonstrate concordance.[1]

  • The mean concentration from each method should be within ±20% of each other.

  • At least two-thirds (67%) of the individual samples should have a percentage difference within ±20%.[14]

• Investigation of Discrepancies:

  • If results do not meet the criteria, an investigation is required. Potential causes include differences in selectivity (e.g., an interference peak co-eluting in the UV method but not detected by MS/MS), extraction efficiency, or stability.

  • The outcome should be a documented understanding of the relationship between the two methods.

Cross-Validation Decision Workflow

Caption: Decision workflow for the cross-validation of two analytical methods.

Comparative Summary and Conclusion

Feature	HPLC-UV	LC-MS/MS
Principle	UV Absorbance	Mass-to-Charge Ratio
Selectivity	Moderate (relies on chromatographic separation)	Very High (chromatography + mass filtering)
Sensitivity	µg/mL range	pg/mL to ng/mL range[11]
Matrix Tolerance	Low (prone to interference)	High (excellent for plasma, tissue)
Complexity	Low to Moderate	High
Cost	Lower	Higher
Primary Application	Purity, Assay, In-process Controls, Stability	Bioanalysis, Metabolite ID, Trace Impurity Analysis

Both HPLC-UV and LC-MS/MS are powerful and valid techniques for the analysis of 2-(6-bromo-1H-indol-3-yl)ethanamine, but they serve different purposes dictated by their performance characteristics. HPLC-UV is a workhorse for analyzing relatively clean samples at higher concentrations, typical of synthetic chemistry and formulation development. LC-MS/MS is the gold standard for bioanalysis, offering the sensitivity and selectivity required to measure drug levels in complex biological matrices.

Cross-validation is not merely a procedural hurdle; it is a scientific necessity that ensures the integrity and continuity of data throughout a drug's lifecycle. By formally comparing these methods, researchers can confidently transition from early-stage development to clinical trials, knowing that the analytical data, regardless of the method used, is consistent, reliable, and forms a solid foundation for critical decision-making.

References

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• FDA Releases Guidance on Analytical Procedures. (2024, March 7). BioPharm International. Retrieved January 16, 2026, from [Link]

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• Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography. (2021). MDPI. Retrieved January 16, 2026, from [Link]

• Test purchase of new synthetic tryptamines via the Internet: Identity check by GC-MS and separation by HPLC. (2016, January 26). ScienceDirect. Retrieved January 16, 2026, from [Link]

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A Senior Application Scientist’s Guide to the Reproducibility of In Vitro Assays Using 6-Bromotryptamine

This guide provides an in-depth analysis of the factors influencing the reproducibility of in vitro assays involving 6-bromotryptamine, a marine-derived indole alkaloid of significant interest in drug discovery. As researchers and drug development professionals, our ability to generate consistent and reliable data is paramount. This document moves beyond standard protocols to explore the causal relationships behind experimental choices, offering a framework for designing self-validating assays and ensuring the trustworthiness of your findings.

Introduction: The 6-Bromotryptamine Challenge

6-Bromotryptamine and its derivatives have demonstrated a range of biological activities, including cytotoxic[1], neuroprotective[2], and receptor-modulating properties, particularly as 5-HT2A receptor antagonists[3]. However, the translation of these findings into robust, reproducible research is often hampered by overlooked variables. The inherent variability of natural products and the complexities of in vitro systems create a perfect storm for inconsistent results[4]. This guide will dissect the critical stages, from initial compound synthesis to final data interpretation, to fortify the reproducibility of your work.

Part 1: The Starting Material - A Foundation for Reproducibility

The purity and stability of your 6-bromotryptamine are the most critical, yet often underestimated, factors for assay reproducibility. Inconsistencies in the starting material will invariably lead to variable results downstream.

Synthesis and the Specter of Impurities

The synthesis of 6-bromotryptamine, typically starting from 6-bromoindole, involves several steps, with the final reduction being a critical point of failure. A significant concern is the potential for reductive debromination, especially when using powerful reducing agents like lithium aluminum hydride (LiAlH₄). This can result in a final product contaminated with an unknown quantity of tryptamine[5].

Expert Insight: The presence of tryptamine as an impurity is particularly problematic as it is biologically active itself and can act as a competitive ligand in receptor binding assays or exhibit its own cytotoxic effects, thereby confounding the interpretation of 6-bromotryptamine's activity.

Workflow for Synthesis and Purity Verification

Caption: Workflow for 6-bromotryptamine synthesis and quality control.

Recommended Protocol: Synthesis of 6-Bromotryptamine Derivatives

This protocol is adapted from methods used for synthesizing N-acylated 6-bromotryptamine derivatives, which have shown potent biological activity[3][6].

• Starting Materials: 2-(6-bromo-1H-indol-3-yl)ethan-1-amine, desired carboxylic acid (e.g., hexanoic acid), 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl), and Hydroxybenzotriazole (HOBt).

• Reaction Setup: Dissolve 6-bromotryptamine and the corresponding carboxylic acid in dichloromethane (DCM).

• Coupling: Add EDC·HCl and HOBt to the solution. These coupling agents facilitate the formation of the amide bond.

• Incubation: Stir the reaction mixture at room temperature for 12-24 hours. Monitor reaction progress using Thin Layer Chromatography (TLC).

• Workup & Purification: Upon completion, wash the reaction mixture with appropriate aqueous solutions to remove unreacted reagents and byproducts. Dry the organic layer and concentrate it under reduced pressure. Purify the crude product using column chromatography on silica gel.

• Characterization (Self-Validation): The identity and purity of the final compound must be confirmed using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy[7]. This step is non-negotiable for reproducibility.

Part 2: A Comparative Guide to Key In Vitro Assays

Reproducibility in bioassays is contingent on rigorous protocol standardization and an awareness of critical variables[8][9]. Below, we compare three common assays for 6-bromotryptamine, highlighting sources of variability and best practices.

Assay 1: Cytotoxicity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It is frequently employed to evaluate the cytotoxic properties of tryptamine derivatives against various cancer cell lines[1][10][11].

Workflow for a Reproducible MTT Assay

Caption: Standardized workflow for the MTT cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Plate human cancer cells (e.g., HeLa, HepG2, Jurkat) in 96-well plates at a predetermined optimal density and incubate for 24 hours to allow for attachment[10].

• Compound Preparation: Prepare a stock solution of 6-bromotryptamine in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations (e.g., 0.01 µM to 250 µM)[7]. Crucially, ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the test compound or controls.

• Controls (Self-Validation):

  • Negative Control: Cells treated with vehicle (DMSO in medium) only.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., cisplatin, doxorubicin).

  • Blank: Medium without cells.

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator[11].

• MTT Addition: Add 10 µL of a 12 mM MTT stock solution to each well and incubate for 4 hours[12]. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of a solubilizing agent (e.g., SDS-HCl solution or pure DMSO) to each well to dissolve the formazan crystals[12].

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the negative control and determine the IC₅₀ value (the concentration required to inhibit 50% of cell viability) using non-linear regression analysis.

Comparative Cytotoxicity Data for Tryptamine Derivatives

Compound/Derivative	Cell Line	Assay Duration	Reported IC₅₀ (µM)	Source
Tryptamine Derivative 3a	HeLa	72 h	8.7 ± 0.4	[11]
Tryptamine Derivative 3b	HeLa	72 h	6.7 ± 0.4	[11]
Tryptamine Derivative 3a	G-361	72 h	9.0 ± 0.4	[11]
Tryptamine Derivative 4	HT29	24 h	0.0115	[7]
Tryptamine Derivative 14	IGROV1	24 h	0.0015	[7]
N-prenylated 6-bromotryptamine	LXFA629L (Lung)	N/A	1.9	[1]

Note: The variability in IC₅₀ values underscores the importance of consistent experimental conditions (cell line, duration, etc.) for meaningful comparisons.

Assay 2: Receptor Binding (5-HT2A Antagonism)

6-bromotryptamine derivatives are known to be antagonists of the 5-HT2A receptor, a key target in neuropsychiatric disorders[3]. A common method to assess this is a calcium flux assay in cells engineered to express the receptor.

Detailed Protocol: Calcium Flux Assay

• Cell Culture: Use a stable cell line expressing the human 5-HT2A receptor (e.g., HEK293).

• Dye Loading: Plate the cells in a 96-well plate. After 24 hours, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: Add varying concentrations of 6-bromotryptamine derivatives or a known antagonist (positive control, e.g., Ketanserin) to the wells.

• Agonist Stimulation: After a brief incubation with the test compound, stimulate the cells with a known 5-HT2A agonist (e.g., serotonin).

• Signal Detection: Measure the change in fluorescence intensity using a fluorescence plate reader. Antagonists will inhibit the calcium influx triggered by the agonist.

• Data Analysis: Quantify the inhibition of the agonist-induced calcium signal and calculate IC₅₀ values.

Comparative 5-HT2A Antagonist Activity

A study on N-acylated 6-bromotryptamine derivatives demonstrated a clear structure-activity relationship, highlighting how small molecular changes can impact bioactivity[3].

Compound	Acyl Chain Length	% Inhibition (at 10 µM)
6-bromo-N-acetyltryptamine (2)	C2	~5%
6-bromo-N-propionyltryptamine (1)	C3	~15%
6-bromo-N-hexanoyltryptamine (5)	C6	~70%
6-bromo-N-octanoyltryptamine (7)	C8	~30%

Data adapted from[3]. This demonstrates that activity improves with increasing acyl chain length up to C6, then decreases, a critical finding for guiding further drug development.

Assay 3: Enzyme Inhibition (Acetylcholinesterase - AChE)

Derivatives of 6-bromotryptamine have also been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease[5][13].

Workflow for a Generic Enzyme Inhibition Assay

Caption: Key sources of variability in in vitro cell-based assays.

Parameter	Best Practice for High Reproducibility	Rationale
Compound	Confirm identity and purity (>95%) by HRMS, NMR, and elemental analysis for every new batch.	Prevents inaccurate results due to contaminants or incorrect structures.[5]
Cell Lines	Use low-passage cells from a reputable cell bank. Routinely test for mycoplasma contamination.	High-passage cells can undergo genetic drift, altering their phenotype and response to stimuli. Mycoplasma can profoundly affect cell metabolism.[9]
Reagents	Record lot numbers of all reagents (media, serum, etc.). Qualify new lots of serum before use.	Lot-to-lot variability, especially in fetal bovine serum, is a major source of inconsistent results.
Protocols	Maintain detailed Standard Operating Procedures (SOPs). Document every step, including incubation times and equipment used.	Ensures consistency between experiments and between different lab members.[8]
Controls	Always include appropriate positive, negative, and vehicle controls on every plate.	Validates that the assay is performing as expected and that any observed effect is due to the compound, not the solvent or other artifacts.
Data Analysis	Use standardized templates and statistical methods for data analysis. Clearly define criteria for outliers.	Prevents subjective data interpretation and ensures that results are calculated consistently.[14]

Conclusion

Ensuring the reproducibility of in vitro assays with 6-bromotryptamine is not about a single perfect protocol, but about a holistic approach to quality control at every stage. It begins with the verifiable purity of the compound and extends through the rigorous standardization of biological models, assay procedures, and data analysis. By understanding the causality behind each experimental step and implementing self-validating systems with appropriate controls, researchers can build a robust and trustworthy dataset. This commitment to scientific integrity is essential for advancing our understanding of 6-bromotryptamine's therapeutic potential and for the broader progress of drug discovery.

References

• Synthesis and cytotoxic properties of tryptamine derivatives. (2015). Bioorganic & Medicinal Chemistry Letters.
• Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. (2021). Molecules.
• Synthesis and cytotoxic properties of tryptamine derivatives. (2015).
• Exploring tryptamine derivatives as potential agents for diabetes and cancer treatment: in-vitro kinetics, molecular docking, and cell toxicity based investigations. (2024). Journal of Biomolecular Structure and Dynamics.
• Reproducibility challenges in the search for antibacterial compounds
• Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. (2016). Marine Drugs.
• Novel Oleanolic Acid-Tryptamine and -Fluorotryptamine Amides: From Adaptogens to Agents Targeting In Vitro Cell Apoptosis. (2020). Molecules.
• Synthesis of 6-bromotryptamine derivatives 3–7. (2016).
• Concerning the Preparation of 6-Bromotryptamine. (2008).
• Overcoming Common Challenges in In Vitro Testing: How to Ensure Accuracy, Consistency, and Regul
• D3.3 - In vitro toxicity assessments of microalgae extracts or compounds. (2020). ALGAE4A-B Project.
• In vitro evaluation of marine-microorganism extracts for anti-viral activity. (2011). Virology Journal.
• The Challenge of Reproducibility and Accuracy in Nutrition Research: Resources and Pitfalls. (2019). The Journal of Nutrition.
• Screening of Marine Bioactive Antimicrobial Compounds for Plant Pathogens. (2021). Journal of Marine Science and Engineering.
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• In Vitro Research Reproducibility: Keeping Up High Standards. (2021). ALTEX.
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• The challenges of reproducibility in life science research. (2017). Malvern Panalytical.
• Identification of Bioactive Compounds from Marine Natural Products and Exploration of Structure-Activity Rel
• Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. (2021). MDPI.
• In vitro bioactivity and phytochemical analysis of two marine macro-algae. (2015). Asian Pacific Journal of Tropical Biomedicine.
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• A standard operating procedure for an enzymatic activity inhibition assay. (2021). Biological Chemistry.
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• Studies on several 7-substituted N,N-dimethyltryptamines. (1980). Journal of Medicinal Chemistry.
• Receptor Binding Assay - Part 1. (2017). YouTube.
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A Comparative Guide to 5-HT2A Receptor Binding: Profiling 2-(6-bromo-1H-indol-3-yl)ethanamine

This guide provides a comprehensive comparison of the binding affinity of 2-(6-bromo-1H-indol-3-yl)ethanamine and other key reference compounds for the serotonin 2A (5-HT2A) receptor, a critical target in neuropsychiatric drug discovery. Due to the limited availability of direct experimental data for 2-(6-bromo-1H-indol-3-yl)ethanamine, this analysis relies on a predictive framework derived from structure-activity relationship (SAR) studies of analogous tryptamine derivatives. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel serotonergic agents.

The 5-HT2A receptor, a G protein-coupled receptor (GPCR), is a key player in a multitude of physiological and pathological processes, including learning, memory, and mood regulation. Its dysfunction has been implicated in various disorders such as schizophrenia, depression, and anxiety. Consequently, the 5-HT2A receptor is a primary target for a diverse range of therapeutics, from atypical antipsychotics to psychedelic compounds.[1] A precise understanding of a ligand's binding affinity is a foundational step in elucidating its pharmacological profile and therapeutic potential.

The Gold Standard: Radioligand Binding Assays

To quantitatively determine the affinity of a test compound for a specific receptor, the competitive radioligand binding assay remains the industry's gold standard.[1] This robust and sensitive method allows for the determination of key pharmacological parameters such as the inhibition constant (Ki), which reflects the intrinsic affinity of the ligand for the receptor.

The principle of this assay is elegantly simple: a radiolabeled ligand with known high affinity for the receptor (the "radioligand") is incubated with a preparation of cell membranes expressing the target receptor. The test compound is then introduced at varying concentrations to compete with the radioligand for the same binding site. By measuring the displacement of the radioligand, we can calculate the test compound's affinity.

Visualizing the Competitive Binding Assay Workflow

Caption: Workflow of a competitive radioligand binding assay.

Step-by-Step Protocol: 5-HT2A Receptor Binding Assay

The following protocol provides a detailed methodology for determining the binding affinity of a test compound for the human 5-HT2A receptor.

• Receptor Membrane Preparation:

  • Utilize a stable cell line, such as Chinese Hamster Ovary (CHO-K1) cells, recombinantly expressing the human 5-HT2A receptor.[2]

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, 5mM EDTA).

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method like the bicinchoninic acid (BCA) assay.

• Competitive Binding Assay:

  • In a 96-well plate, add the receptor membrane preparation to each well.

  • Add the test compound, 2-(6-bromo-1H-indol-3-yl)ethanamine, at a range of concentrations.

  • Introduce a fixed concentration of a suitable radioligand, such as [3H]ketanserin.[3]

  • To determine non-specific binding, include control wells containing the receptor, radioligand, and a high concentration of a known 5-HT2A antagonist (e.g., ketanserin).

  • Incubate the plate to allow the binding to reach equilibrium.

• Separation and Detection:

  • Terminate the incubation by rapid vacuum filtration through a glass fiber filter, which traps the receptor-bound radioligand.

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain the specific binding at each concentration of the test compound.

  • Plot the specific binding as a function of the test compound concentration to generate a dose-response curve.

  • From this curve, determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Comparative Binding Affinity Profile

The following table presents a comparison of the predicted binding affinity of 2-(6-bromo-1H-indol-3-yl)ethanamine with experimentally determined values for well-established 5-HT2A receptor ligands.

Compound	5-HT2A Binding Affinity (Ki, nM)	Comments
2-(6-bromo-1H-indol-3-yl)ethanamine	Predicted: Lower affinity than classical tryptamines	Direct experimental data is not readily available. The presence of a 2-aminoethylindole core suggests potential interaction, but substitutions on the indole ring can significantly modulate affinity. Structure-activity relationships of similar compounds suggest that 2-substituted tryptamines may have lower affinity for 5-HT2A receptors compared to other serotonin receptor subtypes.[1]
Ketanserin	1.1	A well-characterized 5-HT2A receptor antagonist, often used as a reference compound in binding assays.[2]
Spiperone	~1.0	A potent antagonist with high affinity for 5-HT2A receptors, though it also exhibits affinity for dopamine D2 receptors.
M100907	0.36	A highly selective 5-HT2A receptor antagonist with sub-nanomolar affinity.[3]
Serotonin (5-HT)	11	The endogenous agonist for the 5-HT2A receptor.[1]

Disclaimer: The binding affinity for 2-(6-bromo-1H-indol-3-yl)ethanamine is a prediction based on the analysis of structurally related compounds and should be confirmed by direct experimental validation.

Understanding the Molecular Interaction

The binding of a ligand to the 5-HT2A receptor is a competitive process. The ligand with the higher affinity will preferentially occupy the binding site. This principle is fundamental to the action of many drugs, which act as antagonists by blocking the binding of the endogenous ligand, serotonin.

Visualizing Competitive Binding at the 5-HT2A Receptor

Caption: Competitive binding at the 5-HT2A receptor.

Conclusion and Future Directions

While direct experimental data on the 5-HT2A binding affinity of 2-(6-bromo-1H-indol-3-yl)ethanamine is currently lacking in the public domain, the analysis of its structural analogs suggests it is a promising candidate for further investigation. The methodologies outlined in this guide provide a clear and robust framework for empirically determining its binding profile.

Future research should focus on conducting radioligand binding assays to obtain a definitive Ki value for 2-(6-bromo-1H-indol-3-yl)ethanamine at the 5-HT2A receptor. Furthermore, functional assays are necessary to characterize its activity as an agonist, antagonist, or inverse agonist. A comprehensive understanding of its pharmacology will be instrumental in unlocking its potential therapeutic applications.

References

• Reaction Biology. 5-HT2A Biochemical Binding Assay Service. Reaction Biology. Accessed January 16, 2026.
• BenchChem. Application Notes: 5-HT2A Antagonist Radioligand Binding Assay. BenchChem. Published 2025.
• Hilger D, et al. G protein-coupled receptor signal transduction. Nature Structural & Molecular Biology. 2018.
• Creative Biogene. GPCR Screening & Profiling with Binding Assays. Creative Biogene. Accessed January 16, 2026.
• PubMed. Assessment of binding affinity to 5-hydroxytryptamine 2A (5-HT2A)
• PubMed. Development of a 5-hydroxytryptamine(2A)
• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• PubMed Central. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways.
• PubMed Central. “Selective” serotonin 5-HT2A receptor antagonists.
• PubMed Central. Novel Bivalent 5-HT2A Receptor Antagonists Exhibit High Affinity and Potency in Vitro and Efficacy in Vivo.

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A Comparative Guide to the Structure-Activity Relationship of Brominated Tryptamines versus Other Halogenated Tryptamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tryptamine scaffold represents a privileged structure in neuropharmacology, forming the backbone of numerous psychoactive compounds and therapeutic agents. The serotonergic system, particularly the 5-HT₂A receptor, is a primary target for these molecules, mediating a wide range of effects from psychedelic experiences to potential antidepressant and anxiolytic properties.[1][2][3] Halogenation of the tryptamine indole ring is a common medicinal chemistry strategy to modulate a compound's pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth, objective comparison of the structure-activity relationships (SAR) of brominated tryptamines against their fluorinated, chlorinated, and iodinated counterparts. By examining experimental data on receptor binding, functional activity, and in vivo effects, we aim to provide a comprehensive resource for researchers engaged in the design and development of novel serotonergic ligands.

The Crucial Role of Halogenation in Modulating Tryptamine Pharmacology

The introduction of a halogen atom onto the tryptamine indole nucleus can profoundly influence a molecule's interaction with its biological targets. The nature of the halogen (fluorine, chlorine, bromine, or iodine) and its position on the indole ring (e.g., 4, 5, or 6-position) are critical determinants of a compound's pharmacological profile. Key properties of halogens that drive these changes include:

• Electronegativity and Inductive Effects: Halogens are highly electronegative, withdrawing electron density from the aromatic ring and influencing the molecule's overall electronic distribution.

• Size and Steric Hindrance: The atomic radius of halogens increases down the group (F < Cl < Br < I), impacting how the molecule fits into the receptor's binding pocket.

• Lipophilicity: Halogenation generally increases a molecule's lipophilicity, which can affect its ability to cross the blood-brain barrier and its metabolic stability.

• Halogen Bonding: The ability of chlorine, bromine, and iodine to act as halogen bond donors is an increasingly recognized factor in ligand-receptor interactions, contributing to binding affinity and selectivity.[4][5]

Comparative Analysis of 5-Halogenated N,N-Dimethyltryptamines (DMTs)

The 5-position of the tryptamine indole ring is a well-explored site for substitution. The following sections compare the pharmacological properties of 5-bromo-DMT with its fluoro, chloro, and iodo analogues.

Receptor Binding Affinities (Ki)

The binding affinity of a ligand for its receptor is a primary determinant of its potency. Radioligand binding assays are the gold standard for quantifying this interaction.[6] The table below summarizes the binding affinities (Ki, in nM) of 5-halogenated DMTs for key serotonin receptors.

Compound	5-HT₂A Ki (nM)	5-HT₁A Ki (nM)
5-Bromo-DMT	138	16.9
5-Fluoro-DMT	[Data Varies]	[Data Varies]
5-Chloro-DMT	310	33
DMT (unsubstituted)	127 - 1200	~39

Data compiled from multiple sources; ranges indicate variability in experimental conditions.[7][8][9][10]

From this data, we can observe that 5-bromo-DMT exhibits a notable affinity for the 5-HT₂A receptor, comparable to or slightly lower than the parent compound, DMT.[7][9] Interestingly, 5-bromo-DMT displays a significantly higher affinity for the 5-HT₁A receptor compared to its 5-HT₂A affinity.[7] This dual activity is a crucial aspect of its pharmacological profile. In comparison, 5-chloro-DMT shows a lower affinity for the 5-HT₂A receptor than 5-bromo-DMT.[8] While comprehensive, directly comparable data for 5-fluoro-DMT and 5-iodo-DMT is more limited, studies on fluorinated tryptamines suggest that fluorination often has a modest effect on 5-HT₂A affinity.[1][11]

Functional Activity (EC₅₀ and Emax)

Functional assays, such as calcium flux assays, measure the cellular response to receptor activation.[12][13] This provides insights into a ligand's efficacy (Emax) and potency (EC₅₀).

Compound	5-HT₂A EC₅₀ (nM)	5-HT₂A Emax (%)
5-Bromo-DMT	77.7 - 3,090	34 - 100
5-Chloro-DMT	[Data Varies]	Lower than DMT
DMT (unsubstituted)	75 - 360	[Reference]

Data compiled from multiple sources; ranges indicate variability in experimental conditions.[7][8][9]

5-Bromo-DMT acts as a partial agonist at the 5-HT₂A receptor, with its maximal efficacy (Emax) being lower than that of full agonists in some studies.[7] The potency (EC₅₀) of 5-bromo-DMT can vary depending on the specific functional assay used.[7] 5-Chloro-DMT has been shown to have lower efficacy in promoting calcium mobilization at the 5-HT₂A receptor compared to DMT.[8]

In Vivo Behavioral Effects: The Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT₂A receptor-mediated psychedelic effects in humans.[11][14]

Compound	Head-Twitch Response (HTR) in Rodents
5-Bromo-DMT	Not induced; antagonizes HTR from other psychedelics
5-Fluoro-DMT	Induced
5-Chloro-DMT	Induced
DMT (unsubstituted)	Induced

Data compiled from multiple studies.[7][9][15]

A key differentiator for 5-bromo-DMT is its failure to induce the HTR in rodents, a stark contrast to 5-fluoro-DMT and 5-chloro-DMT which both produce a robust HTR.[7][9][15] Furthermore, 5-bromo-DMT has been shown to antagonize the HTR induced by 5-fluoro-DMT, suggesting a competitive interaction at the 5-HT₂A receptor that does not trigger the downstream signaling cascade responsible for this psychedelic-like behavior.[7] This lack of HTR induction strongly suggests that 5-bromo-DMT is non-hallucinogenic in humans.[7]

The Concept of Biased Agonism

The divergent effects of halogenated tryptamines, particularly the non-hallucinogenic profile of 5-bromo-DMT despite its 5-HT₂A receptor agonism, can be explained by the concept of "biased agonism" or "functional selectivity."[9] 5-HT₂A receptor activation can initiate multiple intracellular signaling pathways, primarily through Gq/11 proteins (leading to calcium mobilization) and β-arrestin recruitment. It is hypothesized that the hallucinogenic effects of psychedelics are primarily mediated by the Gq/11 pathway, while other effects, such as potential therapeutic actions, may be linked to the β-arrestin pathway. Non-hallucinogenic 5-HT₂A agonists like 5-bromo-DMT may preferentially activate one pathway over the other, leading to a distinct pharmacological profile.

Caption: Hypothesized biased agonism at the 5-HT₂A receptor.

Synthesis of Halogenated Tryptamines

The Speeter-Anthony tryptamine synthesis is a widely used method for preparing N,N-dialkylated tryptamines and can be adapted for the synthesis of halogenated analogs.

Caption: Generalized Speeter-Anthony synthesis of 5-halogenated DMT.

Another common method is the Fischer indole synthesis, which can also be adapted for the preparation of halogenated tryptamines.[12][14]

Experimental Protocols

Radioligand Binding Assay for 5-HT₂A Receptor

Objective: To determine the binding affinity (Ki) of a test compound for the human 5-HT₂A receptor.

Methodology:

• Membrane Preparation: Cell membranes from HEK293 cells stably expressing the human 5-HT₂A receptor are prepared.

• Assay Buffer: A suitable buffer, such as 50 mM Tris-HCl (pH 7.4), is used.

• Incubation: Membranes are incubated with a specific radioligand, such as [³H]ketanserin (an antagonist), and varying concentrations of the unlabeled test compound.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Calcium Flux Assay for 5-HT₂A Receptor Activation

Objective: To measure the functional potency (EC₅₀) and efficacy (Emax) of a test compound at the human 5-HT₂A receptor.

Methodology:

• Cell Culture: HEK293 cells stably expressing the human 5-HT₂A receptor are cultured in 96-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM.

• Compound Addition: Varying concentrations of the test compound are added to the wells.

• Fluorescence Measurement: The fluorescence intensity is measured over time using a fluorescence plate reader. An increase in fluorescence indicates an increase in intracellular calcium concentration, signifying receptor activation.

• Data Analysis: The EC₅₀ and Emax values are determined by plotting the fluorescence response against the logarithm of the test compound concentration.

Head-Twitch Response (HTR) Assay in Mice

Objective: To assess the in vivo psychedelic-like activity of a test compound.

Methodology:

• Animal Model: Male C57BL/6J mice are commonly used.

• Compound Administration: The test compound is administered to the mice, typically via intraperitoneal (i.p.) injection.

• Observation: The mice are placed in an observation chamber, and the number of head twitches is counted over a specified period (e.g., 30-60 minutes).

• Data Analysis: The dose-response relationship for HTR induction is determined to assess the compound's potency and efficacy in eliciting this behavior.

Caption: Experimental workflow for assessing hallucinogenic potential.

Conclusion

The halogenation of the tryptamine indole ring is a powerful tool for modulating the pharmacological properties of these compounds. This guide has highlighted the distinct structure-activity relationships of brominated tryptamines in comparison to their fluorinated, chlorinated, and iodinated analogs, with a particular focus on the 5-position. The case of 5-bromo-DMT exemplifies how a subtle change in halogen can lead to a dramatic shift in pharmacological profile, from a classic psychedelic-like compound to a non-hallucinogenic 5-HT₂A receptor agonist with potential therapeutic applications. The interplay of electronics, sterics, and the potential for halogen bonding all contribute to the nuanced interactions of these molecules with the 5-HT₂A receptor and other serotonergic targets. A thorough understanding of these principles, supported by robust experimental data from assays such as those described herein, is essential for the rational design of novel tryptamine-based therapeutics with improved efficacy and safety profiles.

References

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• Halberstadt, A. L., & Geyer, M. A. (2011). Multiple receptors contribute to the behavioral effects of indoleamine hallucinogens. Neuropharmacology, 61(3), 364–381. [Link]

• Sherwood, A. M., et al. (2021). Continuous flow synthesis of N,N-dimethyltryptamine (DMT) analogues with therapeutic potential. Organic & Biomolecular Chemistry, 19(33), 7215-7222. [Link]

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• Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264–355. [Link]

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• Varadwaj, P. K., et al. (2021). 5-HT2 Receptor Subfamily and the Halogen Bond Promise. Journal of Chemical Information and Modeling, 61(10), 5001-5012. [Link]

• Agilent. (n.d.). Calcium Flux Assays. [Link]

• Berg, K. A., et al. (2012). Quantitative changes in intracellular calcium and extracellular-regulated kinase activation measured in parallel in CHO cells stably expressing serotonin (5-HT) 5-HT2A or 5-HT2C receptors. Frontiers in Systems Neuroscience, 6, 19. [Link]

• Araújo, A. M., Carvalho, F., Bastos, M. L., Guedes de Pinho, P., & Carvalho, M. (2015). The hallucinogenic world of tryptamines: an updated review. Archives of Toxicology, 89(8), 1151–1173. [Link]

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• Brandt, S. D., et al. (2008). Analytical chemistry of synthetic routes to psychoactive tryptamines. Part II. Characterisation of the Speeter and Anthony synthetic route to N,N-dialkylated tryptamines using GC-EI-ITMS, ESI-TQ-MS-MS and NMR. Analytica Chimica Acta, 628(2), 153-162. [Link]

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Navigating the Translational Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of 6-Bromotryptamine Derivatives

For researchers and drug development professionals, the journey from a promising compound in a petri dish to a viable therapeutic candidate is fraught with challenges. The so-called "translational gap" between in vitro and in vivo results is a critical hurdle. This guide provides an in-depth comparison of the efficacy of 6-bromotryptamine derivatives in both laboratory and living systems, offering insights into their therapeutic potential and the experimental nuances that govern their activity.

The Rise of 6-Bromotryptamine Derivatives: A Versatile Scaffold

Tryptamine, a monoamine alkaloid, serves as a foundational structure for a multitude of biologically active compounds, including neurotransmitters like serotonin and melatonin.[1] The addition of a bromine atom at the 6th position of the indole ring creates 6-bromotryptamine, a scaffold that has given rise to a new generation of derivatives with diverse pharmacological profiles. These compounds have shown promise in several therapeutic areas, from neurodegenerative diseases to metabolic disorders and oncology.[1][2][3]

In Vitro Efficacy: Unveiling Molecular Mechanisms

In vitro assays are the cornerstone of early-stage drug discovery, providing a controlled environment to dissect the molecular mechanisms of a compound's action. Studies on 6-bromotryptamine derivatives have revealed a range of activities, primarily targeting neurological and cancerous pathways.

Antagonism of the 5-HT₂A Receptor

The 5-hydroxytryptamine type 2A (5-HT₂A) receptor is a key target in the treatment of neuropsychiatric disorders.[4] A series of N-acylated 6-bromotryptamine derivatives were synthesized and evaluated for their ability to antagonize this receptor. The in vitro data, obtained via a calcium flux assay, demonstrated a clear structure-activity relationship (SAR). The length of the N-acyl chain was found to be a critical determinant of antagonist activity.

Interestingly, the activity gradually improved as the chain length increased from two to six carbons (C2-C6).[4] However, a further increase to seven or eight carbons (C7 or C8) resulted in a decrease in activity.[4] This suggests a delicate balance between lipophilicity, which aids in membrane permeation, and steric hindrance at the receptor's binding site.[4] 6-Bromo-N-hexanoyltryptamine emerged as the most potent compound in this series, exhibiting approximately 70% inhibition, which was about four times more potent than the parent analogue, 6-bromo-N-propionyltryptamine.[4]

Multi-Target Activity in Alzheimer's Disease Models

A particularly promising derivative, designated 6-bromotryptamine A, has been investigated for its potential in treating Alzheimer's disease.[2] In vitro studies revealed a dual mechanism of action. Firstly, it directly inhibits acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[2] While its inhibitory activity was not as potent as clinically used drugs like donepezil, it represents a significant finding for a novel compound.[2]

Secondly, and perhaps more importantly, 6-bromotryptamine A was shown to block the formation of β-amyloid (Aβ) oligomers, which are highly neurotoxic and a pathological hallmark of Alzheimer's disease.[2] This multi-target approach, hitting both the cholinergic deficit and Aβ pathology, is a highly sought-after strategy in Alzheimer's drug development.[2]

Anticancer Potential

The therapeutic reach of tryptamine derivatives extends to oncology.[1] While specific in vitro anticancer data for 6-bromotryptamine derivatives is emerging, related tryptamine compounds have been synthesized and tested against various cancer cell lines.[1] For instance, novel tryptamine hybrids have shown biological activity, with their half-maximal inhibitory concentrations (IC₅₀) being determined across a panel of hematological and solid tumor cell lines.[1] This underscores the potential for 6-bromo-substituted analogues to exhibit cytotoxic or cytostatic effects on cancer cells, a promising avenue for future research.

In Vivo Efficacy: From the Bench to Biological Systems

The true test of a therapeutic compound lies in its performance within a complex living organism. In vivo studies for 6-bromotryptamine derivatives have started to validate some of the promising in vitro findings.

Amelioration of Cognitive Deficits in an Alzheimer's Model

Building on its in vitro multi-target profile, 6-bromotryptamine A was tested in a mouse model of Alzheimer's disease.[2][3] Cognitive impairment was induced using scopolamine, a drug that blocks cholinergic transmission. The results were compelling: treatment with 6-bromotryptamine A significantly prevented the scopolamine-induced short-term learning and memory deficits observed in various behavioral tests.[2][3] This in vivo outcome provides a strong correlation with the in vitro AChE inhibition, suggesting that by preserving acetylcholine levels, the compound can restore cognitive function.

Efficacy in a Model of Non-Alcoholic Fatty Liver Disease (NAFLD)

In a different therapeutic context, a peripherally acting 5-HT₂A antagonist derived from the 6-bromotryptamine scaffold, compound 14a, was evaluated in a mouse model of diet-induced obesity.[3] This compound, which demonstrated good in vitro activity and metabolic stability, was found to decrease liver weight and reduce hepatic lipid accumulation in these animals.[3] This is a significant finding, as it demonstrates that the in vitro antagonism of the 5-HT₂A receptor can be translated into a tangible therapeutic effect in a metabolic disease model. The study also confirmed the compound's peripheral action through in vitro and in vivo blood-brain barrier permeability assays, a crucial step in developing drugs with minimal central nervous system side effects.[3]

Comparative Analysis: Bridging the In Vitro-In Vivo Divide

The studies on 6-bromotryptamine derivatives offer valuable case studies in the translation of preclinical data.

• Strong Correlation: The anti-Alzheimer's activity of 6-bromotryptamine A is a prime example of a strong in vitro-in vivo correlation. The in vitro inhibition of AChE and Aβ oligomerization provides a clear mechanistic basis for the observed in vivo improvements in cognitive function.

• Pharmacokinetic Considerations: The success of compound 14a in the NAFLD model highlights the importance of pharmacokinetics. Its good liver microsomal stability in vitro was a positive indicator for its in vivo performance.[3] Furthermore, the deliberate design and confirmation of its peripheral action were key to its targeted in vivo efficacy.[3]

• The Unanswered Questions: While the in vitro anticancer potential of the broader tryptamine class is noted, specific in vivo studies on 6-bromotryptamine derivatives in oncology are yet to be extensively published. This remains a significant translational gap to be explored.

Data Summary

Table 1: In Vitro Efficacy of Selected 6-Bromotryptamine Derivatives

Compound	Target/Assay	Key Finding	Reference
6-Bromo-N-acyl Tryptamines	5-HT₂A Receptor Antagonism	Activity dependent on acyl chain length; C6 (hexanoyl) derivative was most potent.	[4]
6-Bromotryptamine A	Acetylcholinesterase (AChE)	Direct inhibition of AChE activity.	[2]
6-Bromotryptamine A	β-Amyloid (Aβ) Aggregation	Blocked the formation of Aβ oligomers.	[2]
Tryptamine Derivatives	Anticancer Activity	Showed growth inhibitory effects on various cancer cell lines.	[1]

Table 2: In Vivo Efficacy of Selected 6-Bromotryptamine Derivatives

Compound	Animal Model	Key Finding	Reference
6-Bromotryptamine A	Scopolamine-induced cognitive impairment in mice	Prevented short-term learning and memory deficits.	[2][3]
Compound 14a (Peripheral 5-HT₂A antagonist)	High-fat diet-induced obesity in mice	Decreased liver weight and hepatic lipid accumulation.	[3]

Experimental Protocols

A self-validating system is crucial for trustworthy results. Below are standardized protocols for key assays mentioned in this guide.

Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

• Principle: Based on the Ellman method, where thiocholine, produced from acetylthiocholine by AChE, reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a colored product, 5-thio-2-nitrobenzoic acid, which is measured spectrophotometrically.

• Materials: Acetylcholinesterase (from electric eel), Acetylthiocholine iodide (ATCI), DTNB, Phosphate buffer (pH 8.0), 96-well microplate, microplate reader.

• Procedure:

  • Prepare solutions of the test compounds (6-bromotryptamine derivatives) in a suitable solvent (e.g., DMSO) at various concentrations.

  • In a 96-well plate, add 25 µL of 15 mM ATCI, 125 µL of 3 mM DTNB, and 50 µL of phosphate buffer.

  • Add 25 µL of the test compound solution to the respective wells. A blank containing all components except the enzyme and a control containing the solvent instead of the test compound should be included.

  • Initiate the reaction by adding 25 µL of 0.22 U/mL AChE solution.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every 30 seconds for 5 minutes) using a microplate reader.

  • Calculate the rate of reaction for each concentration. The percentage inhibition is calculated as: (1 - (Rate of sample / Rate of control)) * 100.

  • Plot the percentage inhibition against the logarithm of the compound concentration to determine the IC₅₀ value.

Protocol 2: In Vivo Scopolamine-Induced Memory Impairment Model

• Principle: Scopolamine is a muscarinic receptor antagonist that induces a transient cholinergic deficit, mimicking aspects of cognitive impairment in Alzheimer's disease. The ability of a test compound to reverse this deficit is a measure of its pro-cognitive potential.

• Animals: Male ICR mice (or similar strain), 8-10 weeks old. Animals should be housed under standard conditions with ad libitum access to food and water. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Procedure:

  • Acclimate the mice to the testing environment (e.g., Y-maze or Morris water maze apparatus) for several days before the experiment.

  • On the test day, divide the animals into groups (e.g., Vehicle control, Scopolamine only, Scopolamine + Test Compound at different doses, Scopolamine + Positive Control like Donepezil).

  • Administer the test compound or vehicle orally (p.o.) or intraperitoneally (i.p.) at a predetermined time (e.g., 60 minutes) before the behavioral test.

  • Administer scopolamine (e.g., 1 mg/kg, i.p.) at a specific time (e.g., 30 minutes) before the behavioral test to induce amnesia. The vehicle control group receives a saline injection instead of scopolamine.

  • Conduct the behavioral test. For example, in the Y-maze test for spatial working memory, record the sequence of arm entries for 8 minutes. Spontaneous alternation is defined as successive entries into the three different arms.

  • Calculate the percentage of spontaneous alternation as: (Number of alternations / (Total arm entries - 2)) * 100.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare the performance of the treatment groups to the scopolamine-only group.

Conclusion

The study of 6-bromotryptamine derivatives provides a compelling narrative on the journey of drug discovery. The strong alignment between the in vitro mechanistic data and in vivo therapeutic effects for compounds like 6-bromotryptamine A and the peripherally acting 5-HT₂A antagonists is highly encouraging. It underscores the power of a rational, multi-faceted approach that combines targeted in vitro screening with well-designed in vivo models. As research continues, a deeper understanding of the pharmacokinetics and safety profiles of these versatile compounds will be crucial in fully unlocking their therapeutic potential and successfully navigating the path from the laboratory to the clinic.

References

• Zhang, Y., et al. (2018). Inhibition of acetylcholinesterase activity and β-amyloid oligomer formation by 6-bromotryptamine A, a multi-target anti-Alzheimer's molecule. Experimental and Therapeutic Medicine. Available at: [Link]

• Pagire, H. S., et al. (2020). Design, Synthesis, and Biological Evaluation of New Peripheral 5HT2A Antagonists for Nonalcoholic Fatty Liver Disease. Journal of Medicinal Chemistry. Available at: [Link]

• Salehi, B., et al. (2022). In Vitro and In Vivo Evaluation of the Effectiveness and Safety of Amygdalin as a Cancer Therapy. Molecules. Available at: [Link]

• Seydel, J. K. (1993). In vitro and in vivo results of brodimoprim and analogues alone and in combination against E. coli and mycobacteria. Zentralblatt für Bakteriologie. Available at: [Link]

• Luo, X., et al. (2015). Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists. Marine Drugs. Available at: [Link]

• Boga, C., et al. (2021). Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Chemical synthesis of 6-bromotryptamine A. ResearchGate. Available at: [Link]

• Genta-Jouve, G., et al. (2019). Bromotryptamine and Bromotyramine Derivatives from the Tropical Southwestern Pacific Sponge Narrabeena nigra. Marine Drugs. Available at: [Link]

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"benchmarking the antagonist potency of 2-(6-bromo-1H-indol-3-yl)ethanamine against known standards"

Introduction: Unveiling the Pharmacological Potential of a Brominated Tryptamine

The indole nucleus represents a privileged scaffold in medicinal chemistry, serving as the foundational structure for a multitude of biologically active molecules, from neurotransmitters like serotonin to a wide array of synthetic drugs. The strategic modification of this core, such as through halogenation, can profoundly influence a compound's pharmacological profile, affecting its binding affinity, selectivity, and metabolic stability.

This guide focuses on 2-(6-bromo-1H-indol-3-yl)ethanamine , a brominated analog of tryptamine. Its structural similarity to both serotonin and melatonin provides a compelling rationale for its investigation as a potential modulator of their respective receptor systems. Derivatives of 6-bromotryptamine have already demonstrated activity at serotonin receptors, specifically as antagonists of the 5-HT2A receptor.[1][2][3]

The objective of this document is to provide a rigorous, evidence-based framework for benchmarking the antagonist potency of 2-(6-bromo-1H-indol-3-yl)ethanamine (hereafter designated BIA-6 ) against known, well-characterized standard antagonists. We will explore its activity at two key G protein-coupled receptors (GPCRs): the serotonin 5-HT2A receptor and the melatonin MT2 receptor.

Strategic Selection of Biological Targets and Reference Standards

A logical starting point for characterizing BIA-6 is to investigate its activity at receptors where structurally similar endogenous ligands and synthetic analogs are known to act.

• Primary Targets:

  • Serotonin 2A Receptor (5-HT2A): This receptor is a key target for atypical antipsychotics and is implicated in various neuropsychiatric disorders.[2] Given that derivatives of BIA-6 show 5-HT2A antagonist activity, this is a primary receptor of interest.[1]

  • Melatonin 2 Receptor (MT2): The indoleamine core of BIA-6 is also the cornerstone of melatonin. The MT2 receptor is involved in regulating circadian rhythms and has been targeted for the treatment of sleep disorders.[4][5]

• Reference Standards:

  • Ketanserin: A classic and well-characterized antagonist with high affinity for the 5-HT2A receptor.[6] It serves as an ideal positive control for the 5-HT2A receptor assays.

  • Luzindole: A selective and competitive melatonin receptor antagonist, providing a robust benchmark for activity at the MT1 and MT2 receptors.[7]

Experimental Design: A Dual-Pronged Approach to Quantifying Antagonism

To establish a comprehensive pharmacological profile, it is crucial to assess two distinct properties of a potential antagonist: its ability to physically occupy the receptor (binding affinity) and its capacity to block the receptor's biological response (functional potency).[8]

• Competitive Radioligand Binding Assays: These assays determine the equilibrium dissociation constant (Kᵢ), which represents the affinity of the test compound for the receptor.[9] A lower Kᵢ value signifies a higher binding affinity. This is achieved by measuring the ability of an unlabeled compound (e.g., BIA-6) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity.[10]

• Functional cAMP Assays: Many 5-HT and melatonin receptors are GPCRs that modulate the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[11][12] The 5-HT2A receptor is Gq-coupled, but its activity can be measured via downstream signaling, while the MT2 receptor is Gi-coupled, leading to an inhibition of adenylate cyclase and a decrease in cAMP levels.[5][12] In a functional antagonist assay, we first stimulate the receptor with a known agonist to produce a measurable change in cAMP levels and then assess the ability of the antagonist (e.g., BIA-6) to inhibit this effect. The resulting half-maximal inhibitory concentration (IC₅₀) value is a measure of the compound's functional potency.[8]

Below is a visualization of the general experimental logic.

Figure 1: Experimental workflow for benchmarking antagonist potency.

Detailed Experimental Protocols

The following protocols are presented as a robust starting point and should be optimized based on specific laboratory conditions and equipment.

Protocol 1: Competitive Radioligand Binding Assay

This protocol describes a competitive binding assay using cell membranes prepared from HEK293 cells stably expressing either the human 5-HT2A or MT2 receptor.

1. Materials and Reagents:

• Cell Membranes: HEK293 cells expressing the target receptor (5-HT2A or MT2).

• Radioligands:

  • For 5-HT2A: [³H]Ketanserin.

  • For MT2: [³H]Luzindole.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[13]

• Test Compounds: BIA-6, Ketanserin, Luzindole.

• Non-specific competitor: 10 µM unlabeled Ketanserin (for 5-HT2A) or 10 µM unlabeled Melatonin (for MT2).

• 96-well plates, scintillation fluid, glass fiber filters, and a scintillation counter.

2. Procedure:

• Prepare serial dilutions of the test compounds (BIA-6 and standards) in the binding buffer.

• In a 96-well plate, add in order:

  • 50 µL of binding buffer (for total binding) OR 50 µL of non-specific competitor (for non-specific binding) OR 50 µL of test compound dilution.

  • 50 µL of the appropriate radioligand (at a concentration near its Kₔ).

  • 150 µL of the cell membrane preparation (5-20 µg protein per well).[13]

• Incubate the plate for 60 minutes at 30°C with gentle agitation.[13]

• Terminate the incubation by rapid vacuum filtration through a glass fiber filter pre-soaked in 0.3% polyethyleneimine (PEI), followed by four washes with ice-cold wash buffer (50 mM Tris-HCl).

• Dry the filters, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value.

• Calculate the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[8]

Protocol 2: Functional cAMP Antagonist Assay

This protocol outlines a method to determine the functional potency (IC₅₀) of BIA-6 using a commercially available cAMP detection kit (e.g., AlphaScreen or GloSensor).[14][15]

1. Materials and Reagents:

• Cell Line: HEK293 cells expressing the target receptor (e.g., 5-HT2A or MT2).

• Agonists:

  • For 5-HT2A: Serotonin (5-HT).

  • For MT2: Melatonin.

• Forskolin (an adenylate cyclase activator, used for Gi-coupled receptors).[12]

• Test Compounds: BIA-6, Ketanserin, Luzindole.

• Cell culture medium, 384-well plates, and a commercial cAMP assay kit.

2. Procedure (for Gi-coupled MT2 Receptor):

• Seed the cells in a 384-well plate and allow them to adhere overnight.

• Remove the culture medium and add the test compounds (BIA-6 or Luzindole) at various concentrations. Incubate for 10-15 minutes at room temperature.

• Add the agonist (Melatonin) at a concentration that elicits approximately 80% of its maximal response (EC₈₀).

• Add Forskolin to stimulate cAMP production. This allows for the measurement of inhibition by the Gi-coupled receptor.[12]

• Incubate for the time recommended by the cAMP assay kit manufacturer.

• Lyse the cells and proceed with the cAMP detection protocol as per the kit's instructions.

• Measure the signal (e.g., luminescence or fluorescence) using a plate reader.

3. Data Analysis:

• Normalize the data, setting the response with agonist alone as 100% and the basal level (no agonist) as 0%.

• Plot the normalized response against the logarithm of the antagonist concentration.

• Fit the data using a non-linear regression model to determine the IC₅₀ value, which represents the concentration of the antagonist required to inhibit 50% of the agonist's effect.

The signaling pathway diagram below illustrates the mechanism of action for antagonists at Gs and Gi-coupled receptors.

Figure 2: Antagonist action at a Gi-coupled receptor, inhibiting cAMP production.

Data Presentation and Comparative Analysis

All quantitative data should be summarized in clear, structured tables to facilitate direct comparison. The following tables present hypothetical, yet plausible, results for BIA-6 against the selected standards.

Table 1: Comparative Binding Affinity (Kᵢ) Data

Compound	5-HT2A Receptor Kᵢ (nM)	MT2 Receptor Kᵢ (nM)
BIA-6	15.8	250.4
Ketanserin	2.1	>10,000
Luzindole	>10,000	10.2[7]

Table 2: Comparative Functional Potency (IC₅₀) Data

Compound	5-HT2A Receptor IC₅₀ (nM)	MT2 Receptor IC₅₀ (nM)
BIA-6	22.5	315.7
Ketanserin	3.5	>10,000
Luzindole	>10,000	19.5

Interpretation of Results:

• Primary Activity: BIA-6 demonstrates potent antagonist activity at the 5-HT2A receptor, with a Kᵢ of 15.8 nM and an IC₅₀ of 22.5 nM.

• Selectivity: The compound is significantly more potent and selective for the 5-HT2A receptor over the MT2 receptor (over 15-fold selectivity in binding affinity).

• Comparison to Standards: While BIA-6 is a potent 5-HT2A antagonist, it is approximately 7-fold less potent than the reference standard, Ketanserin, in both binding and functional assays. Its activity at the MT2 receptor is modest compared to the high potency of Luzindole.

Conclusion

This guide provides a comprehensive, structured approach to benchmarking the antagonist potency of the novel compound 2-(6-bromo-1H-indol-3-yl)ethanamine (BIA-6). By employing a combination of radioligand binding assays and functional cAMP assays, researchers can elucidate both the binding affinity (Kᵢ) and functional potency (IC₅₀) of BIA-6 at key biological targets like the 5-HT2A and MT2 receptors.

The hypothetical data presented herein suggests that BIA-6 is a potent and selective 5-HT2A receptor antagonist. This positions it as a valuable pharmacological tool for studying 5-HT2A receptor signaling and as a potential lead scaffold for the development of novel therapeutics targeting neuropsychiatric conditions. Further characterization, including assessment against a broader panel of receptors and in vivo efficacy studies, is warranted to fully understand its therapeutic potential.

References

• Patsnap Synapse. (2024). What are Melatonin receptor antagonists and how do they work?

• Kandasamy, R., & Srivastava, A. (2017). cAMP Assays in GPCR Drug Discovery. Methods in Cell Biology, 142, 51-57. [Link]

• MedChemExpress. (n.d.). Melatonin Receptor | Agonists Antagonists.

• Sittampalam, G. S., et al. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• R&D Systems. (n.d.). Melatonin (MT) Receptor Antagonists Products.

• Zlotos, W. (2020). Synthetic Melatonin Receptor Agonists and Antagonists. IntechOpen. [Link]

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• Bouchard, N., Robitaille, E., & Wenham, D. (n.d.). cAMP AlphaScreen assay: a method for the pharmacological characterization and screening of Gαi‑coupled receptors in whole cell. Revvity, Inc.
• Wikipedia. (n.d.). Serotonin receptor antagonist.

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• BenchChem. (2025). Application Note: Establishing a Dose-Response Curve for the Competitive Antagonist G.
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A Comparative Guide to the Synthetic Routes of 6-Bromotryptamine for the Modern Laboratory

For the discerning researcher in drug discovery and development, the efficient and reliable synthesis of key intermediates is paramount. 6-Bromotryptamine, a vital scaffold for a multitude of pharmacologically active compounds, presents a synthetic challenge that has been approached through various methodologies. This guide provides a detailed, side-by-side comparison of the most prominent synthetic routes to 6-bromotryptamine, offering insights into the practical considerations and chemical nuances of each approach. Our focus is to equip you with the necessary information to select the optimal synthetic strategy for your specific research needs, balancing factors such as yield, scalability, and safety.

Introduction to 6-Bromotryptamine

6-Bromotryptamine is a halogenated derivative of the neurotransmitter serotonin and a key building block in the synthesis of a wide range of biologically active molecules, including potent 5-HT receptor ligands and marine alkaloids with potential therapeutic applications. The presence of the bromine atom at the 6-position of the indole ring provides a handle for further chemical modification, making it a versatile intermediate in medicinal chemistry.

This guide will delve into two primary synthetic strategies for 6-bromotryptamine:

• Route 1: Synthesis from 6-Bromoindole via a Nitrovinyl Intermediate. A convergent and widely used approach that builds the tryptamine sidechain onto a pre-formed 6-bromoindole core.

• Route 2: The Fischer Indole Synthesis. A classic and powerful method for constructing the indole ring system from a substituted phenylhydrazine and a suitable carbonyl compound.

We will dissect each route, providing detailed experimental protocols, mechanistic insights, and a comparative analysis to aid in your synthetic planning.

Route 1: Synthesis from 6-Bromoindole via a Nitrovinyl Intermediate

This route is a popular choice due to the commercial availability of 6-bromoindole and the relatively straightforward nature of the chemical transformations. The key is the introduction of a two-carbon sidechain at the C3 position of the indole, which is then converted to the desired ethylamine functionality.

Mechanism and Strategy

The synthesis begins with the electrophilic substitution at the electron-rich C3 position of 6-bromoindole. A Henry reaction between 6-bromoindole and formaldehyde, followed by dehydration, is a common method to introduce a nitromethyl group, which is then dehydrated to the 3-(2-nitrovinyl)indole intermediate. The final and most critical step is the reduction of the nitrovinyl group to the primary amine of the tryptamine.

A significant challenge in this route is the potential for debromination during the reduction step, particularly when using powerful reducing agents like lithium aluminum hydride (LiAlH4).[1] This side reaction leads to the formation of tryptamine as an impurity, which can be difficult to separate from the desired product. To circumvent this issue, alternative, milder reducing agents have been developed.

Detailed Experimental Protocol

Step 1: Synthesis of 6-Bromo-3-(2-nitrovinyl)indole

• To a solution of 6-bromoindole (1.0 eq) in a suitable solvent such as ethanol, add nitromethane (1.5 eq) and a catalytic amount of a base like sodium hydroxide.

• Stir the mixture at room temperature for 24-48 hours.

• Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield 6-bromo-3-(2-nitrovinyl)indole.

Step 2: Reduction of 6-Bromo-3-(2-nitrovinyl)indole to 6-Bromotryptamine

• Method A: The Problematic LiAlH4 Reduction

  • Caution: LiAlH4 is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.

  • To a suspension of LiAlH4 (4.0 eq) in anhydrous tetrahydrofuran (THF) under argon, add a solution of 6-bromo-3-(2-nitrovinyl)indole (1.0 eq) in THF dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water (Fieser workup).

  • Filter the resulting solids and concentrate the filtrate. Purify by column chromatography.

  • Note: This method is prone to significant debromination.[1]

• Method B: A Milder Alternative using NaBH4/Ni(OAc)2 [2]

  • To a solution of 6-bromo-3-(2-nitrovinyl)indole (1.0 eq) in a mixture of methanol and dichloromethane, add sodium borohydride (NaBH4, 10.0 eq) in portions at 0 °C.

  • After stirring for 30 minutes, add a solution of nickel(II) acetate tetrahydrate (Ni(OAc)2·4H2O, 1.0 eq) in methanol.

  • Stir the reaction at room temperature for 2-4 hours.

  • Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Process Parameters and Optimization

The choice of reducing agent in the final step is the most critical parameter. While LiAlH4 is a potent reducing agent, its lack of selectivity leads to the undesirable debromination. The NaBH4/Ni(OAc)2 system offers a milder and more chemoselective alternative, preserving the bromine substituent. The reaction conditions for the Henry reaction can also be optimized by varying the base and solvent to improve the yield of the nitrovinyl intermediate.

Advantages and Disadvantages

Advantages	Disadvantages
Readily available starting material (6-bromoindole).	Potential for debromination with strong reducing agents.
Relatively short synthetic sequence.	The nitrovinyl intermediate can be unstable.
Milder reduction conditions have been developed.	Purification from debrominated byproducts can be challenging.

Route 2: The Fischer Indole Synthesis

The Fischer indole synthesis is a named reaction of great historical and practical importance in organic chemistry.[3][4][5][6][7][8] It allows for the construction of the indole ring from a phenylhydrazine and an aldehyde or ketone, offering a convergent approach to substituted indoles like 6-bromotryptamine.

Mechanism and Strategy

The synthesis commences with the reaction of 4-bromophenylhydrazine with a suitable carbonyl compound containing a protected amino group, such as 4-aminobutanal diethyl acetal. This forms a phenylhydrazone intermediate. Upon treatment with an acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or zinc chloride), the hydrazone undergoes a[9][9]-sigmatropic rearrangement, followed by the elimination of ammonia to form the indole ring. A final deprotection step reveals the primary amine of the tryptamine side chain.

Detailed Experimental Protocol

Step 1: Formation of the Phenylhydrazone

• Dissolve 4-bromophenylhydrazine hydrochloride (1.0 eq) and 4-aminobutanal diethyl acetal (1.0 eq) in a suitable solvent like ethanol.

• Add a catalytic amount of a weak acid (e.g., acetic acid) and stir the mixture at room temperature for 12-24 hours.

• Remove the solvent under reduced pressure to obtain the crude phenylhydrazone.

Step 2: Fischer Indole Cyclization

• Add the crude phenylhydrazone to a solution of a strong acid catalyst, such as polyphosphoric acid (PPA) or a mixture of sulfuric acid in ethanol, at an elevated temperature (e.g., 80-100 °C).

• Stir the reaction mixture for 2-4 hours.

• Cool the reaction and pour it onto ice.

• Basify the mixture with a strong base (e.g., concentrated NaOH) to pH > 10.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

Step 3: Deprotection (if necessary)

• If a protected amine was used in the starting aldehyde, a final deprotection step is required. The choice of deprotection conditions will depend on the protecting group used. For example, a Boc-protected amine can be deprotected with trifluoroacetic acid (TFA).

Process Parameters and Optimization

The choice of the acid catalyst and the reaction temperature are crucial for the success of the Fischer indole synthesis. Polyphosphoric acid is often a good choice as it serves as both the catalyst and the solvent. The reaction can be sensitive to steric hindrance on both the hydrazine and the carbonyl component. The choice of the carbonyl component is also critical; it must be able to form an enolizable hydrazone.

Advantages and Disadvantages

Advantages	Disadvantages
A classic and well-established reaction.	The starting 4-bromophenylhydrazine can be unstable.
Convergent synthesis.	The reaction can produce regioisomeric byproducts.
Can be used to synthesize a wide variety of substituted indoles.	Harsh acidic conditions may not be suitable for sensitive substrates.
Avoids the issue of debromination seen in Route 1.	The required carbonyl component may not be readily available.

Comparative Analysis

Feature	Route 1: From 6-Bromoindole	Route 2: Fischer Indole Synthesis
Starting Materials	6-Bromoindole (commercially available)	4-Bromophenylhydrazine, suitable carbonyl compound (may require synthesis)
Number of Steps	2-3 steps	2-3 steps
Key Challenge	Potential for debromination during reduction.	Control of regioselectivity and harsh reaction conditions.
Scalability	Generally good, with the choice of reducing agent being a key factor.	Can be challenging due to the use of strong acids and high temperatures.
Overall Yield	Moderate to good, depending on the reduction method.	Variable, can be high for optimized systems.
Safety Considerations	Use of highly reactive reducing agents (LiAlH4) requires caution.	Use of strong, corrosive acids.
Substrate Scope	Limited to the availability of the starting substituted indole.	Broad scope for the synthesis of various substituted indoles.

Visualizing the Synthetic Workflows

To provide a clearer visual comparison of the two synthetic routes, the following diagrams have been generated using Graphviz.

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Safety & Regulatory Compliance

A Researcher's Comprehensive Guide to the Proper Disposal of 2-(6-bromo-1H-indol-3-yl)ethanamine

As a Senior Application Scientist, my goal is to empower fellow researchers with not just the materials for discovery, but also the critical knowledge to handle them safely and responsibly. The compound 2-(6-bromo-1H-indol-3-yl)ethanamine, a brominated indole, is a valuable research chemical. However, its halogenated nature places it under specific regulatory and safety protocols for disposal. Improper handling not only poses a risk to personnel and the environment but can also lead to significant regulatory non-compliance.

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of this compound, grounded in established safety principles and regulatory standards. We will move beyond a simple checklist to explain the causality behind each procedural step, ensuring a deep and actionable understanding of the process.

Part 1: Hazard Identification and Safety Profile

Before any disposal procedure, a thorough understanding of the chemical's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 2-(6-bromo-1H-indol-3-yl)ethanamine may vary by supplier, its classification can be reliably inferred from its chemical family—brominated indoles and aromatic amines.[1][2][3] This compound should be handled as a hazardous substance.

Key Hazard Summary

Hazard Class	GHS Pictogram	Signal Word	Potential Hazard Statement
Acute Toxicity (Oral, Dermal)	GHS07 (Exclamation Mark)	Warning	Harmful if swallowed. Harmful in contact with skin.[1]
Skin Corrosion/Irritation	GHS07 (Exclamation Mark)	Warning	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	GHS07 (Exclamation Mark)	Warning	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity (Single Exposure)	GHS07 (Exclamation Mark)	Warning	May cause respiratory irritation.[1][2]

Essential Personal Protective Equipment (PPE): Before handling the pure compound or its waste, the following PPE is mandatory:

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or a face shield.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Always check the glove manufacturer's compatibility chart.

• Body Protection: A standard laboratory coat. Ensure skin is not exposed.[4]

• Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[1][2]

Part 2: The Regulatory Framework: EPA and OSHA

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6] As 2-(6-bromo-1H-indol-3-yl)ethanamine is a halogenated organic compound , it falls into a specific waste category that requires careful segregation and handling to comply with EPA regulations.[7][8][9] These regulations are designed to prevent the release of persistent and potentially toxic substances into the environment.

Simultaneously, the Occupational Safety and Health Administration (OSHA) mandates safe workplace practices through its Hazard Communication Standard (29 CFR 1910.1200), which includes requirements for proper labeling, training, and handling of hazardous chemicals.[10][11]

Part 3: The Disposal Protocol: A Step-by-Step Guide

This protocol ensures that waste is handled safely from the point of generation to its final removal by trained professionals.

Step 1: Waste Minimization

The most effective disposal strategy begins with generating less waste. Before starting an experiment, consider these principles:

• Source Reduction: Order only the quantity of chemical required for your experiments.[12]

• Scale Reduction: If possible, reduce the scale of experiments to minimize the volume of waste produced.[13]

• Surplus Sharing: Before designating an unused, unexpired chemical as waste, check if other labs within your institution can use it.[12]

Step 2: Critical Waste Segregation

This is the most crucial step in the disposal process. Due to its chemical structure, 2-(6-bromo-1H-indol-3-yl)ethanamine and any materials contaminated with it must be classified and collected as Halogenated Organic Waste .[8][9]

Causality: Halogenated wastes are typically disposed of via high-temperature incineration at specialized facilities.[8] Mixing them with non-halogenated solvents can contaminate a large volume of waste that could have been recycled or fuel-blended, significantly increasing disposal costs and environmental impact.[14]

DO NOT mix this waste with:

• Non-halogenated organic solvents (e.g., acetone, ethanol, hexane).

• Acids or bases.[8]

• Aqueous waste.

• Oxidizers or reactive materials.[15]

Step 3: Proper Containerization

• Select a Compatible Container: Use a clean, designated container made of a material compatible with the waste. High-density polyethylene (HDPE) carboys or bottles are common choices.[12] Ensure the container is in good condition with no leaks or cracks.

• Maintain a Closed System: The waste container must have a tight-fitting, screw-top cap. It must be kept closed at all times except when you are actively adding waste.[9][15] Using a beaker with a stopper or parafilm is not compliant and unsafe.[4]

• Avoid Overfilling: Leave at least 10% of the container volume as headspace (about one inch) to allow for vapor expansion.[15]

Step 4: Compliant Labeling

Improper labeling is a common and serious compliance violation. Your institution's Environmental Health & Safety (EHS) department will provide official hazardous waste tags.

The label must include:

• The words "Hazardous Waste" .[4][15]

• The full chemical name of every component in the container (e.g., "2-(6-bromo-1H-indol-3-yl)ethanamine," "Methylene Chloride"). Do not use abbreviations, acronyms, or chemical formulas.[4][9]

• The percentage or concentration of each component.

• The associated hazard(s) (e.g., Flammable, Toxic, Corrosive).[15]

• The accumulation start date , which is the date the first drop of waste was added to the container.

Step 5: Accumulation in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored at or near its point of generation in a designated Satellite Accumulation Area (SAA).[12][16]

• Location: The SAA can be a designated area on a lab bench, in a fume hood, or a cabinet.[16]

• Secondary Containment: The SAA must have secondary containment, such as a chemical-resistant tray or tub, that can hold the entire volume of the largest container in case of a spill.[13]

• Segregation within SAA: Incompatible waste streams (e.g., halogenated organics and acids) must be kept in separate secondary containment within the SAA.[13]

Step 6: Arranging for Final Disposal

• Once your waste container is full or has been in the SAA for the maximum allowed time (typically up to one year, but check your institutional policy), you must request a pickup.[12][15]

• Contact your institution's EHS office and follow their specific procedure for waste removal.[12][16]

• NEVER pour this chemical waste down the sink or dispose of it in the regular trash.[17][18] Evaporation in a fume hood is also not a permissible disposal method.[15][17]

Part 4: Emergency Procedures

In Case of a Spill:

• Alert personnel in the immediate area.

• Wearing your full PPE, contain the spill.

• For a small spill of solid material, carefully sweep it up and place it into a suitable container for disposal.[1][2] Avoid creating dust.

• Absorb liquid spills with a chemical absorbent material.

• All cleanup materials (absorbent pads, contaminated gloves, etc.) must be placed in a sealed, labeled bag or container and disposed of as hazardous waste.[17]

• For large spills, evacuate the area and contact your institution's EHS or emergency response team immediately.[17]

In Case of Exposure:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

• Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][2]

• Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[18]

Part 5: Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(6-bromo-1H-indol-3-yl)ethanamine.

Caption: Decision workflow for compliant chemical waste disposal.

References

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• Lacorte, S., et al. (2007). Brominated Indoles and Phenols in Marine Sediment and Water Extracts from the North and Baltic Seas–Concentrations and Effects. Archives of Environmental Contamination and Toxicology. Retrieved from [Link]

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• Al-Harrasi, A., et al. (2021). Mollusc-Derived Brominated Indoles for the Selective Inhibition of Cyclooxygenase: A Computational Expedition. Molecules. Retrieved from [Link]

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• Hino, T., et al. (1977). Bromination of 3-Substituted Indoles. Isolation and Properties of 3-Bromoindolenines. Heterocycles. Retrieved from [Link]

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• EPA Hazardous Waste Codes. (n.d.). US Environmental Protection Agency. Retrieved from [Link]

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Navigating the Safe Handling of 2-(6-bromo-1H-indol-3-yl)ethanamine: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 2-(6-bromo-1H-indol-3-yl)ethanamine, a halogenated indole derivative, represents a class of compounds with significant potential in medicinal chemistry. However, its handling necessitates a robust understanding of its hazard profile and the implementation of stringent safety protocols to ensure the well-being of laboratory personnel and the integrity of the research. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers to handle this compound with confidence and precision.

Hazard Profile: Understanding the Risks

Based on available safety data, 2-(6-bromo-1H-indol-3-yl)ethanamine is classified with the following hazards:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation.

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Given these hazards, it is imperative to employ a multi-layered safety approach encompassing engineering controls, appropriate Personal Protective Equipment (PPE), and meticulous handling and disposal procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and consistent use of appropriate PPE are non-negotiable when working with 2-(6-bromo-1H-indol-3-yl)ethanamine. The following table summarizes the required PPE for various laboratory operations involving this compound.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Goggles provide a seal against splashes, while a face shield offers an additional layer of protection for the entire face, especially during procedures with a higher risk of splashing.
Hands	Chemical-resistant gloves (Nitrile for splash protection; Neoprene or Butyl rubber for extended handling)	While nitrile gloves offer good splash resistance, halogenated hydrocarbons can degrade them over time. For prolonged handling or in situations with a higher risk of immersion, more robust gloves such as neoprene or butyl rubber are recommended. Always inspect gloves for any signs of degradation before use and change them immediately if contaminated.
Body	Laboratory coat	A fully buttoned lab coat made of a suitable material should be worn to protect against minor splashes and spills.
Respiratory	Use in a certified chemical fume hood. If not feasible, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Engineering controls such as a fume hood are the preferred method for minimizing inhalation exposure. If a respirator is required, a comprehensive respiratory protection program, including fit testing, must be in place.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-(6-bromo-1H-indol-3-yl)ethanamine is crucial for minimizing risk. The following workflow outlines the key steps from preparation to cleanup.